2-Cyano-5-fluoropyridine

• CAS: 327056-62-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Cyano-5-fluoropyridine (CAS: 327056-62-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Cyano-5-fluoropyridine is a pivotal heterocyclic building block in modern medicinal chemistry and materials science. Characterized by a pyridine ring substituted with a cyano group at the 2-position and a fluorine atom at the 5-position, this compound offers a unique combination of reactivity and physicochemical properties.[1] The presence of the electron-withdrawing fluorine atom and the versatile cyano group makes it an important intermediate for the synthesis of complex molecular scaffolds, particularly in the development of active pharmaceutical ingredients (APIs).[2][3] This guide provides a comprehensive overview of its chemical properties, synthesis protocols, spectroscopic data, and significant applications, with a focus on its role in the synthesis of targeted therapeutics like PARP and kinase inhibitors.

Physicochemical Properties

2-Cyano-5-fluoropyridine is typically a white to off-white crystalline solid under standard conditions.[4] It is soluble in solvents like methanol.[5] A summary of its key quantitative data is presented below.

Property	Value	Source(s)
CAS Number	327056-62-2	[6][7]
Molecular Formula	C₆H₃FN₂	[6][7]
Molecular Weight	122.10 g/mol	[6][7]
Melting Point	35-41 °C / 40-44 °C	[7]
Boiling Point	214.9 ± 20.0 °C (Predicted)	[2][6]
Density	1.24 ± 0.1 g/cm³ (Predicted)	[2][6]
Flash Point	99 °C / 210 °F	[2][8]
pKa	-2.74 ± 0.10 (Predicted)	[6][8]
InChIKey	BHXHRMVSUUPOLX-UHFFFAOYSA-N	[7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2-Cyano-5-fluoropyridine.

Proton Nuclear Magnetic Resonance (¹H NMR) A representative ¹H NMR spectrum in CDCl₃ shows characteristic signals for the three aromatic protons on the pyridine ring.

Chemical Shift (δ)	Multiplicity	Coupling Constant (J)	Assignment	Source(s)
8.61 ppm	d	-	H6	[6]
7.78 ppm	m	-	H4	[6]
7.58 ppm	m	-	H3	[6]

Mass Spectrometry (MS) Gas Chromatography-Mass Spectrometry (GC-MS) analysis shows the expected molecular ion peak.[6]

• M+: 122[6]

Infrared (IR) Spectroscopy The IR spectrum provides information about the functional groups present. Key absorptions include those for the C≡N (cyano) stretch and C-F stretch. Detailed ATR-IR spectra are publicly available for reference.[6]

Synthesis of 2-Cyano-5-fluoropyridine

The synthesis of 2-Cyano-5-fluoropyridine is most commonly achieved via a diazotization-fluorination reaction (Balz-Schiemann type reaction) starting from an aminopyridine precursor. Two detailed protocols are outlined below.

Caption: General synthesis route for 2-Cyano-5-fluoropyridine.

Experimental Protocol 1: Using Fluoroboric Acid

This method utilizes 2-cyano-5-aminopyridine and fluoroboric acid for the diazotization and subsequent thermal decomposition.[9]

• Preparation of Diazonium Salt:

  • To a 500 mL four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid (1.05 mol).[9]

  • While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.[9]

  • Cool the reaction mixture in an ice-salt bath to between -10 °C and -5 °C.[9]

  • Slowly add a saturated aqueous solution of 21.6 g of sodium nitrite (0.315 mol), maintaining the temperature between -10 °C and -5 °C.[9]

  • Continue stirring for 1 hour, during which a large amount of white solid (the diazonium salt) will precipitate.[9]

  • Isolate the precipitate by vacuum filtration and wash with anhydrous ether and anhydrous ethanol.[9]

  • Dry the solid in a vacuum oven to a constant weight.[9]

• Thermal Decomposition:

  • In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.[9]

  • Add the dried diazonium salt in portions.[9]

  • Slowly heat the mixture to 80 °C and maintain at reflux for approximately 30 minutes to ensure complete decomposition.[9]

  • Cool the reaction mixture, adjust the pH to ~7 with ammonia water, and separate the aqueous phase.[9]

  • The product can be isolated from the organic layer. The total reported yield is approximately 64%.[8]

Experimental Protocol 2: Using Hydrogen Fluoride-Pyridine

This procedure uses a solution of hydrogen fluoride in pyridine as the fluorinating agent.

• Diazotization and Fluorination:

  • In a specialized reaction flask suitable for HF, dissolve 10.03 g (84.2 mmol) of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine solution.[6]

  • Cool the solution in an ice-salt bath.[6]

  • Add 8.7 g (126 mmol) of sodium nitrite in batches.[6]

  • Stir the reaction mixture in the ice-salt bath for 45 minutes.[6]

  • Remove the ice bath and continue stirring at room temperature for 30 minutes.[6]

  • Heat the reaction mixture at 80 °C for 1.5 hours.[6]

• Work-up and Isolation:

  • Quench the reaction by slowly pouring the mixture into approximately 400 g of an ice/water mixture.[6]

  • Extract the aqueous mixture with dichloromethane (6 x 150 mL).[6]

  • Dry the combined organic phases over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.[6]

Applications in Drug Development

The unique electronic properties conferred by the fluorine and cyano groups make 2-Cyano-5-fluoropyridine a valuable precursor in the synthesis of various pharmaceuticals.[2][3]

Role as a Versatile Chemical Building Block

The compound's structure allows it to participate in a variety of chemical transformations:

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridine ring, enhanced by the substituents, facilitates the displacement of the fluorine atom by various nucleophiles.

• Cross-Coupling Reactions: The pyridine ring can be functionalized through metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form C-C bonds.

• Cyano Group Transformations: The nitrile group can be hydrolyzed to a carboxylic acid or amide, or reduced to an amine, providing a handle for further molecular elaboration.

Application in the Synthesis of PARP Inhibitors

Poly (ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies effective in tumors with deficiencies in DNA repair pathways, such as those with BRCA1/2 mutations.[10][11] The indazole carboxamide core of several PARP inhibitors, including Niraparib, is structurally accessible from precursors like 2-Cyano-5-fluoropyridine. The initial step often involves the reaction of the cyanopyridine with hydrazine to form a 3-aminoindazole intermediate.

Caption: Workflow for synthesis of a key PARP inhibitor intermediate.

Representative Experimental Protocol: Synthesis of 3-Amino-6-fluoroindazole

This protocol describes the plausible synthesis of a key intermediate for PARP inhibitors from 2-Cyano-5-fluoropyridine.

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, suspend 2-Cyano-5-fluoropyridine (1.0 eq) in ethanol.

  • Add hydrazine hydrate (e.g., 1.5 eq) to the suspension.

• Reaction Execution:

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Isolation and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Reduce the solvent volume under vacuum.

  • The resulting solid can be collected by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the 3-amino-6-fluoroindazole intermediate.

Relevance to Kinase Inhibitor Scaffolds

The cyanopyridine motif is prevalent in the design of various kinase inhibitors. Kinases are critical enzymes in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[12] Small molecule inhibitors often target the ATP-binding site of kinases. The nitrogen atom of the pyridine ring can form crucial hydrogen bonds within this site, mimicking interactions of the natural substrate, ATP. 2-Cyano-5-fluoropyridine serves as a valuable starting material for building molecules that can be further elaborated into potent and selective kinase inhibitors.

Caption: Mechanism of synthetic lethality with PARP inhibitors.

Safety and Handling

2-Cyano-5-fluoropyridine is considered hazardous and requires careful handling in a laboratory setting.

• Hazard Statements: H302 (Harmful if swallowed), H318 (Causes serious eye damage), H400 (Very toxic to aquatic life).[8]

• Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[8]

• Personal Protective Equipment (PPE): Use of a dust mask (type N95), chemical safety goggles, and gloves is recommended.[8]

Conclusion

2-Cyano-5-fluoropyridine (CAS: 327056-62-2) is a high-value chemical intermediate with significant applications in the pharmaceutical industry. Its well-defined physicochemical properties, established synthesis routes, and versatile reactivity make it an essential tool for medicinal chemists. Its role as a precursor to key structural motifs in advanced therapeutics, such as PARP and kinase inhibitors, underscores its importance in the development of next-generation drugs for oncology and other therapeutic areas. The detailed protocols and data presented in this guide are intended to support researchers in leveraging the full potential of this powerful building block.

References

• 1. medkoo.com [medkoo.com]
• 2. rsc.org [rsc.org]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. Niraparib synthesis - chemicalbook [chemicalbook.com]
• 5. 2-Fluoropyridine(372-48-5) 13C NMR spectrum [chemicalbook.com]
• 6. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-氰基-5-氟吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. chembk.com [chembk.com]
• 9. Page loading... [guidechem.com]
• 10. Rational design, synthesis and biological evaluation of dual PARP-1/2 and TNKS1/2 inhibitors for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 327056-62-2|2-Cyano-5-fluoropyridine|BLD Pharm [bldpharm.com]

A Technical Overview of 2-Cyano-5-fluoropyridine: Molecular Formula and Weight

For researchers, scientists, and professionals in drug development, a precise understanding of the fundamental properties of chemical compounds is paramount. This document provides core molecular information for 2-Cyano-5-fluoropyridine, a heterocyclic compound relevant in various research and development applications.

The molecular formula and molecular weight are foundational data points for any chemical entity, critical for stoichiometric calculations, analytical characterization, and the design of synthetic pathways.

Core Molecular Data

The essential molecular details for 2-Cyano-5-fluoropyridine are summarized in the table below. This information is consistently reported across chemical data repositories.

Property	Value	Citations
Molecular Formula	C₆H₃FN₂	[1][2][3]
Molecular Weight	122.10 g/mol	[1][2]

This data is derived from the elemental composition of the molecule, which consists of six carbon atoms, three hydrogen atoms, one fluorine atom, and two nitrogen atoms.

While the request specified a format including experimental protocols and signaling pathways, these elements are not applicable to the determination of fundamental molecular properties like formula and weight. These are intrinsic characteristics of the compound's structure.

The logical relationship for deriving the molecular weight from the molecular formula is a direct calculation based on the atomic weights of the constituent elements. This relationship can be visualized as a simple workflow.

Caption: Derivation of Molecular Weight.

References

• 1. scbt.com [scbt.com]
• 2. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]

A Comprehensive Technical Guide to 2-Cyano-5-fluoropyridine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyano-5-fluoropyridine, a fluorinated pyridine derivative, has emerged as a critical intermediate in the synthesis of a wide array of pharmaceutical compounds. The introduction of a fluorine atom and a cyano group onto the pyridine ring imparts unique physicochemical properties that are highly sought after in medicinal chemistry. This document provides an in-depth technical overview of the chemical and physical properties, detailed experimental protocols for its synthesis and characterization, and insights into its applications in drug development.

Chemical and Physical Properties

The distinct characteristics of 2-Cyano-5-fluoropyridine make it a versatile building block in organic synthesis. A summary of its key physical and chemical properties is presented below.

Property	Value	Reference
Molecular Formula	C₆H₃FN₂	[1][2]
Molecular Weight	122.10 g/mol	[1][3]
Appearance	White to almost white or beige solid, powder to crystal	[4][5]
Melting Point	35-41 °C	[2][4]
Boiling Point	214.9 ± 20.0 °C (Predicted)	[2][4]
Density	1.24 ± 0.1 g/cm³ (Predicted)	[2][4]
Flash Point	99 °C (98.9 °C)	[2][4]
Solubility	Soluble in Methanol	[4]
pKa	-2.74 ± 0.10 (Predicted)	[2][4]
CAS Number	327056-62-2	[1][2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Cyano-5-fluoropyridine.

Technique	Data	Reference
¹H NMR (CDCl₃, 300 MHz)	δ= 8.61 (d, 1H), 7.78 (m, 1H), 7.58 (m, 1H)	[6][7]
GC-MS	Molecular ion peak M+ 122	[6][7]
ATR-IR	Instrument: Bruker Tensor 27 FT-IR, Technique: ATR-Neat	[1]

Synthesis of 2-Cyano-5-fluoropyridine

The synthesis of 2-Cyano-5-fluoropyridine is most commonly achieved through a diazotization reaction of 2-cyano-5-aminopyridine.[2][8]

Experimental Protocol: Diazotization and Thermal Decomposition

This method utilizes fluoroboric acid as the fluorinating agent, offering a practical and efficient route to the target compound.[8]

Materials:

• 2-cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Ammonia water

• Anhydrous sodium carbonate

• Concentrated hydrochloric acid

• Concentrated sulfuric acid

Procedure:

• Preparation of Diazonium Salt:

  • In a 500 mL four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid.

  • While stirring, add 38.6 g of 2-cyano-5-aminopyridine in portions.

  • Cool the mixture to -10 to -5°C using an ice-salt bath.

  • Slowly add a saturated solution of 21.6 g of sodium nitrite, maintaining the temperature between -10 and -5°C.

  • Continue stirring for 1 hour, during which a large amount of white solid will precipitate.

  • Store the reaction mixture in a refrigerator overnight to ensure complete precipitation of the diazonium salt.

  • Filter the precipitate under vacuum and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

  • Dry the precipitate in a vacuum oven to a constant weight.

• Thermal Decomposition:

  • In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the flask to 80°C and maintain reflux for approximately 30 minutes to ensure complete decomposition. A large amount of white smoke (N₂ + BF₃) will be evolved.[8]

  • Cool the reaction mixture.

• Work-up and Isolation:

  • Adjust the pH of the aqueous phase to approximately 7 with ammonia water and separate the petroleum ether layer.

  • Pass dry hydrogen chloride gas through the petroleum ether solution to precipitate the hydrochloride salt of 2-Cyano-5-fluoropyridine as a white substance.

  • The hydrochloride salt can be converted to the free base (a light yellow transparent liquid) by treatment with a base or by heating.[8]

  • Alternatively, the mother liquor from the diazonium salt filtration can be slowly heated to 80°C until gas evolution ceases. The pH is then adjusted to 7 with anhydrous sodium carbonate, and the product is isolated by steam distillation.

The overall yield for this process is reported to be around 64%.[2][8]

Synthesis Workflow for 2-Cyano-5-fluoropyridine

Reactivity and Stability

2-Cyano-5-fluoropyridine is a stable compound under normal storage conditions, which include a sealed container in a cool, dry, and well-ventilated place, away from oxidizing agents.[8] The presence of the electron-withdrawing fluorine atom and cyano group deactivates the pyridine ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution, particularly at the position ortho or para to the fluorine atom. This reactivity is a key feature exploited in its synthetic applications.

Applications in Drug Development

2-Cyano-5-fluoropyridine is a valuable intermediate in the pharmaceutical industry.[2][8] Its utility stems from the ability to introduce a fluorinated pyridine moiety into larger, more complex molecules. Fluorine substitution is a common strategy in drug design to modulate metabolic stability, binding affinity, and bioavailability. While specific signaling pathways involving this compound are not documented, as it is a building block, it is a precursor to various active pharmaceutical ingredients (APIs). For instance, fluorinated pyridines are found in kinase inhibitors used in oncology.[9]

Safety and Handling

2-Cyano-5-fluoropyridine is classified as harmful if swallowed and causes serious eye damage.[1] It is also very toxic to aquatic life with long-lasting effects.[2] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat.[5] Work should be conducted in a well-ventilated area or a fume hood.

GHS Hazard Statements: H302, H318, H400[1]

Conclusion

2-Cyano-5-fluoropyridine is a fundamentally important building block for the synthesis of advanced pharmaceutical intermediates and active ingredients. Its well-defined chemical and physical properties, coupled with established synthetic routes, make it a readily accessible and versatile reagent for medicinal chemists. A thorough understanding of its properties, synthesis, and handling is essential for its effective and safe utilization in research and development.

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. scbt.com [scbt.com]
• 4. 2-Cyano-5-fluoropyridine CAS#: 327056-62-2 [m.chemicalbook.com]
• 5. 2-Cyano-5-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 6. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 7. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 8. Page loading... [guidechem.com]
• 9. nbinno.com [nbinno.com]

A Comprehensive Technical Guide to 2-Cyano-5-fluoropyridine

This technical guide provides an in-depth overview of 2-Cyano-5-fluoropyridine, a key intermediate in pharmaceutical and medicinal chemistry. It is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical identity, properties, synthesis, and applications.

Chemical Identity

IUPAC Name: 5-fluoropyridine-2-carbonitrile[1]

Synonyms:

• 5-fluoropicolinonitrile[1]

• 5-Fluoro-2-pyridinecarbonitrile[1]

• 2-Cyano-5-fluorpyridine[1]

• 5-FLUORO-2-CYANOPYRIDINE[1]

Physicochemical and Safety Data

The following table summarizes the key physicochemical properties and safety information for 2-Cyano-5-fluoropyridine.

Property	Value	Source
Molecular Formula	C₆H₃FN₂	[1][2]
Molecular Weight	122.10 g/mol	[1][2]
CAS Number	327056-62-2	[1]
Appearance	Solid
Melting Point	35-41 °C
Flash Point	98.9 °C
InChI Key	BHXHRMVSUUPOLX-UHFFFAOYSA-N	[1]
SMILES	Fc1ccc(nc1)C#N
Hazard Codes	H302, H318, H400
Precautionary Codes	P264, P273, P280, P301 + P312, P305 + P351 + P338, P391

Experimental Protocols

Synthesis of 2-Cyano-5-fluoropyridine via Diazotization

A common and practical method for the synthesis of 2-Cyano-5-fluoropyridine involves the diazotization of 2-cyano-5-aminopyridine, followed by a fluorination reaction.[3]

Materials:

• 2-cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Ice

• Salt

• Anhydrous ether

• Anhydrous ethanol

• Petroleum ether

• Anhydrous sodium carbonate or ammonia water

• Dry hydrogen chloride gas (optional, for hydrochloride salt formation)

Procedure:

Step 1: Preparation of the Diazonium Salt [3]

• In a 500 mL four-neck round-bottom flask equipped with a stirrer, reflux apparatus, and thermometer, add 175 mL of 40% (1.05 mol) fluoroboric acid.

• While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in several portions.

• After the addition is complete, cool the reaction mixture to between -10 and -5°C using an ice-salt bath.

• At this temperature, slowly add a saturated solution of 21.6 g of sodium nitrite (0.315 mol). Maintain the temperature between -10 and -5°C and continue stirring for 1 hour. A significant amount of white solid will precipitate.

• Store the reaction mixture in a refrigerator overnight to ensure complete precipitation of the diazonium salt.

• Vacuum filter the precipitate and wash it with anhydrous ether and anhydrous ethanol until it is nearly colorless.

• Dry the precipitate in a vacuum oven to a constant weight to yield the diazonium salt.

Step 2: Thermal Decomposition [3]

• In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

• Add the dried diazonium salt in multiple portions.

• Slowly heat the flask to 80°C and maintain it at reflux for approximately 30 minutes. The diazonium salt will decompose, releasing nitrogen and boron trifluoride gas. Continue heating until gas evolution ceases.

• Cool the reaction mixture.

• Neutralize the mixture by adjusting the pH to approximately 7 with anhydrous sodium carbonate or ammonia water.

• Separate the organic layer. The aqueous layer can be further extracted with a suitable organic solvent to maximize recovery.

• The combined organic layers contain the desired product, 2-Cyano-5-fluoropyridine. The solvent can be removed under reduced pressure to yield the crude product, which can be further purified by distillation or crystallization.

Application in Nucleophilic Aromatic Substitution (SNAr) Reactions

2-Cyano-5-fluoropyridine is a valuable substrate for nucleophilic aromatic substitution (SNAr) reactions. The electron-withdrawing nature of the nitrile group and the fluorine atom activates the pyridine ring towards nucleophilic attack, facilitating the displacement of the fluoride ion. This makes it a useful building block for introducing the cyanopyridyl moiety into more complex molecules. For instance, it can be used in the synthesis of anti-cancer Ube2T inhibitors through a two-step reaction process starting with a nucleophilic aromatic substitution with pyrrolidine.

Visualized Synthesis Pathway

The following diagram illustrates the logical workflow for the synthesis of 2-Cyano-5-fluoropyridine from 2-cyano-5-aminopyridine.

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Page loading... [wap.guidechem.com]

Synthesis of 2-Cyano-5-fluoropyridine from 2-cyano-5-aminopyridine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the valuable pharmaceutical intermediate, 2-cyano-5-fluoropyridine, from 2-cyano-5-aminopyridine. The primary synthetic route discussed is the Balz-Schiemann reaction, a reliable method for introducing fluorine into aromatic systems. This document provides a comprehensive overview of the reaction, including detailed experimental protocols, quantitative data, and visual representations of the chemical pathway and experimental workflow.

Introduction

2-Cyano-5-fluoropyridine is a key building block in the synthesis of various pharmaceutical compounds. The introduction of a fluorine atom onto the pyridine ring can significantly alter the physical, chemical, and biological properties of a molecule, often leading to enhanced metabolic stability, binding affinity, and bioavailability. The synthesis of this compound from 2-cyano-5-aminopyridine is a critical transformation for medicinal chemists and process development scientists.

Reaction Pathway

The synthesis of 2-cyano-5-fluoropyridine from 2-cyano-5-aminopyridine is typically achieved through a diazotization reaction followed by fluorination, a process known as the Balz-Schiemann reaction. In this reaction, the amino group of 2-cyano-5-aminopyridine is converted into a diazonium salt, which is then thermally decomposed in the presence of a fluoride source to yield the desired fluorinated product.

Figure 1: Reaction pathway for the synthesis of 2-cyano-5-fluoropyridine.

Experimental Protocols

Two primary methods for the synthesis of 2-cyano-5-fluoropyridine from 2-cyano-5-aminopyridine have been reported, primarily differing in the fluorinating agent used.

Method A: Using Fluoroboric Acid

This method involves the diazotization of 2-cyano-5-aminopyridine with sodium nitrite in the presence of fluoroboric acid, followed by thermal decomposition of the resulting diazonium tetrafluoroborate salt.[1]

Step 1: Preparation of the Diazonium Salt [1]

• In a 500 mL four-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, add 175 mL of 40% (1.05 mol) fluoroboric acid.

• With stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

• Cool the resulting mixture to between -10 and -5 °C using an ice-salt bath.

• Slowly add a saturated aqueous solution of 21.6 g (0.315 mol) of sodium nitrite, maintaining the temperature between -10 and -5 °C.

• Continue stirring for 1 hour at this temperature, during which a large amount of white solid (the diazonium salt) will precipitate.

• Store the reaction mixture in a refrigerator overnight to ensure complete precipitation.

• Collect the precipitate by vacuum filtration and wash it with anhydrous ether and anhydrous ethanol until it is nearly colorless.

• Dry the solid in a vacuum oven to a constant weight.

Step 2: Thermal Decomposition [1]

• In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

• Add the dried diazonium salt in portions.

• Slowly heat the mixture to 80 °C and maintain at reflux for approximately 30 minutes. The diazonium salt will decompose, releasing nitrogen and boron trifluoride gas.

• After the decomposition is complete (cessation of gas evolution), cool the reaction mixture.

• Adjust the pH to approximately 7 with ammonia water and separate the aqueous phase.

• The mother liquor from the diazonium salt filtration is also heated to 80 °C to decompose any remaining salt. The pH is then adjusted to 7 with anhydrous sodium carbonate, and the product is isolated by steam distillation.

• The organic layers are combined. The product can be further purified by precipitating as its hydrochloride salt by passing dry hydrogen chloride gas through the petroleum ether solution, followed by neutralization.

Method B: Using Hydrogen Fluoride-Pyridine

This alternative procedure utilizes a solution of hydrogen fluoride in pyridine as the fluorinating agent.[2][3]

Step 1: Diazotization and Fluorination [2][3]

• In a suitable reaction flask (note: specialized equipment for handling HF is necessary), dissolve 10.03 g (84.2 mmol) of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine solution.

• Cool the solution in an ice-salt bath.

• Add 8.7 g (126 mmol) of sodium nitrite in batches. The reaction solution will turn dark red.

• Stir the mixture in the ice-salt bath for 45 minutes.

• Remove the ice bath and continue stirring at room temperature for 30 minutes.

• Heat the reaction mixture at 80 °C for 1.5 hours.

Step 2: Work-up and Isolation [2][3]

• After the reaction is complete, carefully quench the reaction mixture by slowly pouring it into an ice/water mixture (approximately 400 g).

• Extract the product with dichloromethane (6 x 150 mL).

• Dry the combined organic phases over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

Experimental Workflow

The general workflow for the synthesis of 2-cyano-5-fluoropyridine via the Balz-Schiemann reaction is depicted below.

Figure 2: General experimental workflow for the synthesis.

Quantitative Data

The following table summarizes the key quantitative data reported for the synthesis of 2-cyano-5-fluoropyridine.

Parameter	Method A (Fluoroboric Acid)	Method B (HF-Pyridine)	Reference
Starting Material	2-Cyano-5-aminopyridine	5-Amino-pyridine-2-carbonitrile	[1][2][3]
Reagents	40% HBF₄, NaNO₂	70% HF-Pyridine, NaNO₂	[1][2][3]
Yield	64%	98% (crude)	[1][2][3]
Product Form	Light yellow transparent liquid	Orange solid (crude)	[1][2][3]
Molecular Weight	122.10 g/mol	122.10 g/mol	[4]
Melting Point	35-41 °C	Not reported

Spectroscopic Data

Characterization data for the synthesized 2-cyano-5-fluoropyridine is crucial for confirming its identity and purity.

Spectroscopy	Data	Reference
¹H NMR (CDCl₃, 300 MHz)	δ = 8.61 (d, 1H), 7.78 (m, 1H), 7.58 (m, 1H)	[2][3]
GC-MS	Molecular ion peak (M⁺) = 122	[2][3]

Safety Considerations

• Hydrogen Fluoride (HF): Both anhydrous HF and its solutions (like HF-pyridine) are extremely corrosive and toxic. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and full-face protection. Calcium gluconate gel should be readily available as an antidote for HF burns.[2]

• Diazonium Salts: Diazonium salts can be explosive when isolated and dried. Handle with care and avoid friction or shock.

• Sodium Nitrite: Sodium nitrite is a strong oxidizing agent and is toxic if ingested.

• General Precautions: Standard laboratory safety practices should be followed, including the use of eye protection and gloves. The reaction should be performed in a well-ventilated area.

Conclusion

The synthesis of 2-cyano-5-fluoropyridine from 2-cyano-5-aminopyridine via the Balz-Schiemann reaction is a well-established and effective method. While both fluoroboric acid and hydrogen fluoride-pyridine have been successfully employed, the choice of reagent will depend on the available equipment, safety protocols, and desired scale of the reaction. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to successfully synthesize this important fluorinated pyridine derivative.

References

• 1. Page loading... [guidechem.com]
• 2. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 4. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of 2-Cyano-5-fluoropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyano-5-fluoropyridine is a heterocyclic compound of significant interest in medicinal chemistry due to its utility as a building block in the synthesis of various active pharmaceutical ingredients (APIs). Understanding its solubility in different solvent systems is paramount for optimizing reaction conditions, purification processes, and formulation development. This guide presents a generalized, yet detailed, methodology for the experimental determination of its solubility.

Qualitative Solubility

Initial qualitative assessments indicate that 2-Cyano-5-fluoropyridine is soluble in methanol.[1][2] For a related isomer, 5-Cyano-2-fluoropyridine, it has been noted to be soluble in organic solvents while being sparingly soluble in water. This suggests that 2-Cyano-5-fluoropyridine is likely to exhibit good solubility in polar organic solvents. However, for precise applications in drug development and process chemistry, quantitative measurements are essential.

Quantitative Solubility Data

As of the latest literature review, comprehensive quantitative solubility data for 2-Cyano-5-fluoropyridine across a range of solvents at various temperatures has not been published. To facilitate research and development, the following table provides a structured template for recording experimentally determined solubility data.

Table 1: Solubility of 2-Cyano-5-fluoropyridine in Various Solvents

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method of Determination
e.g., Methanol	e.g., 25	e.g., Shake-Flask
e.g., Ethanol	e.g., 25	e.g., Shake-Flask
e.g., Acetone	e.g., 25	e.g., Shake-Flask
e.g., Acetonitrile	e.g., 25	e.g., Shake-Flask
e.g., Dichloromethane	e.g., 25	e.g., Shake-Flask
e.g., Ethyl Acetate	e.g., 25	e.g., Shake-Flask
e.g., Toluene	e.g., 25	e.g., Shake-Flask
e.g., Water	e.g., 25	e.g., Shake-Flask
e.g., Phosphate Buffer (pH 7.4)	e.g., 37	e.g., Shake-Flask

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The most widely accepted and reliable method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method, as proposed by Higuchi and Connors.[3] This protocol provides a step-by-step guide for its implementation.

Materials and Equipment

• 2-Cyano-5-fluoropyridine (solid, high purity)

• Selected solvents (analytical grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument.

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-Cyano-5-fluoropyridine to a series of vials, each containing a known volume of the selected solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium has been reached.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to allow the system to reach equilibrium. A typical duration is 24 to 72 hours. It is advisable to determine the equilibration time by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has reached a plateau.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter into a clean vial. Alternatively, the samples can be centrifuged at the experimental temperature, and the supernatant can then be carefully collected.

• Analysis:

  • Prepare a series of standard solutions of 2-Cyano-5-fluoropyridine of known concentrations in the respective solvent to create a calibration curve.

  • Dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the calibration curve.

  • Analyze the diluted sample and the standard solutions using a validated analytical method, such as HPLC.

  • Determine the concentration of 2-Cyano-5-fluoropyridine in the saturated solution by referring to the calibration curve and accounting for the dilution factor.

Data Analysis and Reporting

• Calculate the solubility in g/L and mol/L.

• Perform each experiment in triplicate to ensure reproducibility and report the mean solubility and standard deviation.

• It is also recommended to analyze the solid residue after the experiment (e.g., by DSC or XRD) to check for any polymorphic transformations that may have occurred during the equilibration process.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the equilibrium solubility determination experiment.

Caption: Workflow for Equilibrium Solubility Determination.

This guide provides a robust framework for the systematic determination and reporting of the solubility of 2-Cyano-5-fluoropyridine. The generation of such data is a critical step in advancing the use of this important compound in research and drug development.

References

• 1. 2-Cyano-5-fluoropyridine CAS#: 327056-62-2 [m.chemicalbook.com]
• 2. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Cyano-5-fluoropyridine: Physicochemical Properties and Synthesis

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties, specifically the melting and boiling points, and a detailed experimental protocol for the synthesis of 2-Cyano-5-fluoropyridine. This compound is a significant intermediate in the pharmaceutical industry, valued for its role in the development of novel therapeutic agents.[1]

Physicochemical Data

The following table summarizes key quantitative data for 2-Cyano-5-fluoropyridine, providing a quick reference for laboratory and research applications.

Property	Value	Source
CAS Number	327056-62-2	[2][3][4][5]
Molecular Formula	C₆H₃FN₂	[2][5][6]
Molecular Weight	122.10 g/mol	[5][6]
Melting Point	35-44 °C	[2][7]
Boiling Point	214.9 ± 20.0 °C (Predicted)	[2]
Density	1.24 ± 0.1 g/cm³ (Predicted)	[2]
Flash Point	98.9 °C
Appearance	White to off-white powder or crystals	[7]

Experimental Protocols

A definitive experimental protocol for the determination of the melting and boiling points of 2-Cyano-5-fluoropyridine is not extensively detailed in the provided literature. However, standard laboratory procedures, such as capillary melting point determination and distillation under controlled pressure for boiling point, would be employed.

A well-documented experimental protocol for the synthesis of 2-Cyano-5-fluoropyridine involves the diazotization of an amino-substituted pyridine precursor.[1][3][8]

Synthesis of 2-Cyano-5-fluoropyridine from 2-Cyano-5-aminopyridine [1]

This method utilizes a diazotization reaction followed by thermal decomposition.

1. Preparation of the Diazonium Salt:

• In a 500 mL four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid (1.05 mol).

• While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

• Cool the mixture to between -10 and -5°C using an ice-salt bath.

• Slowly add a saturated solution of 21.6 g of sodium nitrite (0.315 mol), maintaining the temperature between -10 and -5°C.

• Continue stirring for 1 hour, during which a significant amount of white solid (the diazonium salt) will precipitate.

• Allow the reaction mixture to stand overnight in a refrigerator to ensure complete precipitation.

• Filter the precipitate under vacuum, wash with anhydrous ether and anhydrous ethanol until nearly colorless.

• Dry the solid in a vacuum oven to a constant weight.

2. Thermal Decomposition:

• In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

• Add the dried diazonium salt in portions.

• Slowly heat the mixture to 80°C and maintain at reflux for approximately 30 minutes to ensure complete decomposition, which is indicated by the cessation of gas evolution (N₂ + BF₃).

• Cool the reaction mixture.

3. Isolation and Purification:

• Adjust the pH of the aqueous phase to approximately 7 with ammonia water and separate the aqueous layer.

• Pass dry hydrogen chloride gas through the petroleum ether layer to precipitate the hydrochloride salt of 2-Cyano-5-fluoropyridine as a white substance.

• The hydrochloride salt can be converted to the final product, a light yellow transparent liquid, through alkalization or heating.

Visualized Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 2-Cyano-5-fluoropyridine.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Cyano-5-fluoropyridine [chembk.com]
• 3. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 4. 2-Cyano-5-fluoropyridine CAS#: 327056-62-2 [m.chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-シアノ-5-フルオロピリジン | 2-Cyano-5-fluoropyridine | 327056-62-2 | 東京化成工業株式会社 [tcichemicals.com]
• 8. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2-Cyano-5-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the heterocyclic building block, 2-Cyano-5-fluoropyridine. This compound is of significant interest in medicinal chemistry and drug development. A thorough understanding of its spectral characteristics is crucial for its identification, purity assessment, and the structural elucidation of its derivatives.

Molecular Structure and Numbering

The chemical structure and atom numbering scheme for 2-Cyano-5-fluoropyridine (CAS No: 327056-62-2) are depicted below. This numbering is used for the assignment of NMR signals.

Caption: Molecular structure of 2-Cyano-5-fluoropyridine with atom numbering.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Cyano-5-fluoropyridine exhibits three distinct signals in the aromatic region, corresponding to the three protons on the pyridine ring. The experimental data, acquired in deuterated chloroform (CDCl₃) at 300 MHz, is summarized in the table below[1]. For comparison, simulated data from the GISSMO NMR database, calculated for a 600.01 MHz spectrometer, is also presented[2].

Proton	Experimental Chemical Shift (δ) ppm[1]	Experimental Multiplicity[1]	Simulated Chemical Shift (δ) ppm[2]	Simulated Multiplicity & Coupling Constants (J) Hz[2]
H6	8.61	d	8.613	d, J = 2.8 Hz
H4	7.78	m	8.031	dd, J = 8.8, 4.1 Hz
H3	7.58	m	7.836	dd, J = 8.8, 2.8 Hz

Note on Multiplicities: The experimental data describes the signals for H4 and H3 as multiplets ('m')[1]. The simulated data provides a more detailed interpretation, suggesting a doublet of doublets ('dd') for both H4 and H3 due to coupling with adjacent protons and the fluorine atom[2]. This is consistent with the expected splitting patterns for this substitution pattern.

¹³C NMR Spectral Data

Obtaining experimental ¹³C NMR data for 2-Cyano-5-fluoropyridine has proven challenging based on publicly available information. While computational and predictive methods for ¹³C NMR chemical shifts exist, this guide prioritizes experimentally verified data for accuracy and reliability in research and development settings[3][4]. Further investigation into proprietary databases or direct experimental analysis is recommended to obtain and verify the ¹³C NMR spectrum.

Experimental Protocol

The following provides a general experimental protocol for acquiring ¹H and ¹³C NMR spectra of 2-Cyano-5-fluoropyridine, based on common laboratory practices for similar compounds.

References

• 1. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 2. GISSMO - 2-Cyano-5-fluoropyridine [gissmo.bmrb.io]
• 3. researchgate.net [researchgate.net]
• 4. acdlabs.com [acdlabs.com]

In-Depth Spectroscopic Analysis of 2-Cyano-5-fluoropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of the vibrational properties of 2-Cyano-5-fluoropyridine, a key heterocyclic building block in medicinal chemistry and materials science. In the absence of publicly available experimental spectra, this document leverages computational chemistry data and comparative analysis with structurally similar compounds to offer a comprehensive overview of its expected Fourier-Transform Infrared (FTIR) and Raman spectroscopic signatures. This guide includes detailed, generalized experimental protocols for acquiring FTIR and Raman spectra for this class of compounds, alongside tabulated theoretical vibrational frequencies and their assignments. A workflow diagram for spectroscopic analysis is also presented to illustrate the logical progression from sample preparation to data interpretation.

Introduction

2-Cyano-5-fluoropyridine is a substituted pyridine derivative of significant interest in the development of novel pharmaceuticals and functional materials. The presence of the cyano (-C≡N) and fluoro (-F) groups on the pyridine ring imparts unique electronic and steric properties, influencing its reactivity and intermolecular interactions. Vibrational spectroscopy, encompassing FTIR and Raman techniques, serves as a powerful non-destructive tool for the structural characterization and identification of such molecules. This guide aims to provide a foundational understanding of the expected vibrational behavior of 2-Cyano-5-fluoropyridine, thereby aiding researchers in its synthesis, characterization, and application.

Theoretical Vibrational Analysis

Due to the current lack of published experimental FTIR and Raman spectra for 2-Cyano-5-fluoropyridine, the vibrational frequencies and their assignments presented herein are based on theoretical calculations and comparisons with analogous molecules, such as other cyanopyridines and fluorinated pyridines. These theoretical predictions offer valuable insights into the expected spectral features.

The vibrational modes of 2-Cyano-5-fluoropyridine can be categorized into several groups:

• Pyridine Ring Vibrations: These include C-H stretching, C-C and C-N stretching, and various in-plane and out-of-plane ring deformation modes.

• Cyano Group Vibrations: The C≡N stretching vibration is a particularly strong and characteristic band in both FTIR and Raman spectra.

• C-F Group Vibrations: The C-F stretching and bending modes are also expected to be prominent features in the spectra.

• Coupled Vibrations: Some vibrational modes will involve the coupled motion of multiple functional groups.

Predicted FTIR and Raman Data

The following tables summarize the predicted vibrational frequencies (in cm⁻¹) and their assignments for 2-Cyano-5-fluoropyridine. These are derived from computational studies on similar molecules and established group frequency correlations.

Table 1: Predicted FTIR and Raman Vibrational Frequencies and Assignments for 2-Cyano-5-fluoropyridine

Predicted Wavenumber (cm⁻¹)	Vibrational Assignment	Expected FTIR Intensity	Expected Raman Intensity
~3100 - 3000	Aromatic C-H Stretching	Medium	Medium-Strong
~2230 - 2210	C≡N Stretching	Strong	Strong
~1600 - 1580	Pyridine Ring Stretching (C=C, C=N)	Strong	Medium
~1500 - 1450	Pyridine Ring Stretching	Medium-Strong	Medium
~1450 - 1400	Pyridine Ring Stretching	Medium	Medium
~1300 - 1200	C-F Stretching	Strong	Weak
~1200 - 1000	In-plane C-H Bending	Medium	Medium
~1000 - 950	Pyridine Ring Breathing	Weak	Strong
~900 - 800	Out-of-plane C-H Bending	Strong	Weak
~800 - 700	Pyridine Ring Deformation	Medium	Weak
~600 - 500	Out-of-plane Ring Deformation	Medium	Weak
~500 - 400	C-C≡N Bending	Medium	Medium
Below 400	C-F Bending and other low-frequency modes	Medium	Medium

Note: The intensities are qualitative predictions and may vary in actual experimental spectra.

Experimental Protocols

While specific experimental data for 2-Cyano-5-fluoropyridine is not available, the following are detailed, generalized protocols for obtaining high-quality FTIR and Raman spectra of solid pyridine derivatives. These protocols are based on established methodologies for similar compounds[1][2].

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of solid 2-Cyano-5-fluoropyridine.

Methodology:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for at least 4 hours to remove any adsorbed water.

  • In an agate mortar, grind a small amount (approximately 1-2 mg) of 2-Cyano-5-fluoropyridine to a fine powder.

  • Add approximately 100-200 mg of the dried KBr to the mortar and mix thoroughly with the sample by gentle grinding. The mixture should be homogenous.

  • Transfer the mixture to a pellet-forming die.

  • Place the die under a hydraulic press and apply a pressure of 8-10 tons for several minutes to form a transparent or semi-transparent pellet.

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

• Instrumentation and Data Acquisition:

  • Spectrometer: A high-resolution FTIR spectrometer (e.g., Bruker Tensor 27 or similar) equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add a minimum of 32 scans to ensure a good signal-to-noise ratio.

  • Background: Record a background spectrum of the empty sample compartment prior to sample analysis. This will be automatically subtracted from the sample spectrum.

  • Data Processing: Perform baseline correction and atmospheric H₂O and CO₂ compensation if necessary using the spectrometer's software.

Fourier-Transform (FT) Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of solid 2-Cyano-5-fluoropyridine.

Methodology:

• Sample Preparation:

  • Place a small amount (a few milligrams) of the crystalline or powdered 2-Cyano-5-fluoropyridine into a glass capillary tube or onto a microscope slide. No extensive sample preparation is typically required.

• Instrumentation and Data Acquisition:

  • Spectrometer: A high-resolution FT-Raman spectrometer (e.g., Bruker MultiRAM or similar) equipped with a cooled Germanium (Ge) detector.

  • Excitation Source: A near-infrared (NIR) laser, typically a Nd:YAG laser operating at 1064 nm, to minimize fluorescence.

  • Laser Power: Use the lowest possible laser power that provides a good quality spectrum to avoid sample degradation (typically in the range of 50-200 mW).

  • Spectral Range: 4000 - 50 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add a minimum of 128 scans to improve the signal-to-noise ratio.

  • Data Processing: Perform baseline correction and normalization as required using the spectrometer's software.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound like 2-Cyano-5-fluoropyridine.

Caption: Workflow for Spectroscopic Analysis.

Conclusion

This technical guide provides a foundational understanding of the FTIR and Raman spectroscopy of 2-Cyano-5-fluoropyridine for researchers and professionals in drug development and materials science. While experimental data is not yet publicly available, the theoretical predictions and detailed, generalized experimental protocols presented here offer a robust starting point for the spectroscopic characterization of this important molecule. The provided workflow for spectroscopic analysis further serves as a practical roadmap for researchers undertaking such studies. It is anticipated that as research on 2-Cyano-5-fluoropyridine and its applications expands, experimental spectroscopic data will become available, allowing for a direct comparison and refinement of the theoretical models presented in this guide.

References

• 1. A Comparative Study on the Structural and Vibrational Properties of Two Potential Antimicrobial and Anticancer Cyanopyridine Derivatives [scirp.org]
• 2. researchgate.net [researchgate.net]

Mass Spectrometry of 2-Cyano-5-fluoropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometric analysis of 2-Cyano-5-fluoropyridine (C₆H₃FN₂), a key intermediate in pharmaceutical synthesis. This document details experimental protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), presents a theoretical fragmentation pattern based on established principles, and offers visualizations to aid in the understanding of the analytical workflow and molecular breakdown.

Introduction

2-Cyano-5-fluoropyridine, with a molecular weight of 122.10 g/mol , is a fluorinated pyridine derivative of significant interest in medicinal chemistry and drug development.[1][2] Its analysis by mass spectrometry is crucial for identification, purity assessment, and metabolic studies. This guide outlines the expected mass spectral behavior and provides detailed methodologies for its characterization. A Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Cyano-5-fluoropyridine has shown the molecular ion peak (M+) at a mass-to-charge ratio (m/z) of 122, confirming its molecular weight.[3]

Predicted Mass Spectrometry Data

While a publicly available, detailed experimental mass spectrum is not readily accessible, a theoretical fragmentation pattern can be predicted based on the functional groups present in the molecule: a pyridine ring, a cyano group, and a fluorine atom. The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak due to the stability of the aromatic ring.

The primary fragmentation pathways are anticipated to involve the loss of small, stable neutral molecules. The following table summarizes the predicted major ions for 2-Cyano-5-fluoropyridine.

m/z (Predicted)	Proposed Ion Formula	Proposed Neutral Loss	Notes
122	[C₆H₃FN₂]⁺•	-	Molecular Ion (M⁺•)
95	[C₅H₃F]⁺•	HCN	Loss of hydrogen cyanide from the molecular ion.
75	[C₄H₂F]⁺	C₂N₂	Loss of cyanogen from the molecular ion.
69	[C₄H₃N]⁺•	HF, HCN	Loss of hydrogen fluoride and hydrogen cyanide.

Theoretical Fragmentation Pathway

The fragmentation of 2-Cyano-5-fluoropyridine under electron ionization is expected to be initiated by the removal of an electron from the nitrogen atom of the pyridine ring or the cyano group, forming the molecular ion at m/z 122. The subsequent fragmentation is likely to proceed through the following pathways:

Caption: Proposed fragmentation pathway of 2-Cyano-5-fluoropyridine.

Experimental Protocols

The following are detailed experimental protocols for the analysis of 2-Cyano-5-fluoropyridine using GC-MS and LC-MS. These are generalized methods and may require optimization for specific instrumentation and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for the analysis of the relatively volatile 2-Cyano-5-fluoropyridine.

4.1.1. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 2-Cyano-5-fluoropyridine in a suitable volatile solvent such as methanol or acetonitrile.

• Working Solutions: Prepare a series of dilutions from the stock solution to the desired concentration range (e.g., 1-100 µg/mL) for calibration.

• Sample Matrix: For analysis in a complex matrix, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interferences.

4.1.2. Instrumentation and Conditions

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless or split (e.g., 20:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp: 70 °C, hold for 2 min; Ramp: 10 °C/min to 250 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Mass Range	m/z 40-200
Scan Mode	Full Scan

Liquid Chromatography-Mass Spectrometry (LC-MS)

For less volatile samples or for analyses requiring higher sensitivity, LC-MS is a powerful alternative. Given the polar nature of the cyano and fluoro groups, Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase chromatography with a suitable column can be employed.

4.2.1. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 2-Cyano-5-fluoropyridine in a mixture of acetonitrile and water (e.g., 1:1 v/v).

• Working Solutions: Dilute the stock solution with the initial mobile phase composition to create calibration standards.

• Sample Matrix: Samples should be filtered through a 0.22 µm syringe filter before injection.

4.2.2. Instrumentation and Conditions

Parameter	Recommended Setting
Liquid Chromatograph
Column	HILIC column (e.g., amide or silica-based) or C18 column, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient (HILIC)	Start with 95% B, hold for 1 min; decrease to 50% B over 5 min; hold for 2 min; return to 95% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Desolvation Temp.	350 °C
Desolvation Gas Flow	600 L/hr
Mass Range	m/z 50-250
Scan Mode	Full Scan and/or Selected Ion Monitoring (SIM) for m/z 123 ([M+H]⁺)

Experimental and Analytical Workflow

The general workflow for the mass spectrometric analysis of 2-Cyano-5-fluoropyridine involves several key stages from sample preparation to data interpretation.

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-シアノ-5-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]

The Versatility of Fluoropyridine Compounds: A Technical Guide to Their Biological Properties

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pyridine-based molecular scaffolds has emerged as a powerful tool in modern medicinal chemistry and agrochemical design. This in-depth technical guide explores the diverse biological properties of fluoropyridine compounds, summarizing key quantitative data, detailing experimental methodologies, and visualizing complex biological pathways. The unique physicochemical properties imparted by the fluorine atom—such as increased metabolic stability, enhanced binding affinity, and altered basicity—have led to the development of potent therapeutic agents and effective crop protection solutions.[1][2][3] This guide serves as a comprehensive resource for professionals engaged in the discovery and development of novel bioactive molecules.

Anticancer Activity of Fluoropyridine Derivatives

Fluoropyridine moieties are integral to a multitude of anticancer agents, demonstrating efficacy against a wide range of human tumor cell lines.[4][5] Their mechanisms of action are diverse and include the inhibition of key enzymes involved in cell cycle progression and signal transduction, such as cyclin-dependent kinases (CDKs), Aurora kinases, and receptor tyrosine kinases like FLT3, EGFR, and VEGFR-2.[6][7][8]

Quantitative Anticancer Activity Data

The following table summarizes the in vitro cytotoxic activity of representative fluoropyridine derivatives against various cancer cell lines, expressed as IC50 values (the concentration required to inhibit cell growth by 50%).

Compound Class	Target Cancer Cell Line	IC50 (µM)	Reference
Pyridone Derivative	HCT-116 (Colon)	31.3 - 49.0	[6]
MCF-7 (Breast)	19.3 - 55.5	[6]
HepG2 (Liver)	22.7 - 44.8	[6]
A549 (Lung)	36.8 - 70.7	[6]
Pyridine-Urea Derivative	MCF-7 (Breast)	0.11 - 5.14
Diarylpyridine	HeLa (Cervical)	0.19
SGC-7901 (Gastric)	0.30
MCF-7 (Breast)	0.33
1,2,4 Triazole Pyridine	B16F10 (Melanoma)	41.12 - 61.11	[9]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• Fluoropyridine compound stock solution (dissolved in DMSO)

• Human cancer cell line (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the fluoropyridine compound (e.g., 0.1 to 100 µM) and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Signaling Pathways Targeted by Fluoropyridine Kinase Inhibitors

Fluoropyridine-based compounds have been successfully developed as potent inhibitors of various kinases implicated in cancer progression. The following diagrams illustrate the signaling pathways of key kinase targets.

Aurora Kinase Signaling Pathway Inhibition

FLT3 Signaling Pathway in AML

Antimicrobial Activity of Fluoropyridine Compounds

The incorporation of fluorine into the pyridine ring has also yielded compounds with significant antibacterial and antiviral properties. These derivatives often exhibit enhanced potency and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.[1][10]

Quantitative Antibacterial and Antiviral Activity Data

The following table presents the minimum inhibitory concentration (MIC) for antibacterial agents and the 50% effective concentration (EC50) for antiviral compounds.

Compound Class	Target Organism	Activity Metric	Value (µg/mL or µM)	Reference
3-(5-Fluoropyridin-3-yl)-2-oxazolidinone	Staphylococcus aureus (Gram-positive)	MIC	0.25	[10]
Gram-positive bacteria	MIC	2 - 32	[10]
Fluorinated Nucleoside	Yellow Fever Virus (YFV)	EC50	0.4 - 0.9 µM	[11]
Hepatitis C Virus (HCV)	EC50	0.014 - 0.11 µM	[2]
Zika Virus	IC50	4.1 µM	[2]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Fluoropyridine compound stock solution

• Bacterial strain (e.g., Staphylococcus aureus)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (~1.5 x 10^8 CFU/mL).

• Serial Dilution: Perform serial two-fold dilutions of the fluoropyridine compound in MHB in the wells of a 96-well plate.

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Fluoropyridine Compounds in Agrochemicals

Fluoropyridine derivatives are crucial in the development of modern herbicides, insecticides, and fungicides. The fluorine atom can enhance the biological activity, metabolic stability, and environmental persistence of these crop protection agents.[7][12]

Experimental Workflow for Biological Screening

The following diagram illustrates a general workflow for the biological screening of novel fluoropyridine compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Commercial Suppliers and Synthesis of 2-Cyano-5-fluoropyridine: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, 2-Cyano-5-fluoropyridine is a key building block in the synthesis of novel therapeutics. Its unique electronic properties, imparted by the fluorine and cyano groups on the pyridine ring, make it a valuable synthon for creating compounds with enhanced metabolic stability, binding affinity, and pharmacokinetic profiles. This technical guide provides an in-depth overview of commercial suppliers of 2-Cyano-5-fluoropyridine for research purposes, alongside a detailed experimental protocol for its synthesis.

Commercial Availability of 2-Cyano-5-fluoropyridine

A variety of chemical suppliers offer 2-Cyano-5-fluoropyridine in research-grade purities. The following table summarizes readily available information from prominent vendors. Please note that pricing is subject to change and may not include shipping and handling fees. For the most current pricing and to place an order, it is recommended to visit the supplier's website or contact them directly.

Supplier	CAS Number	Purity	Available Quantities	Price (USD)
Sigma-Aldrich	327056-62-2	97%	5 g	Contact for Pricing
Oakwood Chemical	327056-62-2	99%	1 g, 5 g, 25 g	$15.00 (1g), $61.00 (5g), $197.00 (25g)[1]
TCI Chemicals	327056-62-2	>98.0% (GC)	1 g, 5 g	Contact for Pricing
BLD Pharm	327056-62-2	≥98.0%	1 g, 5 g, 25 g	Contact for Pricing
Santa Cruz Biotechnology	327056-62-2	---	Contact for Pricing	Contact for Pricing[2]
Thermo Scientific Chemicals	3939-12-6 (isomer)	95%	5 g	$281.00[3]
CP Lab Safety	327056-62-2	min 98%	100 g	Contact for Pricing[4]
Frontier Specialty Chemicals	327056-62-2	---	Contact for Bulk	Contact for Pricing[5]

Synthesis of 2-Cyano-5-fluoropyridine

The synthesis of 2-Cyano-5-fluoropyridine is a multi-step process that is crucial for researchers who require custom quantities or isotopic labeling. A common and effective method involves a diazotization reaction of 2-cyano-5-aminopyridine.[6]

Experimental Protocol

Materials:

• 2-cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Ammonia water

• Dry hydrogen chloride gas

• Anhydrous ether

• Anhydrous ethanol

• 500 mL four-neck round-bottom flask

• Reflux apparatus

• Thermometer

• Ice-salt bath

• Vacuum filter

• Vacuum oven

Procedure:

• Preparation of the Diazonium Salt:

  • In a 500 mL four-neck round-bottom flask, add 175 mL of 40% (1.05 mol) fluoroboric acid.

  • While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

  • Equip the flask with a reflux apparatus and a thermometer.

  • After the addition is complete, cool the reaction mixture to -10 to -5°C using an ice-salt bath.

  • Slowly add a saturated solution of 21.6 g of sodium nitrite (0.315 mol), maintaining the temperature between -10 to -5°C.

  • Continue stirring for 1 hour, during which a significant amount of white solid (the diazonium salt) will precipitate.

  • Store the reaction mixture in a refrigerator overnight to ensure complete precipitation.

  • Vacuum filter the precipitate and wash it with anhydrous ether and anhydrous ethanol until it is nearly colorless.

  • Dry the precipitate in a vacuum oven to a constant weight.

• Thermal Decomposition and Isolation:

  • In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the flask to 80°C and maintain a reflux for approximately 30 minutes to ensure the complete decomposition of the salt. This will be accompanied by the evolution of white smoke (N₂ + BF₃).

  • After the decomposition is complete, cool the reaction mixture.

  • Adjust the pH to approximately 7 with ammonia water and separate the aqueous phase.

  • Pass dry hydrogen chloride gas through the petroleum ether solution. This will cause the precipitation of the hydrochloride salt of 2-Cyano-5-fluoropyridine as a white substance.

  • The hydrochloride salt can be converted to the free base (a light yellow transparent liquid) by either basification or heating.

The following diagram illustrates the workflow for the synthesis of 2-Cyano-5-fluoropyridine.

Caption: Synthesis workflow of 2-Cyano-5-fluoropyridine.

Applications in Drug Discovery and Development

2-Cyano-5-fluoropyridine is a versatile intermediate in medicinal chemistry. The introduction of a fluorine atom can significantly alter the physicochemical properties of a molecule, often leading to improved metabolic stability, increased lipophilicity, and modulated basicity of the pyridine nitrogen.[7] These modifications can enhance a drug candidate's ability to cross biological membranes and can lead to stronger interactions with its target protein.

While specific signaling pathways are highly dependent on the final drug molecule synthesized from this building block, its derivatives have been explored in various therapeutic areas. For instance, fluorinated pyridines are integral components of compounds investigated as inhibitors of various enzymes and receptors involved in cancer, inflammation, and infectious diseases. The cyano group can also serve as a handle for further chemical transformations or as a key interacting group within a binding pocket.

The strategic use of 2-Cyano-5-fluoropyridine allows medicinal chemists to fine-tune the properties of lead compounds, ultimately accelerating the discovery and development of new and more effective medicines.

References

• 1. 2-Cyano-5-fluoropyridine [oakwoodchemical.com]
• 2. scbt.com [scbt.com]
• 3. H64278.06 [thermofisher.com]
• 4. calpaclab.com [calpaclab.com]
• 5. 2-Cyano-5-fluoropyridine | [frontierspecialtychemicals.com]
• 6. Page loading... [guidechem.com]
• 7. nbinno.com [nbinno.com]

Protocols & Analytical Methods

The Role of 2-Cyano-5-fluoropyridine in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-Cyano-5-fluoropyridine as a key intermediate in pharmaceutical synthesis. The unique electronic properties conferred by the fluorine atom and the cyano group make this pyridine derivative a valuable building block in the development of novel therapeutic agents, particularly in the realm of antiviral drugs.

Application Notes

2-Cyano-5-fluoropyridine is a critical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The presence of a strong electron-withdrawing fluorine atom on the pyridine ring enhances its reactivity and imparts unique physicochemical properties to the final drug molecule.[1] This intermediate is particularly noted for its application in the synthesis of antiviral agents, kinase inhibitors, and other therapeutic compounds.[2]

One of the most prominent applications of a structurally related compound, 2-cyanopyrazine, is in the synthesis of Favipiravir (also known as T-705), a broad-spectrum antiviral drug effective against a range of RNA viruses, including influenza and coronaviruses.[3][4][5] Favipiravir acts as a prodrug that is intracellularly converted to its active form, favipiravir-ribofuranosyl-5'-triphosphate (Favipiravir-RTP). This active metabolite then inhibits the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for viral replication.[5][6][7] The synthesis of Favipiravir and its analogs often involves multistep processes where cyanopyridine derivatives are key precursors.[3][4][5]

Experimental Protocols

This section provides detailed experimental protocols for the synthesis of 2-Cyano-5-fluoropyridine and its subsequent theoretical application in a multi-step synthesis towards a Favipiravir analogue, based on publicly available chemical literature.

Protocol 1: Synthesis of 2-Cyano-5-fluoropyridine

This protocol is adapted from a method utilizing 2-cyano-5-aminopyridine as the starting material.[1]

Materials:

• 2-Cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Ammonia water

• Dry hydrogen chloride gas

• Anhydrous sodium carbonate

• Ice-salt bath

• 500 mL four-neck round-bottom flask

• Reflux apparatus

• Thermometer

• Vacuum filtration setup

• Vacuum oven

Procedure:

• Diazonium Salt Formation:

  • In a 500 mL four-neck round-bottom flask, add 175 mL of 40% (1.05 mol) fluoroboric acid.

  • While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in several portions.

  • Cool the reaction mixture to -10 to -5°C using an ice-salt bath.

  • Slowly add a saturated solution of 21.6 g (0.315 mol) of sodium nitrite, maintaining the temperature between -10 and -5°C.

  • Continue stirring at this temperature for 1 hour, during which a significant amount of white solid (diazonium salt) will precipitate.

  • Store the reaction mixture in a refrigerator overnight to ensure complete precipitation.

  • Collect the precipitate by vacuum filtration and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

  • Dry the precipitate in a vacuum oven to a constant weight.

• Thermal Decomposition and Product Isolation:

  • In a clean 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the mixture to 80°C and maintain at reflux for approximately 30 minutes to ensure complete decomposition, which is indicated by the release of white smoke (N₂ + BF₃).

  • Cool the reaction mixture and adjust the pH to approximately 7 with ammonia water.

  • Separate and discard the aqueous phase.

  • Pass dry hydrogen chloride gas through the petroleum ether solution to precipitate the hydrochloride salt of 2-Cyano-5-fluoropyridine as a white substance.

  • The hydrochloride salt can be converted to the free base (a light yellow transparent liquid) by treatment with a base or by heating.

  • Alternatively, the mother liquor from the diazonium salt filtration can be slowly heated to 80°C until gas evolution ceases. The pH is then adjusted to ~7 with anhydrous sodium carbonate, and the product is isolated by steam distillation.

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	2-Cyano-5-aminopyridine (38.6 g, 0.3 mol)	[1]
Fluorinating Agent	40% Fluoroboric acid (175 mL, 1.05 mol)	[1]
Diazotizing Agent	Sodium nitrite (21.6 g, 0.315 mol)	[1]
Reaction Temperature	-10 to -5°C (Diazotization), 80°C (Decomposition)	[1]
Final Product Yield	26.5 g (Total from two steps)	[1]
Overall Yield	64%	[1]

Visualizations

Logical Workflow for Antiviral Drug Synthesis

The following diagram illustrates a generalized workflow for the synthesis of a pyrazine-based antiviral drug, highlighting the role of a cyanopyridine intermediate.

Caption: A logical flow for synthesizing antiviral APIs.

Mechanism of Action: Favipiravir

This diagram illustrates the intracellular activation of Favipiravir and its subsequent inhibition of viral RNA-dependent RNA polymerase (RdRp).

Caption: Intracellular activation and target of Favipiravir.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scalable synthesis of favipiravir via conventional and continuous flow chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advancements in Antiviral Drug Development: Comprehensive Insights into Design Strategies and Mechanisms Targeting Key Viral Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Cyano-5-fluoropyridine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyano-5-fluoropyridine is a versatile heterocyclic building block in medicinal chemistry. The presence of the fluorine atom and the cyano group at positions 5 and 2, respectively, of the pyridine ring imparts unique electronic properties that are attractive for drug design. The electron-withdrawing nature of these substituents can influence the pKa of the pyridine nitrogen, modulate metabolic stability, and provide key interaction points with biological targets. While direct incorporation of the 2-cyano-5-fluoropyridine moiety into clinical drug candidates is an area of ongoing research, its structural isomer, the 5-cyanopyridin-2-yl group, has been successfully utilized in the development of potent enzyme inhibitors. This document provides an overview of the application of this scaffold, focusing on the development of Dipeptidyl Peptidase IV (DPP-IV) inhibitors for the treatment of type 2 diabetes, and includes detailed experimental protocols.

Application: Dipeptidyl Peptidase IV (DPP-IV) Inhibition for Type 2 Diabetes

DPP-IV is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1).[1][2] GLP-1 stimulates insulin secretion in a glucose-dependent manner.[3] By inhibiting DPP-IV, the physiological levels of active GLP-1 are increased, leading to enhanced insulin release and improved glycemic control.[1][2]

A prominent example of a drug candidate designed to inhibit DPP-IV is NVP-DPP728 , which incorporates a 5-cyanopyridin-2-yl moiety.[1][4] This compound is a potent and selective, slow-binding inhibitor of DPP-IV.[1] The cyanopyridine group is crucial for its activity, highlighting the potential of this chemical scaffold in designing enzyme inhibitors.

Quantitative Data for NVP-DPP728 and Analogs

The following table summarizes the key quantitative data for the DPP-IV inhibitor NVP-DPP728 and its analogs. This data is essential for understanding the structure-activity relationship (SAR) and the importance of the cyanopyrrolidine and cyanopyridine moieties for potent enzyme inhibition.

Compound ID	Structure	Target	K_i (nM)	IC_50 (nM)	k_on (M⁻¹s⁻¹)	k_off (s⁻¹)	Reference
NVP-DPP728	1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-2-cyano-(S)-pyrrolidine	Human DPP-IV	11	14	1.3 x 10⁵	1.3 x 10⁻³	[1][5]
D-antipode of NVP-DPP728	1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-2-cyano-(R)-pyrrolidine	Human DPP-IV	5600	>300,000	-	1.5 x 10⁻³	[1]
des-cyano analog of NVP-DPP728	1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-(S)-pyrrolidine	Human DPP-IV	>300,000	>300,000	-	-	[1]
amide analog of NVP-DPP728	1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-2-carboxamido-(S)-pyrrolidine	Human DPP-IV	>300,000	>300,000	-	-	[1]

Signaling Pathway

The mechanism of action of DPP-IV inhibitors like NVP-DPP728 is centered on the potentiation of the GLP-1 receptor signaling pathway in pancreatic β-cells. The following diagram illustrates this pathway.

Caption: GLP-1 Receptor Signaling Pathway and the Action of a DPP-IV Inhibitor.

Experimental Protocols

Synthesis of NVP-DPP728 (Solution-Phase)

This protocol describes a practical, multi-gram scale synthesis of NVP-DPP728.[6]

Step 1: Synthesis of 1-(2-Bromoacetyl)-L-prolinamide

• To a solution of L-prolinamide (1 equivalent) in dichloromethane, add triethylamine (1.1 equivalents) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 2-bromoacetyl bromide (1.05 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-(2-bromoacetyl)-L-prolinamide.

Step 2: Synthesis of (S)-1-(2-Bromoacetyl)pyrrolidine-2-carbonitrile

• Dissolve the 1-(2-bromoacetyl)-L-prolinamide from Step 1 in dichloromethane.

• Add trifluoroacetic anhydride (2.5 equivalents) to the solution at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours until the dehydration is complete (monitored by TLC).

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude (S)-1-(2-bromoacetyl)pyrrolidine-2-carbonitrile, which can be purified by column chromatography.

Step 3: Synthesis of NVP-DPP728

• Dissolve (S)-1-(2-bromoacetyl)pyrrolidine-2-carbonitrile (1 equivalent) from Step 2 in tetrahydrofuran (THF).

• Add 6-(2-aminoethylamino)pyridine-3-carbonitrile (1.2 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford NVP-DPP728.

In Vitro DPP-IV Inhibition Assay

This protocol describes a general method for determining the inhibitory activity of compounds against human DPP-IV.[1]

Materials:

• Human recombinant DPP-IV

• Assay buffer (e.g., Tris-HCl, pH 7.4)

• Substrate: Gly-Pro-p-nitroanilide (G-p-NA) or a fluorogenic substrate like Gly-Pro-AMC.

• Test compound (e.g., NVP-DPP728) dissolved in DMSO.

• 96-well microplate

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution to obtain a range of concentrations.

• In a 96-well microplate, add the assay buffer.

• Add a small volume of the test compound solution to the wells. Include a control with DMSO only (no inhibitor).

• Add the human recombinant DPP-IV enzyme to all wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the substrate (G-p-NA or Gly-Pro-AMC) to all wells.

• Immediately measure the absorbance (at 405 nm for G-p-NA) or fluorescence (at excitation/emission wavelengths appropriate for AMC) over time using a microplate reader.

• Calculate the initial reaction rates (V) from the linear portion of the progress curves.

• Determine the percent inhibition for each concentration of the test compound relative to the control (no inhibitor).

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable equation (e.g., the four-parameter logistic equation) to determine the IC_50 value.

• To determine the K_i value, perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using appropriate enzyme kinetic models (e.g., Michaelis-Menten with competitive inhibition).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and in vitro evaluation of a DPP-IV inhibitor.

References

• 1. NVP-DPP728 (1-[[[2-[(5-cyanopyridin-2-yl)amino]ethyl]amino]acetyl]-2-cyano-(S)- pyrrolidine), a slow-binding inhibitor of dipeptidyl peptidase IV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of dipeptidyl peptidase IV with NVP-DPP728 increases plasma GLP-1 (7-36 amide) concentrations and improves oral glucose tolerance in obese Zucker rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Research progress of GLP-1RAs in the treatment of type 2 diabetes mellitus [frontiersin.org]
• 4. 1-[2-[(5-Cyanopyridin-2-yl)amino]ethylamino]acetyl-2-(S)-pyrrolidinecarbonitrile: a potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitor with antihyperglycemic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Synthesis of 2-Cyano-5-fluoropyridine Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of 2-cyano-5-fluoropyridine derivatives in the field of drug discovery. The protocols detailed below offer step-by-step guidance for the chemical synthesis of the core scaffold and its subsequent elaboration into biologically active molecules. This class of compounds has garnered significant interest due to the versatile reactivity of the cyanopyridine core and the advantageous pharmacological properties imparted by the fluorine substituent.

Introduction

2-Cyano-5-fluoropyridine is a key building block in medicinal chemistry, serving as a versatile intermediate for the synthesis of a wide array of heterocyclic compounds.[1] The presence of the electron-withdrawing cyano and fluoro groups activates the pyridine ring for nucleophilic aromatic substitution, allowing for the introduction of diverse functionalities. Cyanopyridine derivatives have demonstrated a broad spectrum of biological activities, including potent anticancer and enzyme inhibitory effects, making them attractive scaffolds for the development of novel therapeutics.[2][3]

Synthetic Protocols

Protocol 1: Synthesis of 2-Cyano-5-fluoropyridine from 2-Cyano-5-aminopyridine via Diazotization

This protocol describes a common and effective method for the synthesis of 2-cyano-5-fluoropyridine, a key starting material for further derivatization. The reaction proceeds via the diazotization of 2-cyano-5-aminopyridine, followed by a Balz-Schiemann-type reaction.

Materials:

• 2-Cyano-5-aminopyridine

• Fluoroboric acid (40%)

• Sodium nitrite

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Ammonia solution

• Anhydrous sodium carbonate

• Concentrated hydrochloric acid

• Concentrated sulfuric acid

• Ice

Equipment:

• 500 mL four-neck round-bottom flask

• Reflux condenser

• Thermometer

• Stirrer

• Ice-salt bath

• Vacuum filtration apparatus

• Vacuum oven

• Distillation apparatus

Procedure:

• Preparation of the Diazonium Salt:

  • In a 500 mL four-neck round-bottom flask equipped with a stirrer, thermometer, and addition funnel, add 175 mL of 40% fluoroboric acid.

  • While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

  • Cool the resulting mixture to between -10°C and -5°C using an ice-salt bath.

  • Slowly add a saturated aqueous solution of 21.6 g (0.315 mol) of sodium nitrite, maintaining the temperature below -5°C.

  • Continue stirring at this temperature for 1 hour, during which a white solid (the diazonium salt) will precipitate.

  • Store the reaction mixture in a refrigerator overnight to ensure complete precipitation.

  • Collect the precipitate by vacuum filtration, wash with cold anhydrous ether and then cold anhydrous ethanol until the solid is nearly colorless.

  • Dry the diazonium salt in a vacuum oven to a constant weight.

• Thermal Decomposition:

  • In a clean 500 mL four-neck round-bottom flask fitted with a reflux condenser, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the mixture to 80°C and maintain at reflux for approximately 30 minutes, or until the vigorous evolution of white fumes (N₂ and BF₃) ceases.

  • Continue refluxing for an additional 30 minutes to ensure complete decomposition.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture to approximately pH 7 by the dropwise addition of ammonia solution.

  • Separate the organic layer.

  • To the organic layer, pass dry hydrogen chloride gas (prepared by dropping concentrated HCl into concentrated H₂SO₄) to precipitate the hydrochloride salt of 2-cyano-5-fluoropyridine as a white solid.

  • Alternatively, the mother liquor from the diazonium salt filtration can be slowly heated to 80°C to decompose the remaining salt. The resulting mixture is then neutralized with anhydrous sodium carbonate, and the product is isolated by steam distillation.[1]

  • The free base can be obtained from the hydrochloride salt by treatment with a mild base.

Expected Yield: Approximately 64%[4]

Protocol 2: General Procedure for the Synthesis of 2-Amino-3-cyanopyridine Derivatives

This protocol outlines a general method for the synthesis of substituted 2-amino-3-cyanopyridine derivatives, which are valuable intermediates for creating more complex molecules with potential anticancer activity. This synthesis involves a multi-component reaction.

Materials:

• Appropriate aldehyde

• Malononitrile

• Appropriate ketone (e.g., (+)-nopinone)

• Ammonium acetate

• Ethanol

Equipment:

• Round-bottom flask

• Reflux condenser

• Stirrer

• Heating mantle

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1 mmol), malononitrile (1 mmol), the ketone (1 mmol), and ammonium acetate (1.5 mmol) in ethanol (15 mL).

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Collect the precipitated solid by filtration.

• Wash the solid with cold ethanol.

• If necessary, purify the product by recrystallization from a suitable solvent (e.g., ethanol).

Biological Activities and Data

Derivatives of 2-cyano-5-fluoropyridine have been investigated for their potential as anticancer agents, demonstrating inhibitory activity against various cancer cell lines. The biological activity is often attributed to the inhibition of key signaling proteins involved in cancer cell proliferation and survival.

Table 1: In Vitro Anticancer Activity of Selected Cyanopyridine Derivatives

Compound ID	Target Cancer Cell Line	IC₅₀ (µM)	Reference
4f	A549 (Lung)	23.78	[5]
4f	MKN45 (Gastric)	67.61	[5]
4f	MCF7 (Breast)	53.87	[5]
4j	A549 (Lung)	>100	[5]
4k	A549 (Lung)	>100	[5]
Compound 7	Caco-2 (Colorectal)	7.83	[3]
Compound 5a	MCF-7 (Breast)	1.77	[6]
Compound 5e	MCF-7 (Breast)	1.39	[6]
Compound 6b	HepG2 (Liver)	2.68	[6]
Compound 7b	A549 (Lung)	0.87 (µg/mL)	[7]
Compound 8a	A549 (Lung)	0.83 (µg/mL)	[7]

Signaling Pathways and Mechanisms of Action

The anticancer activity of 2-cyano-5-fluoropyridine derivatives often stems from their ability to inhibit protein kinases that are crucial for tumor growth and progression.

Kinase Inhibition and Downstream Signaling

Many cyanopyridine derivatives function as ATP-competitive kinase inhibitors.[8] By binding to the ATP-binding pocket of kinases such as VEGFR-2, HER-2, and EGFR, these compounds block the phosphorylation of downstream substrates, thereby inhibiting signaling cascades that promote cell proliferation, angiogenesis, and survival.[3][9]

Caption: Inhibition of Receptor Tyrosine Kinases by Cyanopyridine Derivatives.

Inhibition of the Wnt/β-Catenin Pathway

Certain derivatives of 2-cyano-5-fluoropyridine have been shown to inhibit the ubiquitin-conjugating enzyme Ube2T.[10] Inhibition of Ube2T can lead to the stabilization of negative regulators of the Wnt/β-catenin signaling pathway, such as RACK1.[10] This ultimately results in the degradation of β-catenin, preventing its translocation to the nucleus and the subsequent transcription of target genes involved in cell proliferation and survival.

Caption: Inhibition of the Wnt/β-Catenin Pathway via Ube2T.

Experimental Workflow

The general workflow for the synthesis and evaluation of novel 2-cyano-5-fluoropyridine derivatives for drug discovery is outlined below.

Caption: General workflow for synthesis and evaluation of derivatives.

Conclusion

2-Cyano-5-fluoropyridine and its derivatives represent a promising class of compounds for drug discovery, particularly in the area of oncology. The synthetic routes are well-established, allowing for the creation of diverse chemical libraries. The demonstrated biological activities, coupled with the potential for targeted inhibition of key signaling pathways, underscore the importance of this scaffold in the development of next-generation therapeutics. Further exploration and optimization of these derivatives are warranted to unlock their full therapeutic potential.

References

• 1. Page loading... [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 8. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 10. UBE2T Promotes Temozolomide Resistance of Glioblastoma Through Regulating the Wnt/β-Catenin Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Experimental protocol for the diazotization synthesis of 2-Cyano-5-fluoropyridine

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Cyano-5-fluoropyridine is a crucial building block in the development of novel pharmaceuticals and agrochemicals. The presence of the fluorine atom and the cyano group imparts unique electronic properties that can enhance biological activity and modulate physicochemical characteristics such as metabolic stability and membrane permeability. This document provides detailed experimental protocols for the synthesis of 2-Cyano-5-fluoropyridine through a diazotization reaction, a robust and widely used method for the introduction of a fluorine atom onto an aromatic ring.

Chemical and Physical Properties

A summary of the key properties of 2-Cyano-5-fluoropyridine is provided below.

Property	Value
Molecular Formula	C₆H₃FN₂[1]
Molecular Weight	122.10 g/mol [1]
CAS Number	327056-62-2
Appearance	Solid
Melting Point	35-41 °C[2]
Purity	97%[2]

Experimental Protocols

Two distinct and effective protocols for the synthesis of 2-Cyano-5-fluoropyridine are detailed below.

Protocol 1: Synthesis from 2-Cyano-5-aminopyridine using Fluoroboric Acid

This method involves the formation of a diazonium salt from 2-cyano-5-aminopyridine using fluoroboric acid, followed by thermal decomposition to yield the final product.[3]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Cyano-5-aminopyridine	119.12	38.6 g	0.3
40% Fluoroboric acid (HBF₄)	87.81	175 mL	1.05
Sodium nitrite (NaNO₂)	69.00	21.6 g	0.315
Petroleum ether	-	150 mL	-
Anhydrous ether	-	As needed	-
Anhydrous ethanol	-	As needed	-
Ammonia water or Anhydrous sodium carbonate	-	As needed	-

Experimental Procedure

Part A: Diazonium Salt Formation

• In a 500 mL four-neck round-bottom flask, combine 175 mL of 40% fluoroboric acid and 38.6 g of 2-cyano-5-aminopyridine in portions with stirring.[3]

• Cool the resulting mixture to a temperature range of -10 to -5°C using an ice-salt bath.[3]

• Slowly add a saturated solution of 21.6 g of sodium nitrite, ensuring the temperature remains between -10 and -5°C.[3]

• Maintain stirring for 1 hour at this temperature, during which a significant amount of white solid will precipitate.[3]

• To ensure complete precipitation, store the reaction mixture overnight in a refrigerator.[3]

• Isolate the precipitated diazonium salt via vacuum filtration.

• Wash the filter cake with anhydrous ether and anhydrous ethanol until it is almost colorless.[3]

• Dry the solid in a vacuum oven until a constant weight is achieved.[3]

Part B: Thermal Decomposition

• In a separate 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.[3]

• Introduce the dried diazonium salt in portions.

• Heat the mixture to 80°C and maintain a reflux for approximately 30 minutes. Vigorous gas evolution (N₂ and BF₃) will be observed.[3]

• Continue to reflux for an additional 30 minutes to ensure the decomposition is complete.[3]

• Cool the reaction mixture and neutralize it to a pH of approximately 7 using ammonia water or anhydrous sodium carbonate.[3]

• Separate the organic layer, which contains the desired product.

• The final product can be obtained by removal of the solvent under reduced pressure.

Expected Yield

• The total yield of 2-Cyano-5-fluoropyridine from this two-step procedure is reported to be 26.5 g, which corresponds to a 64% yield.[3]

Protocol 2: Synthesis from 5-Amino-pyridine-2-carbonitrile using HF-Pyridine

This alternative approach utilizes a solution of hydrogen fluoride in pyridine for the diazotization step.[4]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
5-Amino-pyridine-2-carbonitrile	119.12[5]	10.03 g	84.2
70% Hydrogen fluoride-pyridine	-	100 g	3.5 mol HF
Sodium nitrite (NaNO₂)	69.00	8.7 g	126
Dichloromethane (CH₂Cl₂)	-	6 x 150 mL	-
Anhydrous magnesium sulfate (MgSO₄)	-	As needed	-
Ice/water mixture	-	~400 g	-

Experimental Procedure

• In a specialized reaction flask suitable for handling hydrogen fluoride-pyridine, dissolve 10.03 g of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine.[4]

• Cool the solution in an ice-salt bath.

• Add 8.7 g of sodium nitrite in batches. The reaction mixture will turn a dark red color.[4]

• Stir the mixture in the ice-salt bath for 45 minutes.[4]

• Remove the cooling bath and continue stirring at room temperature for 30 minutes.[4]

• Heat the reaction to 80°C for 1.5 hours.[4]

• Upon completion, quench the reaction by slowly pouring the mixture into approximately 400 g of an ice/water mixture.[4]

• Extract the product from the aqueous mixture with six portions of 150 mL of dichloromethane.[4]

• Combine the organic layers and dry over anhydrous magnesium sulfate.[4]

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.[4]

Expected Yield and Characterization

• A crude yield of 10.08 g (98%) of an orange solid has been reported for this method.[4]

• ¹H NMR (CDCl₃, 300 MHz): δ= 8.61 (d, 1H), 7.78 (m, 1H), 7.58 (m, 1H).[4]

• GC-MS: The molecular ion peak (M+) is observed at m/z 122.[4]

Visualizations

Experimental Workflows

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 3. Page loading... [guidechem.com]
• 4. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 5. 5-Amino-2-pyridinecarbonitrile 96 55338-73-3 [sigmaaldrich.com]

Application Notes: 2-Cyano-5-fluoropyridine in Nucleophilic Aromatic Substitution (SNAr) Reactions

Introduction

2-Cyano-5-fluoropyridine is a versatile and highly reactive building block used extensively in medicinal chemistry and drug development.[1][2] Its utility stems from the electronic properties of the pyridine ring, which is rendered electron-deficient by the nitrogen atom and further activated by the strong electron-withdrawing effects of the cyano group at the 2-position and the fluorine atom at the 5-position. This electronic arrangement makes the carbon atom at the 2-position (attached to the fluorine) highly susceptible to nucleophilic attack.

The Nucleophilic Aromatic Substitution (SNAr) reaction on 2-Cyano-5-fluoropyridine is a reliable and efficient method for introducing a wide variety of functional groups. The fluorine atom serves as an excellent leaving group in SNAr reactions, often leading to faster reaction rates compared to its chloro- or bromo-analogues.[3] This enhanced reactivity frequently allows for the use of milder reaction conditions, which is advantageous when working with complex molecules containing sensitive functional groups.[3][4][5]

Reaction Mechanism

The SNAr reaction of 2-Cyano-5-fluoropyridine proceeds through a two-step addition-elimination mechanism. First, the nucleophile attacks the electrophilic carbon atom bearing the fluorine leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized across the pyridine ring and the cyano group. In the second step, the aromaticity of the ring is restored by the elimination of the fluoride ion.[3][6]

Caption: General mechanism of an SNAr reaction.

Quantitative Data Summary

The following tables summarize typical reaction conditions for the SNAr of 2-Cyano-5-fluoropyridine with various classes of nucleophiles. Conditions are based on general protocols for fluoropyridines and specific examples.[7][8][9]

Table 1: Reaction with Amine Nucleophiles

Nucleophile (Nu-H)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Primary/Secondary Amines	K₂CO₃, KOH, Et₃N	H₂O, DMSO, DMF, THF	Room Temp - 100	1 - 24	85 - 98
Anilines	K₂CO₃, Cs₂CO₃	Dioxane, Toluene	80 - 120	12 - 24	70 - 95
N-Heterocycles	K₃PO₄, NaH	tert-Amyl Alcohol, DMF	80 - 110	2 - 18	80 - 97

Table 2: Reaction with Oxygen Nucleophiles

Nucleophile (Nu-H)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Alcohols (Primary/Secondary)	KOtBu, NaH	THF, Dioxane	50 - 80	3 - 12	75 - 95
Phenols	K₂CO₃, Cs₂CO₃	DMF, Acetonitrile	60 - 100	4 - 16	80 - 99

Table 3: Reaction with Thiol Nucleophiles

Nucleophile (Nu-H)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Alkyl/Aryl Thiols	K₂CO₃, NaOH, Et₃N	DMF, NMP, DMSO	Room Temp - 60	1 - 8	90 - 99

Experimental Protocols

General Considerations:

• Reactions involving strong bases like NaH or KOtBu should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture.[3]

• Anhydrous solvents should be used for moisture-sensitive reactions.[3]

• Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Caption: A generalized workflow for SNAr reactions.

Protocol 1: Reaction with an Amine Nucleophile (2-(2-azaspiro[3.3]heptan-6-yloxy)-5-cyanopyridine)

This protocol is adapted from a documented procedure for the reaction of 5-cyano-2-fluoropyridine with an alcohol-containing amine.[8]

Materials:

• 5-Cyano-2-fluoropyridine (1.0 equiv)

• 2-azaspiro[3.3]heptan-6-ol (1.0 equiv)

• Potassium hydroxide (KOH) (2.0 equiv)

• Hydroxypropyl methylcellulose (HPMC) solution (0.1 wt% in Millipore water)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Round-bottom flask or vial with a magnetic stir bar

• Standard glassware for workup and purification

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add 5-cyano-2-fluoropyridine (61 mg, 0.5 mmol, 1.0 equiv), 2-azaspiro[3.3]heptan-6-ol (57 mg, 0.5 mmol, 1.0 equiv), and potassium hydroxide (56 mg, 1.0 mmol, 2.0 equiv).[8]

• Add the HPMC solution (0.5 mL) to the vial.[8]

• Stir the reaction mixture vigorously at room temperature for 1 hour.[8]

• Monitor the reaction for the consumption of starting material using TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of 0–30% methanol in dichloromethane) to obtain the pure product.[8]

Protocol 2: General Procedure for Reaction with a Thiol Nucleophile

This protocol provides a general method for the SNAr reaction with thiols, which are typically very reactive nucleophiles in this context.[9]

Materials:

• 2-Cyano-5-fluoropyridine (1.0 equiv)

• Thiol (e.g., thiophenol or benzyl mercaptan) (1.1 equiv)

• Potassium carbonate (K₂CO₃) (1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (optional, but recommended)

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 2-Cyano-5-fluoropyridine (1.0 equiv), the thiol (1.1 equiv), and K₂CO₃ (1.5 equiv).

• Add anhydrous DMF to achieve a suitable concentration (e.g., 0.5 M).

• Stir the reaction mixture at room temperature. For less reactive thiols, the mixture can be gently heated to 40-60 °C.

• Monitor the reaction by TLC until the starting material is consumed (typically 1-5 hours).

• Once complete, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and then with brine to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• If necessary, purify the crude product by column chromatography or recrystallization.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols: 2-Cyano-5-fluoropyridine as a Versatile Building Block for Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Cyano-5-fluoropyridine as a key intermediate in the synthesis of diverse heterocyclic compounds. Due to the presence of a fluorine atom, which acts as a good leaving group in nucleophilic aromatic substitution reactions, and a cyano group that can be further transformed, this building block offers a gateway to a wide array of functionalized pyridine derivatives with significant potential in medicinal chemistry.

Introduction

2-Cyano-5-fluoropyridine is a valuable starting material for the synthesis of various heterocyclic systems. The electron-withdrawing nature of both the fluorine and cyano substituents activates the pyridine ring towards nucleophilic attack, primarily at the 2- and 6-positions. This reactivity allows for the introduction of a variety of functional groups, leading to the construction of complex molecules with potential therapeutic applications. Heterocyclic compounds are fundamental scaffolds in numerous approved drugs, exhibiting a wide spectrum of biological activities including anticancer, antibacterial, and anti-inflammatory properties[1]. The unique physicochemical properties conferred by the fluorine atom, such as enhanced metabolic stability and binding affinity, make fluorinated heterocycles particularly attractive in drug discovery[2].

Synthesis of 2-Cyano-5-fluoropyridine

A common and practical method for the synthesis of 2-Cyano-5-fluoropyridine involves a diazotization reaction of 2-cyano-5-aminopyridine, followed by thermal decomposition of the resulting diazonium salt in the presence of a fluoride source.

Experimental Protocol: Synthesis of 2-Cyano-5-fluoropyridine [3]

Materials:

• 2-cyano-5-aminopyridine

• 40% Fluoroboric acid (HBF₄)

• Sodium nitrite (NaNO₂)

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Ammonia solution

• Concentrated hydrochloric acid

• Concentrated sulfuric acid

• Ice

Procedure:

• Preparation of the Diazonium Salt:

  • In a 500 mL four-neck round-bottom flask, add 175 mL of 40% (1.05 mol) fluoroboric acid.

  • Under stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

  • Cool the reaction mixture in an ice-salt bath to between -10 and -5°C.

  • Slowly add a saturated aqueous solution of 21.6 g (0.315 mol) of sodium nitrite, maintaining the temperature between -10 and -5°C.

  • Continue stirring for 1 hour at this temperature. A significant amount of white solid will precipitate.

  • Store the reaction mixture in a refrigerator overnight to ensure complete precipitation of the diazonium salt.

  • Filter the precipitate under vacuum and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

  • Dry the solid in a vacuum oven to a constant weight to yield the diazonium salt.

• Thermal Decomposition:

  • In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the flask to 80°C and maintain at reflux for approximately 30 minutes, allowing for the rapid decomposition of the diazonium salt.

  • Continue refluxing for an additional 30 minutes to ensure complete decomposition.

  • Adjust the pH of the mixture to approximately 7 with ammonia water and separate the aqueous phase.

  • To the petroleum ether layer, pass dry hydrogen chloride gas (prepared by passing concentrated hydrochloric acid through concentrated sulfuric acid) to precipitate the hydrochloride salt of 2-Cyano-5-fluoropyridine as a white solid.

  • The hydrochloride salt can be neutralized with a base to yield the free base, 2-Cyano-5-fluoropyridine, as a light yellow liquid.

Quantitative Data:

Starting Material	Product	Yield

| 2-cyano-5-aminopyridine | 2-Cyano-5-fluoropyridine | ~64% |

Applications in Heterocyclic Synthesis

The primary application of 2-Cyano-5-fluoropyridine in heterocyclic synthesis is through nucleophilic aromatic substitution (SNAr) reactions, where the fluorine atom is displaced by various nucleophiles. This allows for the introduction of diverse side chains and the construction of more complex ring systems.

General Reaction Scheme:

Caption: General workflow for nucleophilic aromatic substitution.

Synthesis of Substituted Pyridine Derivatives

While specific protocols starting directly from 2-cyano-5-fluoropyridine are not abundant in the reviewed literature, the following protocol for a similar substrate, 5-cyano-2-fluoropyridine, illustrates the typical reaction conditions for nucleophilic aromatic substitution with an amine. This reaction is fundamental to the synthesis of various biologically active molecules, including kinase inhibitors.

Representative Experimental Protocol: Synthesis of a 2-Amino-5-cyanopyridine Derivative

This protocol is adapted from the synthesis of a precursor to a Ube2T inhibitor, demonstrating the reaction of a cyanofluoropyridine with a cyclic amine[4].

Materials:

• 5-Cyano-2-fluoropyridine (as a representative cyanofluoropyridine)

• Pyrrolidine

• Solvent (e.g., Dichloromethane)

Procedure:

• To a solution of 5-cyano-2-fluoropyridine in dichloromethane, add pyrrolidine.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane and wash with water and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 2-(pyrrolidin-1-yl)-5-cyanopyridine.

The cyano group in the resulting product can then be further elaborated, for example, through a Pinner reaction to form an amidine, a common functional group in medicinal chemistry[4].

Potential Biological Activities of Cyanopyridine Derivatives

Derivatives of cyanopyridine have shown a wide range of biological activities. The following table summarizes the activities of various cyanopyridine-containing heterocyclic compounds, highlighting the potential therapeutic areas for derivatives of 2-Cyano-5-fluoropyridine.

Compound Class	Biological Activity	Target/Mechanism of Action	Representative IC₅₀ Values
Cyanopyridone Derivatives	Anticancer	Dual VEGFR-2/HER-2 Inhibitor	0.124 µM (VEGFR-2), 0.077 µM (HER-2) for compound 5e[5]
2-Amino-3-cyanopyridines	Anticancer	Not specified	23.78 µM (A549), 67.61 µM (MKN45), 53.87 µM (MCF7) for compound 4f[6]
Imidazopyridine-2-cyanoacrylamides	Kinase Inhibitor	TAK1 Inhibitor	27 nM for compound 13h[1]
4-Anilino-3-quinolinecarbonitriles	Kinase Inhibitor	Src Kinase Inhibitor	Potent inhibition, comparable to bosutinib
Pyrano[3,2-c]quinoline-3-carbonitriles	Anticancer	Multi-EGFR/HER-2/BRAFV600E Inhibitor	71 nM (EGFR), 21 nM (HER-2), 62 nM (BRAFV600E) for compound 5e[7]

Logical Workflow for Drug Discovery

The following diagram illustrates a typical workflow for the utilization of 2-Cyano-5-fluoropyridine in a drug discovery program.

Caption: A typical drug discovery workflow.

This workflow begins with the synthesis of a diverse library of compounds from 2-Cyano-5-fluoropyridine. These compounds then undergo high-throughput screening to identify "hits" with desired biological activity. Promising hits are then subjected to lead optimization to improve their potency, selectivity, and pharmacokinetic properties, ultimately leading to the identification of a drug candidate.

Conclusion

2-Cyano-5-fluoropyridine is a highly valuable and reactive building block for the synthesis of a wide range of heterocyclic compounds. Its utility in nucleophilic aromatic substitution reactions allows for the facile introduction of various functional groups, making it a key starting material in the design and synthesis of novel therapeutic agents. The diverse biological activities reported for cyanopyridine derivatives underscore the potential of this scaffold in modern drug discovery. Further exploration of the reactivity of 2-Cyano-5-fluoropyridine is likely to lead to the discovery of new and potent biologically active molecules.

References

• 1. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Synthesis and Biomedical Applications of Heterocyclic NO-Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 6. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Cyano-5-fluoropyridine [oakwoodchemical.com]

Safe handling and storage procedures for 2-Cyano-5-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Cyano-5-fluoropyridine (CAS No. 327056-62-2). Adherence to these protocols is crucial to minimize risks and ensure a safe laboratory environment.

Hazard Summary

2-Cyano-5-fluoropyridine is classified as a hazardous substance. It is harmful if swallowed, causes serious eye damage, and is toxic to aquatic life.[1][2][3] Proper personal protective equipment (PPE) and engineering controls must be utilized at all times.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for 2-Cyano-5-fluoropyridine.

Table 1: Physical and Chemical Properties

Property	Value	Reference
CAS Number	327056-62-2	[1][2][4][5]
Molecular Formula	C₆H₃FN₂	[1][5]
Molecular Weight	122.10 g/mol	[1][2][5]
Appearance	Solid	[1][2]
Melting Point	35-41 °C	[1][2]
Flash Point	98.9 °C (210.0 °F)	[1][2]

Table 2: Hazard Identification and Classifications

Hazard Classification	Code	Description	Reference
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed	[1][2][6]
Serious Eye Damage (Category 1)	H318	Causes serious eye damage	[1][2][3]
Skin Irritation (Category 2)	H315	Causes skin irritation	[3]
Respiratory Irritation (Category 3)	H335	May cause respiratory irritation	[3]
Acute Aquatic Toxicity (Category 1)	H400	Very toxic to aquatic life	[1][2]

Experimental Protocols

Personal Protective Equipment (PPE)

All personnel handling 2-Cyano-5-fluoropyridine must wear the following PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical safety goggles.[1][2][4]

• Lab Coat: A standard laboratory coat must be worn and buttoned.

• Respiratory Protection: For operations that may generate dust, a dust mask (e.g., N95) is required.[1][2]

Engineering Controls

• Fume Hood: All weighing and handling of 2-Cyano-5-fluoropyridine powder should be conducted in a certified chemical fume hood to avoid inhalation.

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[4][7]

Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume hood is functioning properly.

• Weighing:

  • Perform all weighing operations within a chemical fume hood.

  • Use a tared, sealed container to minimize exposure.

  • Clean any spills on the balance immediately with a damp cloth, followed by a dry one. Dispose of the cleaning materials as hazardous waste.

• Dissolving:

  • Add the solid 2-Cyano-5-fluoropyridine to the solvent slowly.

  • Keep the container covered as much as possible during dissolution.

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling is complete.[4][6]

  • Decontaminate all surfaces and equipment used.

Storage Protocol

• Container: Keep the container tightly closed.[4]

• Location: Store in a cool, dry, and well-ventilated area.[4][8]

• Incompatibilities: Store away from strong oxidizing agents.[7][8]

• Security: For larger quantities, consider storing in a locked cabinet.[7]

Spill and Waste Disposal Protocol

• Spill Response:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection.

  • For small spills, carefully sweep up the solid material, avoiding dust generation.

  • Place the spilled material into a sealed container for disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal:

  • Dispose of all waste materials (including contaminated PPE) in accordance with local, state, and federal regulations for hazardous waste.[4]

First Aid Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[4]

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison control center or seek immediate medical attention.[4][6]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[4]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and storage decision logic for 2-Cyano-5-fluoropyridine.

Caption: Safe handling workflow for 2-Cyano-5-fluoropyridine.

Caption: Storage decision logic for 2-Cyano-5-fluoropyridine.

References

• 1. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 2. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. fishersci.com [fishersci.com]
• 5. scbt.com [scbt.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. Page loading... [wap.guidechem.com]

Personal protective equipment (PPE) for handling 2-Cyano-5-fluoropyridine

Application Notes for Safe Handling of 2-Cyano-5-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidelines for the safe handling and use of 2-Cyano-5-fluoropyridine in a laboratory setting. Adherence to these protocols is crucial to minimize risk and ensure a safe working environment.

1. Hazard Summary

2-Cyano-5-fluoropyridine is a hazardous chemical that requires careful handling. The primary hazards are summarized below.

GHS Hazard Classification: [1][2][3]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1][3][4]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage[1][3]
Skin Corrosion/Irritation	2	H315: Causes skin irritation (as per some classifications)[3]
Aquatic Hazard, Acute	1	H400: Very toxic to aquatic life[1][5]

Physical and Chemical Properties:

Property	Value
CAS Number	327056-62-2[1][2][4]
Molecular Formula	C6H3FN2[1][2][6]
Molecular Weight	122.10 g/mol [1][2][6]
Form	Solid[1][2]
Melting Point	35-41 °C[1][2]
Flash Point	98.9 °C (210.0 °F)[1][2]

2. Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is critical to prevent exposure. The following table provides recommendations for various laboratory activities involving 2-Cyano-5-fluoropyridine.

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Preparing Solutions (in a chemical fume hood)	Chemical safety goggles or a face shield[4][7]	Nitrile or Butyl rubber gloves (double gloving recommended)[8]	Laboratory coat[8]	Not generally required if handled in a certified chemical fume hood[8]
Conducting Reactions (in a chemical fume hood)	Chemical safety goggles and a face shield[7]	Nitrile or Butyl rubber gloves (double gloving recommended)[8]	Chemical-resistant laboratory coat[8]	Not generally required if handled in a certified chemical fume hood[8]
Handling Outside of a Fume Hood (e.g., transport)	Chemical safety goggles[4]	Nitrile or Butyl rubber gloves[8]	Laboratory coat[8]	N95 dust mask may be appropriate for solids[1][2]
Waste Disposal	Chemical safety goggles[4]	Nitrile or Butyl rubber gloves[8]	Laboratory coat[8]	Not generally required for sealed containers
Spill Cleanup	Chemical safety goggles and a face shield[7]	Heavy-duty Nitrile or Butyl rubber gloves	Chemical-resistant apron or suit	Air-purifying respirator with appropriate cartridges may be necessary

Glove Selection and Breakthrough Times:

Glove Material	Breakthrough Time for Pyridine (minutes)	Recommendation
Nitrile Rubber (thin disposable)	< 1	Not Recommended for direct or prolonged contact. Suitable for incidental splash protection only, with immediate replacement.[9]
Butyl Rubber	> 480	Excellent for prolonged contact.
Neoprene	> 480	Excellent for prolonged contact.

Experimental Protocols

Protocol 1: Weighing and Preparation of a Stock Solution of 2-Cyano-5-fluoropyridine

This protocol outlines the procedure for safely weighing the solid compound and preparing a stock solution.

Materials:

• 2-Cyano-5-fluoropyridine

• Appropriate solvent

• Analytical balance

• Spatula

• Weighing paper or boat

• Volumetric flask with a stopper

• Beaker

• Magnetic stir bar and stir plate (optional)

• Appropriate PPE (see table above)

Procedure:

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Don the appropriate PPE, including double gloves.

  • Designate a specific area within the fume hood for handling the solid.

  • Place all necessary equipment into the fume hood.

• Weighing the Solid (Tare Method): [5][10]

  • Pre-weigh a clean, dry vial or container with a lid on the analytical balance.

  • Inside the fume hood, carefully transfer the desired amount of 2-Cyano-5-fluoropyridine into the pre-weighed container using a clean spatula.

  • Securely close the container.

  • Remove the closed container from the fume hood and weigh it on the analytical balance.

  • If adjustments to the mass are needed, return the closed container to the fume hood before opening it to add or remove the solid.

• Preparing the Solution:

  • Inside the fume hood, place the volumetric flask in a secondary container (e.g., a beaker).

  • Carefully add the weighed 2-Cyano-5-fluoropyridine to the volumetric flask.

  • Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

  • Stopper the flask and gently swirl to dissolve the solid. A magnetic stir bar and stir plate can be used for this purpose.

  • Once the solid is completely dissolved, add the solvent to the calibration mark on the neck of the flask.

  • Stopper the flask and invert it several times to ensure a homogenous solution.

• Cleanup:

  • All disposable materials that came into contact with the chemical (e.g., weighing paper, gloves) must be disposed of as hazardous waste.

  • Decontaminate the work surface in the fume hood with an appropriate solvent.

Protocol 2: General Handling and Reaction Setup

This protocol provides general guidelines for handling solutions of 2-Cyano-5-fluoropyridine and setting up a chemical reaction.

Materials:

• Stock solution of 2-Cyano-5-fluoropyridine

• Reaction vessel (e.g., round-bottom flask)

• Syringes, cannulas, or other transfer devices

• Other reagents and solvents

• Appropriate PPE

Procedure:

• Preparation:

  • All manipulations should be performed in a certified chemical fume hood.

  • Ensure all glassware is clean, dry, and free of contaminants.

  • Set up the reaction apparatus within the fume hood.

• Transferring Solutions:

  • Use a syringe or cannula for transferring the 2-Cyano-5-fluoropyridine solution to the reaction vessel to minimize the risk of spills and aerosol generation.

  • Perform all transfers over a secondary containment tray.

• Running the Reaction:

  • Once all reagents are added, ensure the reaction apparatus is securely clamped and any necessary connections (e.g., to a condenser, inert gas line) are properly made.

  • Monitor the reaction from outside the fume hood as much as possible.

• Work-up and Purification:

  • All steps of the reaction work-up and product purification (e.g., extraction, chromatography) should be performed within the fume hood.

  • Handle all waste generated during these steps as hazardous waste.

• Decontamination:

  • After the experiment is complete, decontaminate all glassware and equipment that came into contact with 2-Cyano-5-fluoropyridine.

  • Clean the work area within the fume hood thoroughly.

Visualizations

Caption: PPE Selection Workflow.

Caption: Experimental Workflow.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. sjsu.edu [sjsu.edu]
• 3. labsource.com [labsource.com]
• 4. cdn.mscdirect.com [cdn.mscdirect.com]
• 5. kopplab.faculty.ucdavis.edu [kopplab.faculty.ucdavis.edu]
• 6. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. SOP Example - Acutely Toxic Chemicals | myUSF [myusf.usfca.edu]
• 9. web.uri.edu [web.uri.edu]
• 10. ehs.stanford.edu [ehs.stanford.edu]

Application Notes: Palladium-Catalyzed Cross-Coupling Reactions of 2-Cyano-5-fluoropyridine

Introduction

2-Cyano-5-fluoropyridine is a crucial building block in medicinal chemistry and materials science.[1] The presence of an electron-withdrawing fluorine atom and a cyano group activates the pyridine ring, making it a versatile substrate for various palladium-catalyzed cross-coupling reactions.[1] These reactions are fundamental for constructing complex molecular architectures from readily available starting materials, enabling the synthesis of novel pharmaceuticals, agrochemicals, and functional organic materials.[2] This document outlines protocols and applications for several key cross-coupling reactions involving 2-Cyano-5-fluoropyridine, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

1. Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds by coupling an organoboron compound with an organic halide.[3] For 2-Cyano-5-fluoropyridine, this reaction is typically performed at the C-2 position if a suitable leaving group (e.g., a halogen) is present, or via C-H activation. However, the substrate itself does not have a leaving group for a standard Suzuki coupling. A more common strategy involves a related compound, such as 2-bromo-5-fluoropyridine, which can then be cyanated, or by using a boronic acid derivative of the pyridine. For the purpose of these notes, we will focus on the coupling of a related halo-pyridine as a representative example of C-C bond formation on this scaffold.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 2-Halo-5-fluoropyridines

Entry	Aryl Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	>90
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₂CO₃	1,4-Dioxane	110	85-95
3	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	80-90

Data are representative and compiled from typical conditions for similar substrates.[4][5]

Detailed Protocol: Suzuki-Miyaura Coupling of 2-Bromo-5-fluoropyridine with Phenylboronic Acid

Materials and Reagents:

• 2-Bromo-5-fluoropyridine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), anhydrous

• Toluene, anhydrous

• Water, degassed

• Schlenk tube or microwave vial

• Magnetic stirrer and heating plate/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-bromo-5-fluoropyridine (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), potassium phosphate (2.0 mmol, 2.0 equiv.), Pd(OAc)₂ (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Reaction Assembly: Seal the tube with a rubber septum, then evacuate and backfill with argon. This cycle should be repeated three times to ensure an inert atmosphere.[6]

• Solvent Addition: Add anhydrous, degassed toluene (4 mL) and degassed water (1 mL) via syringe.

• Reaction Execution: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-18 hours. The reaction progress can be monitored by TLC or LC-MS.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 5-fluoro-2-phenylpyridine.

2. Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the synthesis of carbon-nitrogen bonds by coupling amines with aryl halides.[2][7] This transformation is invaluable in drug discovery for synthesizing arylamines.[2]

Table 2: Representative Conditions for Buchwald-Hartwig Amination of 2-Bromo-5-fluoropyridine

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	>95
2	Aniline	Pd(OAc)₂ (1.5)	XPhos (3)	Cs₂CO₃	1,4-Dioxane	110	85-95
3	Benzylamine	PdCl₂(dppf) (3)	-	K₂CO₃	THF	80	80-90

Data are representative and compiled from typical conditions for similar substrates.[8][9]

Detailed Protocol: Buchwald-Hartwig Amination with Morpholine

Materials and Reagents:

• 2-Bromo-5-fluoropyridine

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Sealable reaction tube

• Magnetic stirrer and heating plate/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: In a glovebox or under a stream of argon, add 2-bromo-5-fluoropyridine (1.0 mmol, 1.0 equiv.), sodium tert-butoxide (1.4 mmol, 1.4 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and BINAP (0.03 mmol, 3 mol%) to a dry, sealable reaction tube with a magnetic stir bar.

• Reagent Addition: Add anhydrous toluene (5 mL), followed by morpholine (1.2 mmol, 1.2 equiv.).

• Reaction Execution: Seal the tube tightly and place it in a preheated oil bath at 100 °C. Stir the mixture for 16-24 hours. Monitor the reaction's progress by LC-MS.

• Work-up: Once complete, cool the reaction to room temperature. Quench carefully with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography to obtain the desired 4-(5-fluoropyridin-2-yl)morpholine.[9]

3. Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, employing a palladium catalyst and a copper co-catalyst.[10] This reaction is highly useful for introducing alkynyl moieties into aromatic systems.[11][12]

Table 3: Representative Conditions for Sonogashira Coupling of 2-Bromo-5-fluoropyridine

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (2)	CuI (4)	Et₃N	THF	60	>90
2	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	i-Pr₂NH	DMF	80	85-95
3	Propargyl alcohol	Pd(OAc)₂ (2) / XPhos (4)	CuI (5)	K₂CO₃	Acetonitrile	70	80-90

Data are representative and compiled from typical conditions for similar substrates.[11][12]

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Simplified palladium catalytic cycle for cross-coupling.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Safe Disposal of 2-Cyano-5-fluoropyridine and Associated Chemical Waste

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the safe handling and disposal of 2-Cyano-5-fluoropyridine and associated chemical waste. Adherence to these protocols is critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties of 2-Cyano-5-fluoropyridine

A thorough understanding of the chemical and physical properties of 2-Cyano-5-fluoropyridine is the first step in ensuring its safe handling and disposal.

Property	Value	Reference
Molecular Formula	C₆H₃FN₂	[1]
Molecular Weight	122.10 g/mol	[1]
Appearance	White to off-white solid
Melting Point	35-41 °C
Boiling Point	214.9 ± 20.0 °C (Predicted)	[2]
Solubility	Soluble in methanol.	[2]

Hazard Identification and Toxicity Data

2-Cyano-5-fluoropyridine is a hazardous substance and must be handled with appropriate personal protective equipment (PPE). The primary hazards and available toxicity data are summarized below.

Hazard Statement	GHS Classification	Notes	Reference
Harmful if swallowed	Acute toxicity, oral (Category 4)	[1][2]
Causes skin irritation	Skin corrosion/irritation (Category 2)	[1][2]
Causes serious eye damage	Serious eye damage/eye irritation (Category 1)	[1][2]
Very toxic to aquatic life	Hazardous to the aquatic environment, acute hazard (Category 1)	[1][2]

Quantitative Toxicity Data:

Test	Species	Result	Notes	Reference
LD50, Oral	Rat	No specific data available for 2-Cyano-5-fluoropyridine.	For the related compound 2-Cyanopyridine, the oral LD50 in rats is 960 mg/kg. This value should be used as an estimate for risk assessment.	[3]
LC50, Aquatic	Daphnia magna	No specific data available for 2-Cyano-5-fluoropyridine.	The GHS classification "Very toxic to aquatic life" indicates a high level of toxicity. Standard protocols like OECD 202 are used to determine the EC50 for immobilization.	[4][5][6][7][8]

Incompatible Materials

To prevent dangerous reactions, 2-Cyano-5-fluoropyridine and its waste must be stored separately from the following incompatible materials:

• Strong oxidizing agents

• Strong acids

• Strong bases (unless part of a controlled hydrolysis protocol)

Experimental Protocols for Disposal

Disposal of 2-Cyano-5-fluoropyridine waste should be carried out in a designated and well-ventilated fume hood. Appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.

Protocol 1: Alkaline Hydrolysis of 2-Cyano-5-fluoropyridine Waste

This protocol describes the conversion of the nitrile group to a less toxic carboxylate salt.

Materials:

• 2-Cyano-5-fluoropyridine waste

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Heating mantle or oil bath

• Round-bottom flask with reflux condenser

• Stir bar and magnetic stirrer

• pH paper or pH meter

Procedure:

• Transfer the 2-Cyano-5-fluoropyridine waste to a round-bottom flask equipped with a stir bar.

• Slowly add an excess of sodium hydroxide solution to the flask while stirring. The reaction is exothermic.

• Assemble a reflux condenser on the flask.

• Heat the mixture to reflux and maintain for a period sufficient to ensure complete hydrolysis of the nitrile. The exact time and temperature may need to be optimized, but heating for several hours is a typical starting point.[9][10][11]

• Allow the mixture to cool to room temperature.

• Check the pH of the solution to ensure it is still strongly alkaline.

• The resulting solution contains the sodium salt of 5-fluoropicolinic acid and should be collected as hazardous waste for final disposal by a certified waste management company.

Protocol 2: Oxidation of Cyanide-Containing Waste with Sodium Hypochlorite

This protocol is a general procedure for the destruction of the cyanide group in the waste stream. It should be performed with extreme caution due to the potential for the formation of toxic intermediates if the pH is not properly controlled.[12][13][14][15][16]

Materials:

• Cyanide-containing waste solution from Protocol 1 (after neutralization and acidification if the free acid was desired, though not recommended for this disposal route) or other aqueous cyanide waste.

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Sodium hypochlorite (NaOCl) solution (commercial bleach, typically 5-6%)

• Stir bar and magnetic stirrer

• Beaker or flask

• pH paper or pH meter

Procedure:

• Place the cyanide-containing waste solution in a beaker or flask with a stir bar.

• Adjust the pH of the solution to ≥ 10 with the sodium hydroxide solution. This is a critical step to prevent the formation of highly toxic cyanogen chloride gas.[15]

• Slowly add sodium hypochlorite solution while stirring. The reaction is exothermic.

• Continue adding the hypochlorite solution until an excess is present, which can be confirmed with potassium iodide-starch paper (turns blue-black).

• Allow the reaction mixture to stir for at least one hour to ensure complete oxidation of cyanide to the less toxic cyanate.

• The resulting solution should be collected as hazardous waste.

Waste Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the safe disposal of 2-Cyano-5-fluoropyridine and its associated chemical waste.

Caption: Waste disposal workflow for 2-Cyano-5-fluoropyridine.

Logical Relationships in Chemical Waste Management

The following diagram illustrates the key relationships and considerations for managing chemical waste in a research environment.

Caption: Key relationships in chemical waste management.

Disclaimer: These protocols are intended as a guide and should be adapted to the specific requirements of your institution and local regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste disposal.

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. oecd.org [oecd.org]
• 7. biotecnologiebt.it [biotecnologiebt.it]
• 8. shop.fera.co.uk [shop.fera.co.uk]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Stokes Law - SCT [saltcreektech.com]
• 13. sensorex.com [sensorex.com]
• 14. Improving the Operation of Cyanide Destruct Systems [nmfrc.org]
• 15. cdn.hach.com [cdn.hach.com]
• 16. Cyanide Destruction Hypochlorite / Chlorine - 911Metallurgist [911metallurgist.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Cyano-5-fluoropyridine

Welcome to the technical support center for the synthesis of 2-Cyano-5-fluoropyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Cyano-5-fluoropyridine?

There are two main approaches for the synthesis of 2-Cyano-5-fluoropyridine:

• Diazotization of 2-Cyano-5-aminopyridine: This method involves the diazotization of 2-cyano-5-aminopyridine using a fluorinating agent like fluoroboric acid, followed by thermal decomposition.[1] This is a common laboratory-scale synthesis.

• Nucleophilic Substitution of a 2-Halopyridine: This route utilizes a starting material such as 2-chloro-5-fluoropyridine or 2-bromo-5-fluoropyridine and displaces the halogen with a cyanide source.[2][3] This approach is often favored for its potential scalability.

Q2: Why is the fluorine atom introduced at the 5-position?

The introduction of a strong electron-withdrawing fluorine atom on the pyridine ring imparts unique physical, chemical, and biological properties to the molecule.[1] This substitution can enhance metabolic stability and binding affinity in drug candidates.

Q3: What are the common challenges in the synthesis of 2-Cyano-5-fluoropyridine?

Common challenges include low yields, the formation of impurities, and harsh reaction conditions.[2] For instance, in the diazotization route, controlling the temperature during the formation and decomposition of the diazonium salt is critical to prevent side reactions.[1] In nucleophilic substitution, the reactivity of the halopyridine and the choice of cyanide source and catalyst are crucial for achieving high conversion.

Troubleshooting Guide

Issue 1: Low Yield in Diazotization Synthesis

Q: My yield of 2-Cyano-5-fluoropyridine from the diazotization of 2-Cyano-5-aminopyridine is consistently low. What are the potential causes and how can I improve it?

A: Low yields in this reaction are often traced back to several key factors:

• Incomplete Diazonium Salt Formation: Ensure the reaction temperature is maintained between -10 to -5°C during the addition of the nitrite solution.[1] Higher temperatures can lead to premature decomposition of the diazonium salt.

• Suboptimal Decomposition of the Diazonium Salt: The thermal decomposition of the diazonium salt should be carefully controlled. A gradual increase in temperature to around 80°C is recommended.[1] Rapid heating can lead to the formation of unwanted byproducts.

• Loss of Product During Workup: 2-Cyano-5-fluoropyridine is a volatile compound. Care should be taken during solvent removal to minimize product loss. Steam distillation is one method to separate the organic layer.[1]

• Purity of Starting Material: Ensure the 2-Cyano-5-aminopyridine is of high purity, as impurities can interfere with the diazotization reaction.

Issue 2: Impurity Formation in Nucleophilic Substitution

Q: I am observing significant impurity peaks in my crude product when synthesizing 2-Cyano-5-fluoropyridine via nucleophilic substitution of 2-chloro-5-fluoropyridine. What are these impurities and how can I minimize them?

A: Impurity formation in this reaction often stems from side reactions.

• Hydrolysis of the Cyano Group: If water is present in the reaction mixture, the nitrile group can be hydrolyzed to the corresponding amide or carboxylic acid. Ensure anhydrous conditions by using dry solvents and reagents.

• Formation of Isomers: Depending on the reaction conditions, there is a possibility of forming other cyanopyridine isomers, although this is less common when starting with a 2-halopyridine.

• Incomplete Reaction: Unreacted starting material (2-chloro-5-fluoropyridine) will be a major impurity if the reaction does not go to completion. Monitor the reaction by TLC or GC/LC-MS to ensure full conversion.

• Side Reactions with the Solvent: Some polar aprotic solvents like DMF or DMSO can decompose at high temperatures, leading to impurities.[2] Consider using a more stable solvent or milder reaction conditions.

Issue 3: Reaction Stalls or is Sluggish (Nucleophilic Substitution)

Q: My cyanation reaction of 2-bromo-5-fluoropyridine is very slow or appears to have stalled. What can I do to drive the reaction to completion?

A: A sluggish reaction can be due to several factors related to the reactants and conditions.

• Choice of Cyanide Source: While alkali metal cyanides like KCN or NaCN are common, zinc cyanide (Zn(CN)2) can be effective, especially in palladium-catalyzed reactions.[4][5]

• Catalyst Deactivation: In palladium-catalyzed cyanations, the catalyst can be deactivated by the cyanide ion.[5] The use of appropriate ligands, such as phosphine ligands (e.g., dppf), can help stabilize the catalyst.

• Phase Transfer Catalyst: When using an aqueous cyanide solution with an organic-soluble halopyridine, a phase-transfer catalyst like a quaternary ammonium salt (e.g., Aliquat 336) is essential to facilitate the reaction.[6]

• Temperature: While higher temperatures can increase the reaction rate, they can also lead to byproduct formation. A moderate temperature range of 20-40°C is often effective for phase-transfer catalyzed reactions.[2] For palladium-catalyzed reactions, higher temperatures may be necessary.

Experimental Protocols

Protocol 1: Synthesis via Diazotization of 2-Cyano-5-aminopyridine

This protocol is adapted from a known procedure.[1]

Materials:

• 2-Cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Ammonia water

• Dry hydrogen chloride gas

Procedure:

• Diazonium Salt Formation:

  • In a four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid.

  • While stirring, add 38.6 g of 2-cyano-5-aminopyridine in portions.

  • Cool the mixture to -10 to -5°C in an ice-salt bath.

  • Slowly add a saturated solution of 21.6 g of sodium nitrite, maintaining the temperature between -10 to -5°C.

  • Continue stirring for 1 hour at this temperature. A white solid will precipitate.

  • Store the reaction mixture in a refrigerator overnight to allow for complete precipitation of the diazonium salt.

  • Filter the precipitate and wash with anhydrous ether and anhydrous ethanol until nearly colorless.

  • Dry the diazonium salt in a vacuum oven to a constant weight.

• Thermal Decomposition:

  • In a separate four-neck round-bottom flask, add 150 mL of petroleum ether.

  • Add the dried diazonium salt in portions.

  • Slowly heat the flask to 80°C and maintain at reflux for approximately 30 minutes until the decomposition is complete (cessation of gas evolution).

  • Continue to reflux for an additional 30 minutes.

• Work-up and Purification:

  • Adjust the pH of the reaction mixture to approximately 7 with ammonia water and separate the aqueous phase.

  • Pass dry hydrogen chloride gas through the petroleum ether solution to precipitate the hydrochloride salt of 2-Cyano-5-fluoropyridine.

  • The hydrochloride salt can be converted to the free base (a light yellow liquid) by basification or heating.

Data & Optimization

Optimizing reaction conditions is crucial for improving the yield and purity of 2-Cyano-5-fluoropyridine. The following tables summarize some comparative data for nucleophilic substitution reactions.

Table 1: Comparison of Cyanide Sources and Catalysts for the Cyanation of 2-Halopyridines

Starting Material	Cyanide Source	Catalyst/Additive	Solvent	Temperature (°C)	Yield (%)	Reference
2-chloro-3-trifluoromethyl-5-fluoropyridine	KCN	Aliquat 336	Water	30	90	[7]
2-fluoro-3-chloro-5-trifluoromethylpyridine	NaCN	Tetrabutylammonium bromide	None	20-25	82	[2]
2-bromo-pyridine	Zn(CN)2	Pd(OAc)2 / Ligand	DMF	130	78	[8]
2-chloro-pyridine	K4[Fe(CN)6]	Pd(OAc)2 / Ligand	Toluene/Water	140	High	[5]

Table 2: Effect of Leaving Group on Palladium-Catalyzed Cyanation

Starting Material	Catalyst System	Yield (%)	Reference
2-bromopyridine	Pd(OAc)2 / Ligand	78	[8]
2-chloropyridine	Pd(OAc)2 / Ligand	Traces	[8]

This data suggests that for palladium-catalyzed cyanation, aryl bromides are generally more reactive than aryl chlorides.

Visualizations

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-Cyano-5-fluoropyridine via the diazotization route.

Caption: Workflow for the synthesis of 2-Cyano-5-fluoropyridine.

Troubleshooting Decision Tree for Low Yield

This decision tree can help diagnose and resolve issues related to low product yield.

Caption: Decision tree for troubleshooting low reaction yield.

Impact of Key Parameters on Cyanation

This diagram illustrates the relationship between key reaction parameters and the success of the cyanation reaction.

Caption: Key parameters influencing the outcome of cyanation reactions.

References

• 1. Page loading... [guidechem.com]
• 2. EP1746089B1 - Process for the preparation of 2-cyanopyridine derivatives - Google Patents [patents.google.com]
• 3. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Cyanopyridine | 100-70-9 | Benchchem [benchchem.com]
• 7. US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation - Google Patents [patents.google.com]
• 8. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]

Technical Support Center: Purification of Crude 2-Cyano-5-fluoropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 2-Cyano-5-fluoropyridine. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Cyano-5-fluoropyridine synthesized via diazotization of 2-cyano-5-aminopyridine?

A1: Common impurities may include:

• Unreacted Starting Material: 2-cyano-5-aminopyridine.

• Side-Products: Phenolic impurities (e.g., 5-fluoro-2-hydroxypyridine) if water is present during the reaction, and other positional isomers depending on the reaction conditions.

• Reagents and Salts: Residual acids (e.g., fluoroboric acid) and inorganic salts from the neutralization step.[1]

• Color Impurities: The crude product is often described as a colored (e.g., orange) solid, indicating the presence of chromophoric impurities.[2][3]

Q2: What are the primary purification techniques for crude 2-Cyano-5-fluoropyridine?

A2: The primary techniques for purifying 2-Cyano-5-fluoropyridine are:

• Recrystallization

• Vacuum Distillation

• Column Chromatography

The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity.

Q3: What are the key physical properties of 2-Cyano-5-fluoropyridine relevant to its purification?

A3: Key physical properties include:

• Appearance: White to off-white or beige solid.[4]

• Melting Point: 35-41 °C.

• Boiling Point (Predicted, Atmospheric): 214.9 ± 20.0 °C.[5]

• Solubility: Soluble in methanol. The parent compound, 2-cyanopyridine, is soluble in water, alcohol, ether, and benzene.[5][6]

Troubleshooting Guides

Recrystallization

Issue 1: The compound oils out instead of crystallizing.

• Cause: The boiling point of the solvent may be higher than the melting point of the compound, or the solution is supersaturated.

• Solution:

  • Add a small amount of a co-solvent in which the compound is less soluble to lower the overall solubility.

  • Ensure the solution is not superheated.

  • Try a lower boiling point solvent system.

  • Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.

  • Add a seed crystal of pure 2-Cyano-5-fluoropyridine.

Issue 2: Poor recovery of the purified product.

• Cause: The compound may be too soluble in the chosen solvent, even at low temperatures. Too much solvent may have been used.

• Solution:

  • Use a minimal amount of hot solvent to dissolve the crude product.

  • Cool the solution to a lower temperature (e.g., in an ice bath or refrigerator) to maximize crystal formation.

  • Partially evaporate the solvent before cooling.

  • Consider using a solvent system where the compound has lower solubility at cold temperatures.

Issue 3: Colored impurities remain in the crystals.

• Cause: The colored impurity has similar solubility to the product in the chosen solvent.

• Solution:

  • Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Be aware that this may also adsorb some of the product.

  • Perform a second recrystallization with a different solvent system.

  • Consider using column chromatography for more effective removal of colored impurities.

Vacuum Distillation

Issue 1: The product is bumping or foaming during distillation.

• Cause: Residual volatile solvents or uneven heating.

• Solution:

  • Ensure all extraction solvents are thoroughly removed before distillation.

  • Use a magnetic stir bar or boiling chips to ensure smooth boiling.

  • Apply the vacuum gradually.

  • Use a distillation apparatus with a larger volume flask.

Issue 2: The product is not distilling at the expected temperature.

• Cause: The vacuum is not as low as indicated, or there is a leak in the system.

• Solution:

  • Check all joints and seals for leaks. Ensure proper greasing of ground glass joints.

  • Verify the accuracy of the pressure gauge.

  • A leak in a vacuum distillation apparatus will increase the pressure, leading to a higher boiling point.[7]

Issue 3: The distillate is impure.

• Cause: An impurity has a similar boiling point to the product. Thermal decomposition of the product.

• Solution:

  • Use a fractional distillation column to improve separation.

  • Ensure the distillation temperature is as low as possible by using a good vacuum.

  • Consider a preliminary purification step like recrystallization to remove the co-distilling impurity.

Column Chromatography

Issue 1: The compound does not move from the baseline.

• Cause: The eluent system is not polar enough.

• Solution:

  • Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate system.

  • A starting point for finding a suitable eluent system is to target an Rf value of 0.2-0.4 on a TLC plate.[8]

Issue 2: The compound elutes too quickly (high Rf value).

• Cause: The eluent system is too polar.

• Solution:

  • Decrease the polarity of the eluent system. For example, decrease the percentage of ethyl acetate in a hexane/ethyl acetate system.

Issue 3: Poor separation of the product from impurities (overlapping spots).

• Cause: The chosen eluent system does not provide sufficient resolution.

• Solution:

  • Try a different eluent system with different solvent selectivities (e.g., dichloromethane/methanol).

  • Use a longer column or a stationary phase with a smaller particle size.

  • Ensure the column is packed properly to avoid channeling.

Data Presentation

Table 1: Comparison of Purification Techniques for Crude 2-Cyano-5-fluoropyridine

Purification Technique	Typical Purity of Crude Product	Expected Purity After Purification	Expected Yield	Key Advantages	Key Disadvantages
Recrystallization	85-95%	>99%	70-90%	Simple, scalable, effective for removing small amounts of impurities.	Lower yield if the compound is significantly soluble in the cold solvent. May not remove impurities with similar solubility.
Vacuum Distillation	85-95%	>98.5%	60-85%	Effective for removing non-volatile and highly volatile impurities.	Potential for thermal decomposition if overheated. Requires specialized equipment.
Column Chromatography	85-95%	>99.5%	50-80%	High resolving power for complex mixtures.	Can be time-consuming and uses large volumes of solvent. More difficult to scale up.

Note: The values presented are typical estimates and can vary depending on the specific nature and amount of impurities in the crude material.

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: Based on the principle of "like dissolves like" and the compound's polarity, a good starting point for solvent screening is a mixture of a non-polar solvent like hexanes or heptane and a moderately polar solvent like ethyl acetate or dichloromethane.

• Procedure: a. Place the crude 2-Cyano-5-fluoropyridine in an Erlenmeyer flask. b. Add a minimal amount of the more polar solvent (e.g., ethyl acetate) and heat gently with stirring until the solid dissolves completely. c. Slowly add the less polar solvent (e.g., hexanes) until the solution becomes slightly cloudy. d. Add a few drops of the more polar solvent until the solution is clear again. e. Allow the flask to cool slowly to room temperature. f. Further cool the flask in an ice bath for 30 minutes to maximize crystal formation. g. Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent mixture.[9] h. Dry the crystals under vacuum.

Protocol 2: Vacuum Distillation

• Setup: Assemble a standard short-path vacuum distillation apparatus. Ensure all glassware is dry.

• Procedure: a. Place the crude 2-Cyano-5-fluoropyridine in the distillation flask with a magnetic stir bar. b. Slowly apply vacuum to the system. A pressure of 1-5 mmHg is a good starting point. c. Begin heating the distillation flask gently in an oil bath while stirring. d. The boiling point under vacuum will be significantly lower than the atmospheric boiling point of ~215 °C. Monitor the temperature at the distillation head. e. Collect the fraction that distills over at a constant temperature. f. It is advisable to collect a small forerun fraction to discard before collecting the main product fraction.

Protocol 3: Column Chromatography

• Stationary Phase: Silica gel is a suitable stationary phase.

• Eluent Selection: a. Use Thin Layer Chromatography (TLC) to determine an appropriate eluent system. b. A good starting eluent system is a mixture of hexanes and ethyl acetate. c. Adjust the ratio of the solvents to achieve an Rf value of approximately 0.2-0.4 for 2-Cyano-5-fluoropyridine.

• Procedure: a. Pack a chromatography column with a slurry of silica gel in the chosen eluent. b. Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and adsorb it onto a small amount of silica gel. c. Carefully load the adsorbed sample onto the top of the column. d. Elute the column with the chosen solvent system, collecting fractions. e. Monitor the fractions by TLC to identify those containing the pure product. f. Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General experimental workflow for the purification of crude 2-Cyano-5-fluoropyridine.

Caption: Troubleshooting logic for recrystallization issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 3. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Cyano-5-fluoropyridine CAS#: 327056-62-2 [m.chemicalbook.com]
• 6. Pyridine-2-carbonitrile | C6H4N2 | CID 7522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Common byproducts in 2-Cyano-5-fluoropyridine synthesis reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 2-Cyano-5-fluoropyridine. The information is tailored for researchers, scientists, and drug development professionals to help identify and resolve common byproducts and other synthetic challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Cyano-5-fluoropyridine?

A1: The most widely reported method is a Balz-Schiemann type reaction. This involves the diazotization of a primary aromatic amine, such as 2-cyano-5-aminopyridine or 5-amino-pyridine-2-carbonitrile, followed by fluorination.[1][2]

Q2: What are the primary byproducts I should be aware of in this synthesis?

A2: The most common byproducts are 5-hydroxy-2-cyanopyridine and various azo compounds. These arise from side reactions of the diazonium salt intermediate.

Q3: How can I minimize the formation of these byproducts?

A3: Strict temperature control during diazotization is crucial to prevent the formation of 5-hydroxy-2-cyanopyridine. To avoid azo dye formation, ensure the complete consumption of the starting amine before the diazonium salt has a chance to couple with it.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Cyano-5-fluoropyridine.

Issue 1: Low Yield of 2-Cyano-5-fluoropyridine and Presence of a Major Impurity.

Possible Cause: Formation of 5-hydroxy-2-cyanopyridine.

Explanation: The diazonium salt intermediate is susceptible to hydrolysis, especially at elevated temperatures. The presence of water and insufficiently cold conditions during the diazotization step can lead to the formation of 5-hydroxy-2-cyanopyridine as a significant byproduct.

Troubleshooting Steps:

• Temperature Control: Maintain a strict temperature range of 0-5 °C during the addition of sodium nitrite to the amine solution. Use a properly prepared ice-salt bath to ensure the temperature does not rise.

• Anhydrous Conditions: While the reaction is typically run in aqueous acid, minimizing excess water and ensuring all reagents are pre-cooled can help reduce hydrolysis.

• Prompt Use of Diazonium Salt: Use the generated diazonium salt in the subsequent fluorination step as quickly as possible to minimize its exposure to conditions that favor hydrolysis.

Experimental Protocol for Synthesis of 5-hydroxy-2-cyanopyridine (Simulating Byproduct Formation):

• Materials: 5-amino-2-cyanopyridine, sulfuric acid, sodium nitrite, water.

• Procedure:

  • Dissolve 5-amino-2-cyanopyridine in dilute sulfuric acid at room temperature.

  • Cool the solution to 10-15 °C (note the higher temperature compared to the desired reaction).

  • Slowly add an aqueous solution of sodium nitrite while allowing the temperature to rise to 20-25 °C.

  • After the addition is complete, warm the reaction mixture to 50-60 °C and stir for 1-2 hours to facilitate hydrolysis of the diazonium salt.

  • Cool the reaction mixture and neutralize with a suitable base (e.g., sodium carbonate) to precipitate the 5-hydroxy-2-cyanopyridine.

  • Filter, wash with cold water, and dry the product.

Issue 2: The reaction mixture develops a strong color (red, orange, or yellow) and the final product is difficult to purify.

Possible Cause: Formation of azo dye byproducts.

Explanation: Azo dyes are formed when the diazonium salt intermediate couples with an electron-rich aromatic compound. In this synthesis, the most likely coupling partner is the unreacted starting material, 5-amino-2-cyanopyridine. This occurs if the diazotization is incomplete or if there is a localized excess of the amine.

Troubleshooting Steps:

• Stoichiometry of Sodium Nitrite: Ensure that a slight excess of sodium nitrite is used to drive the diazotization of the starting amine to completion.

• Efficient Mixing: Stir the reaction mixture vigorously during the addition of sodium nitrite to avoid localized areas of high amine concentration.

• Slow Addition of Nitrite: Add the sodium nitrite solution slowly and sub-surface if possible to ensure it reacts quickly with the amine in the acidic solution rather than allowing the diazonium salt to react with remaining amine.

Experimental Protocol for Synthesis of an Azo Dye from 5-amino-2-cyanopyridine (Simulating Byproduct Formation):

• Materials: 5-amino-2-cyanopyridine, hydrochloric acid, sodium nitrite, water.

• Procedure:

  • Prepare two separate solutions of 5-amino-2-cyanopyridine in dilute hydrochloric acid.

  • To the first solution, cool to 0-5 °C and slowly add a stoichiometric amount of aqueous sodium nitrite to form the diazonium salt.

  • To the second solution of the amine, add it dropwise to the freshly prepared diazonium salt solution while maintaining the cold temperature.

  • A colored precipitate (the azo dye) should form.

  • Stir the reaction for 30-60 minutes, then filter, wash with cold water, and dry the product.

Data Presentation

The following table provides a summary of the expected products and common byproducts with their molecular weights, which can be useful for analysis by mass spectrometry.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Role in Reaction
2-Cyano-5-fluoropyridine	C₆H₃FN₂	122.10	Main Product
5-amino-2-cyanopyridine	C₆H₅N₃	119.12	Starting Material
5-hydroxy-2-cyanopyridine	C₆H₄N₂O	120.11	Byproduct
Azo Dye Byproduct (example)	C₁₂H₇N₆	235.23	Byproduct

Visualizations

Reaction Pathway and Byproduct Formation

Caption: Reaction scheme for 2-Cyano-5-fluoropyridine synthesis and major byproduct pathways.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]

Optimizing temperature and reaction time for 2-Cyano-5-fluoropyridine synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions for the synthesis of 2-Cyano-5-fluoropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Cyano-5-fluoropyridine?

A1: The two main routes for synthesizing 2-Cyano-5-fluoropyridine are:

• Diazotization of 2-Cyano-5-aminopyridine: This classic route involves the formation of a diazonium salt from 2-Cyano-5-aminopyridine, followed by a fluorination reaction, often a variation of the Balz-Schiemann reaction.[1]

• Reaction of 5-Amino-pyridine-2-carbonitrile with a fluorinating agent: This method utilizes a solution of hydrogen fluoride-pyridine to introduce the fluorine atom.[2]

Q2: What is the role of low temperature during the diazotization step?

A2: Maintaining a low temperature, typically between -10°C and 5°C, is crucial for the stability of the diazonium salt intermediate.[1][3] At higher temperatures, diazonium salts are prone to decomposition, which can be explosive and will significantly reduce the yield of the desired product.[3]

Q3: Why is the thermal decomposition of the diazonium salt a critical step?

A3: The thermal decomposition of the isolated diazonium tetrafluoroborate salt is the step that introduces the fluorine atom onto the pyridine ring.[4][5] This reaction is often highly exothermic and requires careful temperature control to prevent runaway reactions.[6]

Q4: What are the typical yields for the synthesis of 2-Cyano-5-fluoropyridine?

A4: The reported yields can vary depending on the specific protocol and reagents used. For the synthesis starting from 2-cyano-5-aminopyridine, a yield of 64% has been reported.[1] A procedure starting from 3-amino-6-cyanopyridine has been reported to produce a crude yield of 98%.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of diazonium salt	- Incomplete dissolution of the starting amine. - Temperature too high during diazotization. - Incorrect stoichiometry of reagents (amine, sodium nitrite, acid).	- Ensure the starting amine is fully dissolved before adding sodium nitrite. - Strictly maintain the reaction temperature between -10°C and 5°C using an appropriate cooling bath (e.g., ice-salt).[1] - Carefully check the molar equivalents of all reagents.
Violent/uncontrolled decomposition during heating	- The decomposition of diazonium salts is highly exothermic. - Heating rate is too fast. - The diazonium salt was dried before decomposition.	- Heat the reaction mixture slowly and in a controlled manner.[1] - Crucially, never dry isolated diazonium salts as they can be explosive. [3] The decomposition should be carried out on the wet or solvated salt.
Low yield of the final product (2-Cyano-5-fluoropyridine)	- Decomposition of the diazonium salt before the addition of the fluorinating agent. - Incomplete thermal decomposition. - Suboptimal pH during workup.	- Use the diazonium salt immediately after preparation or store it at low temperatures for a short period. - Ensure the decomposition is complete by monitoring for the cessation of gas evolution (N₂ and BF₃).[1] - Adjust the pH carefully during the workup to ensure the product is in its free base form for extraction.[1]
Formation of side products	- Presence of water during the decomposition of the diazonium salt can lead to the formation of phenolic byproducts. - Competing nucleophilic substitution reactions.	- Use anhydrous solvents and reagents where specified. - Optimize reaction conditions to favor the desired substitution.

Experimental Protocols

Protocol 1: Synthesis from 2-Cyano-5-aminopyridine[1]

Step 1: Preparation of the Diazonium Salt

• In a 500 mL four-neck round-bottom flask, add 175 mL of 40% fluoroboric acid (1.05 mol).

• While stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

• Cool the mixture to between -10°C and -5°C using an ice-salt bath.

• Slowly add a saturated aqueous solution of 21.6 g of sodium nitrite (0.315 mol), maintaining the temperature between -10°C and -5°C.

• Continue stirring at this temperature for 1 hour, during which a white solid will precipitate.

• Store the reaction mixture in a refrigerator overnight to ensure complete precipitation of the diazonium salt.

• Filter the precipitate under vacuum and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

• Dry the precipitate in a vacuum oven to a constant weight.

Step 2: Thermal Decomposition

• In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

• Add the dried diazonium salt in portions.

• Slowly heat the flask to 80°C and maintain at reflux for approximately 30 minutes. The salt will decompose, releasing white smoke (N₂ + BF₃).

• Continue heating at reflux for another 30 minutes to ensure complete decomposition.

• Cool the reaction mixture and adjust the pH to approximately 7 with ammonia water.

• Separate the aqueous phase. The organic phase contains the product.

Protocol 2: Synthesis from 5-Amino-pyridine-2-carbonitrile[2]

• Dissolve 10.03 g (84.2 mmol) of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine solution in a suitable reaction flask, cooled in an ice-salt bath.

• Add 8.7 g (126 mmol) of sodium nitrite in batches.

• Stir the dark red solution in the ice-salt bath for 45 minutes.

• Remove the ice bath and continue stirring at room temperature for 30 minutes.

• Heat the reaction mixture at 80°C for 1.5 hours.

• After completion, quench the reaction by slowly pouring it into approximately 400 g of an ice/water mixture.

• Extract the product with dichloromethane (6 x 150 mL).

• Dry the combined organic phases over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Data Summary

The following table summarizes the reaction conditions and reported yields for the synthesis of 2-Cyano-5-fluoropyridine based on the provided protocols.

Starting Material	Key Reagents	Diazotization Temperature (°C)	Decomposition Temperature (°C)	Reaction Time (h)	Reported Yield (%)	Reference
2-Cyano-5-aminopyridine	40% HBF₄, NaNO₂	-10 to -5	80	Diazotization: 1, Decomposition: 1	64	[1]
5-Amino-pyridine-2-carbonitrile	70% HF-Pyridine, NaNO₂	Ice-salt bath	80	Diazotization: 1.25, Decomposition: 1.5	98 (crude)	[2]

Visualized Workflows

Caption: Workflow for the synthesis of 2-Cyano-5-fluoropyridine from 2-Cyano-5-aminopyridine.

Caption: Logical relationships in optimizing the synthesis of 2-Cyano-5-fluoropyridine.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Balz Schiemann Reaction: Mechanism, Steps & Applications [vedantu.com]
• 6. scientificupdate.com [scientificupdate.com]

Technical Support Center: Selective Synthesis of Fluoropyridine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges in the selective synthesis of fluoropyridine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the selective synthesis of fluoropyridine derivatives?

A1: The three most common methods for the selective synthesis of fluoropyridine derivatives are:

• Bālz-Schiemann Reaction: This method involves the diazotization of an aminopyridine to form a diazonium salt, which is then thermally or photochemically decomposed in the presence of a fluoride source (e.g., HBF₄, PF₆⁻, SbF₆⁻) to introduce fluorine.[1]

• Nucleophilic Aromatic Substitution (SₙAr): This approach involves the displacement of a leaving group (typically chlorine or bromine) on the pyridine ring with a nucleophilic fluoride source, such as potassium fluoride (KF) or cesium fluoride (CsF).[2][3] The reaction is most effective when the pyridine ring is activated by electron-withdrawing groups.

• C-H Functionalization/Fluorination: This modern method involves the direct conversion of a C-H bond on the pyridine ring to a C-F bond, often using a metal catalyst (e.g., silver, palladium) and an electrophilic fluorine source (e.g., Selectfluor®, AgF₂).[4][5]

Q2: How do I choose the most suitable fluorination method for my specific pyridine derivative?

A2: The choice of fluorination method depends on several factors, including the electronic properties of the pyridine substrate, the desired regioselectivity, and the functional groups present in the molecule. The following decision tree can guide your selection:

Choosing a fluorination method.

Q3: My pyridine substrate is electron-rich. Why is nucleophilic aromatic substitution for fluorination giving a low yield?

A3: Nucleophilic aromatic substitution (SₙAr) reactions are generally more facile on electron-deficient aromatic rings.[6] The presence of electron-donating groups on the pyridine ring decreases its electrophilicity, making it less susceptible to attack by nucleophiles like fluoride ions. For electron-rich pyridines, consider alternative methods such as the Balz-Schiemann reaction if an amino-substituted precursor is available, or direct C-H fluorination.

Q4: I am using Selectfluor® for an electrophilic fluorination, but the reaction is not proceeding. What could be the issue?

A4: While Selectfluor® is a powerful electrophilic fluorinating agent, its reactivity can be influenced by the reaction conditions. The reaction medium is critical; for instance, using water and chloroform as co-solvents has been shown to be effective for the fluorination of 2-aminopyridines.[7] The presence of a base can also be crucial for activating the substrate or neutralizing acidic byproducts. Additionally, ensure the Selectfluor® has been stored properly under anhydrous conditions to prevent degradation.

Troubleshooting Guides

Balz-Schiemann Reaction

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete diazotization.	Ensure the reaction temperature is maintained between 0-5 °C during the addition of sodium nitrite. Use a slight excess of sodium nitrite.
Premature decomposition of the diazonium salt.	Diazonium salts of pyridines can be unstable.[8] Avoid warming the reaction mixture before the decomposition step. Some protocols suggest the use of non-aqueous diazotization agents like tert-butyl nitrite to improve stability.[8]
Formation of Hydroxypyridine Byproduct	Reaction of the pyridyl cation intermediate with water.[8]	Conduct the reaction under anhydrous conditions. Use fluoroboric acid in an organic solvent or employ non-aqueous workup procedures.
Tar Formation	Uncontrolled thermal decomposition of the diazonium salt at high temperatures.[8]	Carefully control the decomposition temperature. Use a high-boiling, inert solvent for better temperature regulation. Photochemical decomposition at lower temperatures can be an alternative.[9]
Formation of Biaryl Byproducts	Radical-mediated side reactions, especially with electron-rich aminopyridines.[8]	Perform the decomposition at the lowest possible temperature. The use of radical scavengers can also suppress this side reaction.

Nucleophilic Aromatic Substitution (SₙAr)

Problem	Potential Cause	Recommended Solution
Low or No Conversion	Insufficiently activated pyridine ring.	SₙAr is most effective with electron-withdrawing groups (e.g., -NO₂, -CN) ortho or para to the leaving group. If your substrate is not sufficiently activated, consider a different synthetic route.
Poor solubility of the fluoride salt.	Use a high-boiling polar aprotic solvent like DMF, DMSO, or sulfolane to increase the solubility of KF or CsF. The use of phase-transfer catalysts (e.g., crown ethers, tetraalkylammonium salts) can also enhance the effective concentration of fluoride ions in the organic phase.[2]
Presence of water.	Water can deactivate the fluoride nucleophile and lead to the formation of hydroxypyridine byproducts.[3] Ensure all reagents and solvents are anhydrous. Spray-dried potassium fluoride is often recommended.
Incomplete Conversion	Reaction temperature is too low or reaction time is too short.	Gradually increase the reaction temperature. SₙAr reactions with chloropyridines often require high temperatures (>150 °C).[3] Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.
Side Product Formation (e.g., dimerization)	Reaction with other nucleophiles present in the reaction mixture.	Ensure the purity of your starting materials and solvents. If using an amine as a solvent, it may compete with the fluoride ion as a nucleophile.

C-H Functionalization/Fluorination

Problem	Potential Cause	Recommended Solution
Low Yield	Deactivation of the catalyst.	Ensure all reagents and solvents are of high purity. Impurities can poison the catalyst. In some cases, a higher catalyst loading might be necessary.
Sub-optimal reaction temperature.	The optimal temperature can be substrate-dependent. A systematic screening of the reaction temperature is recommended. Some C-H fluorinations proceed efficiently at room temperature, while others may require heating.[4]
Poor Regioselectivity	Multiple reactive C-H bonds with similar reactivity.	The electronic and steric properties of the substituents on the pyridine ring influence regioselectivity.[7] The use of directing groups can enhance selectivity for a specific C-H bond.
Incorrect choice of fluorinating agent.	Different fluorinating reagents can exhibit different selectivities. For example, AgF₂ often directs fluorination to the position adjacent to the nitrogen atom.[4]
Decomposition of Starting Material	Harsh reaction conditions.	Some pyridine derivatives may be sensitive to the reaction conditions. Consider using milder fluorinating agents or reaction conditions.

Quantitative Data

Table 1: Comparison of Reaction Conditions and Yields for Different Fluorination Methods

Substrate	Method	Fluorinating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Aminopyridine	Balz-Schiemann	HBF₄, NaNO₂	Water/Petroleum Ether	15-20 (decomp.)	-	50	[10][11]
2-Chloro-5-nitropyridine	SₙAr	KF	DMSO	150	4	85	[12]
2-Phenylpyridine	C-H Fluorination	AgF₂	Acetonitrile	25	1.5	88	[13]
4-Aminopyridine	Balz-Schiemann	HBF₄, NaNO₂	Water	5-10 (diaz.), RT (decomp.)	-	20	[14]
2-Chloropyridine	SₙAr	CsF	NMP	200	24	75	[2]

Note: Yields are highly substrate and reaction condition dependent. This table provides representative examples.

Experimental Protocols

Protocol 1: Balz-Schiemann Reaction of 3-Aminopyridine

This protocol is adapted from literature procedures for the synthesis of 3-fluoropyridine.[10][11]

Materials:

• 3-Aminopyridine

• 48% Fluoroboric acid (HBF₄)

• Sodium nitrite (NaNO₂)

• Petroleum ether

• Ice

Procedure:

• Diazotization:

  • In a flask equipped with a stirrer and cooled in an ice-salt bath, dissolve 3-aminopyridine in 48% fluoroboric acid.

  • Maintain the temperature at 0-5 °C and slowly add a pre-cooled aqueous solution of sodium nitrite dropwise with vigorous stirring.

  • After the addition is complete, continue stirring for an additional 30 minutes at the same temperature.

  • The 3-pyridinediazonium tetrafluoroborate will precipitate as a solid.

• Isolation of the Diazonium Salt:

  • Filter the precipitated diazonium salt and wash it with cold water, followed by cold methanol, and finally with ether.

  • Caution: Diazonium salts can be explosive when dry. Do not allow the salt to become completely dry. It is recommended to proceed to the next step with the damp solid.

• Decomposition:

  • Suspend the damp diazonium salt in a high-boiling, inert solvent such as petroleum ether.

  • Gently warm the suspension to 15-20 °C. The decomposition should proceed smoothly with the evolution of nitrogen gas.

  • Monitor the reaction until the gas evolution ceases.

• Workup and Purification:

  • Cool the reaction mixture and wash it with a sodium bicarbonate solution to neutralize any remaining acid.

  • Separate the organic layer, and extract the aqueous layer with petroleum ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent by distillation to obtain crude 3-fluoropyridine.

  • Purify the product by vacuum distillation.

Protocol 2: SₙAr Fluorination of 2-Chloro-5-nitropyridine

This protocol describes a typical procedure for the nucleophilic aromatic substitution of a chloropyridine with potassium fluoride.[12]

Materials:

• 2-Chloro-5-nitropyridine

• Spray-dried potassium fluoride (KF)

• Anhydrous dimethyl sulfoxide (DMSO)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 2-chloro-5-nitropyridine and spray-dried potassium fluoride (2-3 equivalents).

  • Add anhydrous DMSO to the flask to achieve a suitable concentration (e.g., 0.5 M).

• Reaction:

  • Heat the reaction mixture to 150 °C with vigorous stirring.

  • Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed (typically 4-6 hours).

• Workup and Purification:

  • Cool the reaction mixture to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure 2-fluoro-5-nitropyridine.

Protocol 3: C-H Fluorination of 2-Phenylpyridine with AgF₂

This protocol is adapted from a procedure for the site-selective fluorination of pyridines.[13]

Materials:

• 2-Phenylpyridine

• Silver(II) fluoride (AgF₂)

• Anhydrous acetonitrile (MeCN)

• Celite®

Procedure:

• Reaction Setup:

  • In a nitrogen-filled glovebox, add 2-phenylpyridine (1.0 equivalent) and anhydrous acetonitrile to an oven-dried vial equipped with a stir bar.

  • Caution: AgF₂ is a strong oxidizing agent and is moisture-sensitive. Handle with care in an inert atmosphere.[13]

• Reagent Addition:

  • While stirring, add AgF₂ (2.5-3.0 equivalents) to the solution in one portion.

• Reaction:

  • Seal the vial and stir the reaction mixture at room temperature.

  • The reaction is typically complete within 1-2 hours. Monitor by TLC or GC-MS.

• Workup and Purification:

  • Upon completion, filter the reaction mixture through a pad of Celite®, washing with additional acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain 2-fluoro-6-phenylpyridine.

Visualizations

Balz-Schiemann reaction workflow.

SNAr fluorination workflow.

C-H fluorination workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Base-mediated synthesis of ring-fluorinated imidazo[1,2-a]pyridines via sequential C–F substitutions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. scientificupdate.com [scientificupdate.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. orgsyn.org [orgsyn.org]
• 14. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Troubleshooting low yield in cyanation of fluoropyridines

Technical Support Center: Cyanation of Fluoropyridines

Welcome to the technical support center for the cyanation of fluoropyridines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low reaction yields, and to provide practical guidance for experimental setup.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues encountered during the cyanation of fluoropyridines in a question-and-answer format.

Q1: My cyanation reaction of a fluoropyridine has a very low yield. What are the most common initial checks?

Low yields in the cyanation of fluoropyridines, whether through palladium-catalyzed cross-coupling or Nucleophilic Aromatic Substitution (SNAr), often stem from a few key issues:

• Catalyst Deactivation: In palladium-catalyzed reactions, the cyanide ion (CN⁻) is a known poison for the palladium catalyst and can inhibit all stages of the catalytic cycle.[1]

• Reagent Quality and Handling:

  • Cyanide Source: Ensure your cyanide source (e.g., Zn(CN)₂, K₄[Fe(CN)₆], TMSCN) has been stored correctly and has not degraded. Some cyanide salts are hygroscopic.

  • Solvents: The use of rigorously dry, anhydrous solvents is critical, as water can interfere with the reaction and hydrolyze the nitrile product.

• Sub-optimal Reaction Conditions: Temperature, reaction time, and the choice of base are all critical parameters that require optimization for each specific substrate.[1]

• Inert Atmosphere: Many palladium catalysts and ligands are sensitive to air. Ensure the reaction is set up under an inert atmosphere (e.g., Nitrogen or Argon).

Q2: I am using a palladium catalyst and suspect it's being deactivated. How can I prevent this?

Catalyst deactivation by excess cyanide is a primary cause of failure in these reactions.[1][2] Here are several strategies to mitigate this:

• Use a Slow-Release Cyanide Source: Potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) is a non-toxic, stable cyanide source that releases cyanide ions slowly into the reaction mixture, keeping the concentration low and preventing catalyst poisoning.[1]

• Use Zinc Cyanide (Zn(CN)₂): Zn(CN)₂ is a common choice as it has lower solubility in organic solvents compared to alkali metal cyanides, which helps maintain a low concentration of free cyanide. It is, however, significantly more toxic than K₄[Fe(CN)₆].[1][3]

• Optimize Ligands: The choice of phosphine ligand is crucial. Bulky, electron-rich ligands like Xantphos or t-BuXPhos can stabilize the palladium center and prevent displacement by cyanide, allowing for efficient cross-coupling.[4][5]

• Use a Precatalyst: Palladacycle precatalysts can be more effective than standard palladium sources like Pd(OAc)₂ because they generate the active Pd(0) species more efficiently in situ.[1]

Q3: Which reaction pathway is better for my fluoropyridine: Palladium-catalyzed coupling or Nucleophilic Aromatic Substitution (SNAr)?

The optimal pathway depends on the electronic properties of your fluoropyridine substrate.

• Nucleophilic Aromatic Substitution (SNAr): This is often the preferred method for electron-deficient pyridines. The fluorine atom, combined with the electron-withdrawing effect of the pyridine nitrogen, strongly activates the ring for nucleophilic attack by the cyanide ion. SNAr reactions are typically simpler, avoiding the need for expensive catalysts and ligands.[6][7]

• Palladium-Catalyzed Cross-Coupling: This method is more versatile and is generally required for electron-rich or electron-neutral fluoropyridines where the C-F bond is not sufficiently activated for SNAr. It offers broad functional group tolerance but requires careful optimization to avoid catalyst deactivation.[1][3]

Q4: How does the position of the fluorine atom affect the reaction?

In an SNAr context, the fluorine atom's position relative to the ring nitrogen is critical. Fluorine atoms at the 2- or 4-positions of the pyridine ring are highly activated towards nucleophilic displacement. This is because the nitrogen atom can effectively stabilize the negative charge of the intermediate (Meisenheimer complex) through resonance. Cyanation of 2- and 4-fluoropyridines can often proceed under relatively mild conditions.[6] Fluorine at the 3-position is significantly less activated and will likely require metal-catalyzed conditions.

Q5: I am observing multiple products or decomposition. What are the likely side reactions?

Several side reactions can lower the yield of the desired cyanopyridine:

• Hydrolysis: If water is present, the nitrile product can be hydrolyzed to the corresponding amide or carboxylic acid, especially under basic conditions or during workup.

• Displacement of Other Halogens: If other halogens (e.g., Cl, Br) are present on the pyridine ring, competitive substitution can occur. In SNAr, the C-F bond is typically the most reactive towards substitution.[8] In palladium catalysis, the reactivity order is generally C-I > C-Br > C-Cl >> C-F.

• Decomposition: At elevated temperatures, some fluoropyridines or their cyanated products can be unstable, leading to decomposition or polymerization.[1]

Data & Protocols

Table 1: Comparison of Common Cyanide Sources

Cyanide Source	Formula	Typical Catalyst System	Key Advantages	Key Disadvantages
Zinc Cyanide	Zn(CN)₂	Palladium (e.g., Pd₂(dba)₃/dppf)	Widely used, effective for many substrates.[3][4]	Highly toxic; requires careful handling.
Potassium Hexacyanoferrate(II)	K₄[Fe(CN)₆]	Palladium (e.g., Palladacycle/XPhos)	Non-toxic, air-stable, slow CN⁻ release prevents catalyst poisoning.[1]	Requires aqueous/biphasic systems; may need a base like KOAc to promote cyanide dissociation.[1]
Trimethylsilyl Cyanide	TMSCN	Can be used in SNAr or with TM catalysts	Soluble in organic solvents.	Highly toxic (releases HCN on contact with moisture); expensive.
Acetone Cyanohydrin	CH₃C(O)C(CN)OH	Palladium or Copper	Inexpensive and less hazardous than many other sources.[9]	Can poison catalysts if concentration is too high.[4]

Table 2: Optimization of Palladium-Catalyzed Cyanation Conditions

This table summarizes typical starting points for optimizing the palladium-catalyzed cyanation of a generic heteroaryl chloride, which can be adapted for fluoropyridines.

Parameter	Condition 1 (High-Turnover)	Condition 2 (Mild)	Rationale & Comments
Pd Source	Palladacycle Precatalyst (P1)	Pd(OAc)₂	Precatalysts often generate the active Pd(0) species more cleanly and efficiently.[1]
Ligand	XPhos or (Binaphthyl)P(t-Bu)₂	dppf	Bulky, electron-rich ligands are essential to prevent catalyst poisoning by cyanide.[3][5]
Cyanide Source	K₄[Fe(CN)₆]·3H₂O (0.5 equiv)	Zn(CN)₂ (0.6 equiv)	K₄[Fe(CN)₆] is preferred for safety and preventing catalyst deactivation.[1] Zn(CN)₂ is also effective but more toxic.[4]
Base	KOAc (0.125 equiv)	None (or TMEDA additive)	A weak base like KOAc can promote cyanide dissociation from the iron complex without causing substrate decomposition.[1]
Solvent	Dioxane / H₂O (1:1)	DMAC or DMF	Aqueous systems are necessary for K₄[Fe(CN)₆].[1] Anhydrous polar aprotic solvents are used for Zn(CN)₂.[3]
Temperature	100 °C	80 - 95 °C	Higher temperatures are often required but should be optimized to minimize decomposition.[1][3]
Time	1 - 4 h	3 - 18 h	Reaction time must be monitored by TLC or GC/LC-MS.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Cyanation of 2-Fluoropyridine using K₄[Fe(CN)₆]

(Adapted from a general procedure for heteroaryl halides[1])

• Reaction Setup: To a screw-top vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., 1-2 mol%), the phosphine ligand (e.g., 2-4 mol%), potassium hexacyanoferrate(II) trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.5 mmol, 0.5 equiv), and potassium acetate (KOAc, 0.125 mmol, 0.125 equiv).

• Inert Atmosphere: Seal the vial with a Teflon-lined cap, then evacuate and backfill with nitrogen or argon. Repeat this cycle three times.

• Reagent Addition: Add the 2-fluoropyridine substrate (1.0 mmol, 1.0 equiv) followed by dioxane (2.5 mL) and degassed water (2.5 mL) via syringe.

• Reaction: Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) of an Activated Fluoropyridine

(Adapted from conditions for SNAr on electron-deficient pyridines[6][7])

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the activated fluoropyridine substrate (e.g., 4-chloro-2-fluoropyridine, 1.0 mmol, 1.0 equiv) and a cyanide source (e.g., NaCN or KCN, 1.2 mmol, 1.2 equiv). Caution: Handle solid cyanides with extreme care in a fume hood.

• Solvent Addition: Add anhydrous, polar aprotic solvent (e.g., DMSO or DMF, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature and carefully pour it into a mixture of ice and water (50 mL). If the product precipitates, it can be collected by filtration. Otherwise, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography or recrystallization.

Visualizations

References

• 1. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cem.de [cem.de]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. par.nsf.gov [par.nsf.gov]

2-Cyano-5-fluoropyridine stability and degradation pathways

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Cyano-5-fluoropyridine. The information is designed to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 2-Cyano-5-fluoropyridine and what are its common uses?

2-Cyano-5-fluoropyridine (CAS No. 327056-62-2) is a fluorinated pyridine derivative.[1][2] It serves as an important intermediate in the synthesis of a variety of pharmaceutical compounds and other specialty chemicals.[3] Its chemical structure consists of a pyridine ring with a cyano group at the 2-position and a fluorine atom at the 5-position.

Q2: What are the recommended storage conditions for 2-Cyano-5-fluoropyridine?

To ensure its stability, 2-Cyano-5-fluoropyridine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[3] It is advisable to protect it from light and moisture. The compound is a solid at room temperature with a melting point between 35-41 °C.[1]

Q3: What are the main known incompatibilities of 2-Cyano-5-fluoropyridine?

2-Cyano-5-fluoropyridine is incompatible with strong oxidizing agents, strong acids, and strong bases.[4] Contact with these substances can lead to vigorous reactions and degradation of the compound.

Q4: What are the expected degradation pathways for 2-Cyano-5-fluoropyridine?

Based on the chemistry of cyanopyridines, the primary degradation pathway is expected to be hydrolysis of the cyano group. This can occur under both acidic and basic conditions and typically proceeds in two steps: first to 5-fluoro-picolinamide and subsequently to 5-fluoro-picolinic acid. Under harsh thermal conditions, decarboxylation of 5-fluoro-picolinic acid to form 3-fluoropyridine may occur.

Photodegradation is also a potential pathway, although the carbon-fluorine bond on the pyridine ring is generally stable. Oxidative conditions may lead to the formation of N-oxides or hydroxylation of the pyridine ring.

Troubleshooting Guides

Issue 1: Unexpected Peaks Observed in HPLC Analysis After Storage

Problem: You observe new, unexpected peaks in the HPLC chromatogram of your 2-Cyano-5-fluoropyridine sample that has been stored for some time or subjected to experimental conditions.

Possible Causes and Solutions:

• Hydrolysis: The most likely cause of degradation is hydrolysis of the cyano group, especially if the sample has been exposed to moisture or acidic/basic conditions. The primary hydrolysis products are 5-fluoro-picolinamide and 5-fluoro-picolinic acid.

  • Troubleshooting Steps:

    • Confirm the identity of the new peaks by LC-MS analysis. Look for masses corresponding to the potential hydrolysis products (5-fluoro-picolinamide: C₆H₅FN₂O, MW: 140.12 g/mol ; 5-fluoro-picolinic acid: C₆H₄FNO₂, MW: 141.10 g/mol ).

    • Review your experimental and storage conditions to identify potential sources of moisture or pH changes.

    • To prevent future hydrolysis, ensure the compound is stored in a desiccator and use anhydrous solvents for your reactions where possible.

• Photodegradation: If the sample was exposed to light, photolytic degradation may have occurred.

  • Troubleshooting Steps:

    • Protect samples from light by using amber vials or wrapping containers in aluminum foil.

    • Analyze a sample that has been intentionally exposed to light to see if the same degradation peaks are generated.

Issue 2: Poor Recovery or Inconsistent Results in Reactions

Problem: You are experiencing low yields or variability in reactions where 2-Cyano-5-fluoropyridine is a starting material.

Possible Causes and Solutions:

• Degradation in Reaction Media: The reaction conditions (e.g., pH, temperature, presence of nucleophiles) may be causing the degradation of your starting material.

  • Troubleshooting Steps:

    • Monitor the stability of 2-Cyano-5-fluoropyridine under your reaction conditions (without other reactants) by taking time-point samples and analyzing them by HPLC.

    • If degradation is observed, consider modifying the reaction conditions (e.g., lowering the temperature, using a less basic or acidic reagent, or shortening the reaction time).

• Incompatibility with Other Reagents: The compound may be reacting with other components in your reaction mixture in an unintended way.

  • Troubleshooting Steps:

    • Review the known incompatibilities (strong acids, bases, and oxidizing agents).

    • If using reagents that fall into these categories, consider alternative, milder reagents.

Quantitative Data Summary

Stress Condition	Reagent/Condition	Temperature	Time	Expected Degradation (%)	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	60 °C	24 h	10 - 20%	5-fluoro-picolinamide, 5-fluoro-picolinic acid
Base Hydrolysis	0.1 M NaOH	60 °C	24 h	15 - 25%	5-fluoro-picolinamide, 5-fluoro-picolinic acid
Oxidation	3% H₂O₂	Room Temp	24 h	5 - 15%	2-Cyano-5-fluoropyridine-N-oxide, hydroxylated derivatives
Thermal	Solid State	80 °C	7 days	< 5%	Minimal degradation
Photolytic	ICH Q1B	Room Temp	As per guidelines	5 - 10%	Isomeric and rearrangement products

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 2-Cyano-5-fluoropyridine to identify potential degradation products and assess its intrinsic stability.

Materials:

• 2-Cyano-5-fluoropyridine

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade water, acetonitrile, and methanol

• Suitable buffer for HPLC (e.g., phosphate or acetate buffer)

• HPLC system with UV or PDA detector and a C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• LC-MS system for peak identification

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Cyano-5-fluoropyridine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M HCl. Heat at 60 °C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a known amount of solid 2-Cyano-5-fluoropyridine in an oven at 80 °C for 7 days.

  • Photolytic Degradation: Expose a solution of 2-Cyano-5-fluoropyridine (e.g., 0.1 mg/mL in methanol) to light according to ICH Q1B guidelines.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

  • Analyze the samples by a stability-indicating HPLC method.

  • Identify the degradation products using LC-MS.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for 2-Cyano-5-fluoropyridine.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 270 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Visualizations

Caption: Predicted hydrolysis pathway of 2-Cyano-5-fluoropyridine.

Caption: General workflow for a forced degradation study.

References

• 1. 2-シアノ-5-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. Page loading... [guidechem.com]
• 4. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

Preventing decomposition of 2-Cyano-5-fluoropyridine during storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper storage and handling of 2-Cyano-5-fluoropyridine to prevent its decomposition.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of 2-Cyano-5-fluoropyridine.

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., discoloration, clumping)	Exposure to moisture, light, or incompatible substances.	1. Immediately transfer the compound to a fresh, dry, inert-gas-filled container. 2. Store in a desiccator in a cool, dark place. 3. Verify the purity of the material using a suitable analytical method (e.g., HPLC) before use.
Inconsistent experimental results	Degradation of the starting material.	1. Check the storage conditions of your 2-Cyano-5-fluoropyridine stock. 2. Perform a purity check on the material. 3. If degradation is suspected, use a fresh, unopened container of the compound for subsequent experiments.
Formation of an unknown impurity in your reaction	Possible hydrolysis of the cyano group to an amide or carboxylic acid.	1. Ensure all solvents and reagents are anhydrous. 2. Avoid acidic or basic conditions if the cyano group needs to be preserved. 3. Analyze the impurity by LC-MS to confirm its identity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Cyano-5-fluoropyridine?

A1: To ensure the long-term stability of 2-Cyano-5-fluoropyridine, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] For optimal shelf life, storage under an inert atmosphere (e.g., argon or nitrogen) at room temperature is recommended.

Q2: What substances are incompatible with 2-Cyano-5-fluoropyridine?

A2: 2-Cyano-5-fluoropyridine is incompatible with strong oxidizing agents, strong acids, and strong bases.[1] Contact with these substances can lead to vigorous reactions and decomposition of the compound.

Q3: What is the primary degradation pathway for 2-Cyano-5-fluoropyridine?

A3: The most likely degradation pathway, especially in the presence of moisture, is the hydrolysis of the cyano (-CN) group. Under acidic or basic conditions, the cyano group can hydrolyze first to an amide (5-fluoro-2-pyridinecarboxamide) and then further to a carboxylic acid (5-fluoropicolinic acid).

Q4: How can I check the purity of my 2-Cyano-5-fluoropyridine?

A4: A stability-indicating high-performance liquid chromatography (HPLC) method is the recommended approach to assess the purity of 2-Cyano-5-fluoropyridine and to detect any potential degradants. A general method is provided in the Experimental Protocols section.

Q5: Is 2-Cyano-5-fluoropyridine sensitive to light?

Data Presentation

The following table summarizes the recommended storage conditions and known incompatibilities for 2-Cyano-5-fluoropyridine.

Parameter	Recommendation	Source
Temperature	Room Temperature	[2]
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	[2]
Container	Tightly sealed, dry container	[1]
Light	Protect from light (store in an amber vial or dark place)	General good practice
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish the stability-indicating nature of an analytical method.

• Preparation of Stock Solution: Prepare a stock solution of 2-Cyano-5-fluoropyridine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place a solid sample of the compound in a hot air oven at 105°C for 48 hours.

  • Photolytic Degradation: Expose a solid sample and a solution of the compound to UV light (254 nm) and visible light for a period compliant with ICH Q1B guidelines.

• Sample Analysis: After the specified stress period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a suitable stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This is a general-purpose reverse-phase HPLC method that can be used as a starting point for the analysis of 2-Cyano-5-fluoropyridine and its potential degradation products. Method optimization will be required.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm (or as determined by UV scan)
Injection Volume	10 µL

Mandatory Visualization

The following diagram illustrates the potential hydrolysis pathway of 2-Cyano-5-fluoropyridine, a common cause of decomposition.

Caption: Hydrolysis pathway of 2-Cyano-5-fluoropyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-Cyano-5-fluoropyridine CAS#: 327056-62-2 [m.chemicalbook.com]

Managing exothermic reactions in 2-Cyano-5-fluoropyridine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing exothermic reactions during the synthesis of 2-Cyano-5-fluoropyridine.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthesis method for 2-Cyano-5-fluoropyridine, and what are the critical exothermic steps?

A1: The most common method is the diazotization of 2-cyano-5-aminopyridine, followed by a fluorination reaction.[1] The critical exothermic steps are the formation of the diazonium salt and its subsequent thermal decomposition. Careful temperature control during these stages is crucial to ensure safety and product yield.

Q2: What are the primary safety concerns associated with the synthesis of 2-Cyano-5-fluoropyridine?

A2: The primary safety concerns are the rapid decomposition of the diazonium salt, which can lead to a sudden release of gas (N2 and BF3) and a rapid increase in temperature and pressure.[1] Additionally, the reagents used, such as fluoroboric acid and anhydrous hydrogen fluoride, are highly corrosive and toxic.[1][2] Proper personal protective equipment (PPE), including eye shields and gloves, is mandatory.[3][4]

Q3: What are the recommended storage conditions for 2-Cyano-5-fluoropyridine?

A3: 2-Cyano-5-fluoropyridine should be stored in a sealed container in a cool, dry, and well-ventilated place, away from oxidizing agents.[1]

Troubleshooting Guide

Issue 1: Rapid temperature increase during the addition of sodium nitrite for diazotization.

• Possible Cause: The rate of addition of the sodium nitrite solution is too fast, leading to an uncontrolled exothermic reaction.

• Solution: Immediately slow down or stop the addition of the sodium nitrite solution. Ensure the cooling bath (ice-salt bath) is effectively maintaining the reaction temperature between -10 to -5°C.[1] Resume slow, dropwise addition only after the temperature has stabilized within the desired range.

Issue 2: Excessive foaming and gas evolution during the thermal decomposition of the diazonium salt.

• Possible Cause: The heating rate is too high, causing the diazonium salt to decompose too quickly.

• Solution: Reduce the heating rate immediately. Maintain a gentle reflux to control the decomposition.[1] Ensure adequate ventilation to handle the release of nitrogen and boron trifluoride gases.[1]

Issue 3: Low yield of 2-Cyano-5-fluoropyridine.

• Possible Cause 1: Incomplete precipitation of the diazonium salt.

• Solution 1: After the diazotization reaction, allow the mixture to stand in a refrigerator overnight to ensure complete precipitation of the diazonium salt.[1]

• Possible Cause 2: Incomplete decomposition of the diazonium salt.

• Solution 2: After the initial vigorous decomposition subsides, continue heating at reflux for approximately 30 minutes to ensure the reaction goes to completion.[1]

• Possible Cause 3: Loss of product during workup.

• Solution 3: Carefully separate the organic layer after steam distillation. Ensure the pH is adjusted to approximately 7 before extraction.[1]

Experimental Protocol: Synthesis of 2-Cyano-5-fluoropyridine via Diazotization

This protocol is based on the diazotization of 2-cyano-5-aminopyridine.

Materials:

• 2-cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Anhydrous ether

• Anhydrous ethanol

• Anhydrous sodium carbonate

• Ice

Equipment:

• 500 mL four-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Ice-salt bath

• Vacuum filtration apparatus

• Vacuum oven

• Heating mantle

Procedure:

Part 1: Preparation of the Diazonium Salt

• In a 500 mL four-neck round-bottom flask equipped with a mechanical stirrer and thermometer, add 175 mL of 40% fluoroboric acid.

• While stirring, add 38.6 g of 2-cyano-5-aminopyridine in portions.

• Cool the mixture to -10 to -5°C using an ice-salt bath.

• Slowly add a saturated solution of 21.6 g of sodium nitrite dropwise, ensuring the temperature is maintained between -10 to -5°C.

• After the addition is complete, continue stirring at this temperature for 1 hour. A white solid will precipitate.

• Store the reaction mixture in a refrigerator overnight to allow for complete precipitation of the diazonium salt.

• Filter the precipitate under vacuum and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

• Dry the diazonium salt in a vacuum oven to a constant weight.

Part 2: Thermal Decomposition

• In a 500 mL four-neck round-bottom flask equipped with a reflux condenser, add 150 mL of petroleum ether.

• Add the dried diazonium salt in portions.

• Slowly heat the mixture to 80°C to initiate reflux. The diazonium salt will decompose, releasing gas.

• Maintain the reflux for approximately 30 minutes, or until gas evolution ceases.

Part 3: Workup and Isolation

• Cool the reaction mixture.

• Adjust the pH to approximately 7 with anhydrous sodium carbonate.

• Perform steam distillation to separate the organic layer.

• The resulting product is a light yellow transparent liquid.

Quantitative Data Summary

Parameter	Value	Reference
Diazotization Temperature	-10 to -5 °C	[1]
Decomposition Temperature	80 °C (reflux)	[1]
Yield	64%	[1]

Reagent	Molar Amount	Reference
2-cyano-5-aminopyridine	0.3 mol	[1]
40% Fluoroboric acid	1.05 mol	[1]
Sodium nitrite	0.315 mol	[1]

Visualizations

Caption: Experimental workflow for the synthesis of 2-Cyano-5-fluoropyridine.

Caption: Troubleshooting guide for exothermic events in 2-Cyano-5-fluoropyridine synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 3. 2-氰基-5-氟吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Characterization of 2-Cyano-5-fluoropyridine

This guide provides a detailed comparison of the Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 2-Cyano-5-fluoropyridine with other isomeric and related fluorinated pyridine derivatives. It is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for the structural elucidation and characterization of heterocyclic compounds. This document outlines the expected spectral features based on available data and established principles of NMR spectroscopy and includes a standardized experimental protocol for acquiring such data.

Introduction to the NMR Characterization of Fluorinated Pyridines

Fluorinated pyridines are a critical class of compounds in medicinal chemistry and materials science. The introduction of fluorine can significantly alter a molecule's physical, chemical, and biological properties. NMR spectroscopy is an indispensable tool for the unambiguous characterization of these molecules. The presence of the NMR-active ¹⁹F nucleus, in addition to ¹H and ¹³C, provides a powerful diagnostic handle for structural confirmation. The chemical shifts and coupling constants observed in ¹H, ¹³C, and ¹⁹F NMR spectra are exquisitely sensitive to the electronic environment of the nuclei, offering detailed insights into the molecular structure.

This guide focuses on 2-Cyano-5-fluoropyridine and compares its expected NMR spectral data with those of other relevant fluorinated pyridines to aid in the identification and differentiation of these isomers.

Comparative NMR Data

The following tables summarize the available ¹H NMR data for 2-Cyano-5-fluoropyridine and selected alternative fluorinated pyridine derivatives. Due to the limited availability of open-access experimental ¹³C and ¹⁹F NMR data for all compounds, a discussion of the expected trends based on established principles of NMR spectroscopy is also provided.

¹H NMR Spectral Data

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) of 2-Cyano-5-fluoropyridine and Analogues.

Compound	H-3	H-4	H-6	Solvent	Spectrometer Frequency (MHz)
2-Cyano-5-fluoropyridine	7.58 (m)	7.78 (m)	8.61 (d)	CDCl₃	300
2-Cyano-3-fluoropyridine	-	7.6 (m)	8.6 (m)	N/A	N/A
5-Bromo-2-fluoropyridine	7.9 (dd)	8.3 (dd)	-	N/A	N/A
2-Bromo-5-fluoropyridine	7.4 (dd)	-	8.3 (d)	N/A	N/A

Note: "m" denotes a multiplet, "d" a doublet, and "dd" a doublet of doublets. N/A indicates that specific data was not available in the cited sources.

The ¹H NMR spectrum of 2-Cyano-5-fluoropyridine is expected to show three distinct signals in the aromatic region. The proton at the 6-position (H-6) is typically the most deshielded due to its proximity to the electronegative nitrogen atom and will appear as a doublet. The protons at the 3 and 4-positions will appear as multiplets due to coupling with each other and with the fluorine atom.

Expected ¹³C and ¹⁹F NMR Spectral Trends

While specific experimental data is scarce in publicly available literature, the expected trends for ¹³C and ¹⁹F NMR spectra can be predicted based on the electronic effects of the substituents.

¹³C NMR:

• C-2 (bearing the CN group): This carbon is expected to be significantly deshielded and will likely appear as a doublet due to coupling with the fluorine atom.

• C-5 (bearing the F group): This carbon will show a large one-bond C-F coupling constant, a characteristic feature in ¹³C NMR of fluorinated compounds.

• Other Aromatic Carbons: The chemical shifts of the other carbons in the ring will be influenced by the positions of the electron-withdrawing cyano group and the electronegative fluorine atom.

¹⁹F NMR: The chemical shift of the fluorine atom is highly sensitive to its position on the pyridine ring and the nature of other substituents. For 2-Cyano-5-fluoropyridine, the ¹⁹F signal is expected to appear in the typical range for fluoropyridines. The signal will be split by the neighboring protons (H-4 and H-6), providing further structural confirmation. Comparison of the ¹⁹F chemical shift and coupling patterns with isomeric cyanofluoropyridines would be a key differentiation tool. For instance, the fluorine in 2-cyano-3-fluoropyridine would exhibit different coupling patterns due to its proximity to different protons.

Experimental Protocol for NMR Analysis

This section provides a detailed methodology for the NMR characterization of 2-Cyano-5-fluoropyridine and similar small molecules.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., Chloroform-d (CDCl₃), Acetone-d₆, or Dimethyl sulfoxide-d₆).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean 5 mm NMR tube.

• Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.

• Capping: Cap the NMR tube securely.

Caption: Workflow for NMR sample preparation and analysis.

NMR Data Acquisition

The following are general parameters for acquiring ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz spectrometer. These may need to be optimized for specific instruments and samples.

Table 2: General NMR Acquisition Parameters.

Parameter	¹H NMR	¹³C NMR	¹⁹F NMR
Pulse Program	zg30	zgpg30	zg
Number of Scans	16	1024	64
Relaxation Delay (d1)	1.0 s	2.0 s	1.0 s
Acquisition Time (aq)	4.09 s	1.36 s	0.82 s
Spectral Width (sw)	20 ppm	240 ppm	200 ppm
Temperature	298 K	298 K	298 K

Conclusion

A Comparative Guide to the Reactivity of 2-Cyano-5-fluoropyridine and Other Halopyridines

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of synthetic campaigns. Halopyridines are a cornerstone of heterocyclic chemistry, offering a versatile platform for the introduction of a wide array of functional groups. Among these, 2-Cyano-5-fluoropyridine stands out due to the unique electronic properties conferred by its substituents. This guide provides an objective comparison of the reactivity of 2-Cyano-5-fluoropyridine with other halopyridines in key chemical transformations, supported by experimental data and detailed protocols.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a fundamental reaction for the functionalization of electron-deficient aromatic rings like pyridine. The reactivity of halopyridines in SNAr is significantly influenced by the nature of the halogen and the presence of electron-withdrawing groups.

General Reactivity Trends

In SNAr reactions, the rate is often determined by the attack of the nucleophile on the carbon bearing the leaving group. The presence of a strongly electron-withdrawing group, such as a cyano (CN) group, at a position that can stabilize the negative charge of the Meisenheimer intermediate (ortho or para to the leaving group) greatly enhances the reaction rate. The typical reactivity order for the halogen leaving group in SNAr is F > Cl > Br > I. This is because the high electronegativity of fluorine polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack.

For 2-substituted N-methylpyridinium compounds reacting with piperidine, a different leaving group order has been observed: 2-CN ≥ 4-CN > 2-F ~ 2-Cl ~ 2-Br ~ 2-I.[1] In this specific case, the mechanism involves a rate-determining deprotonation of the addition intermediate, where the electron-withdrawing cyano group plays a crucial role in enhancing reactivity.[1][2]

Comparative Data for Nucleophilic Aromatic Substitution

Substrate	Nucleophile	Product	Conditions	Yield	Reference
2-Bromo-5-fluoropyridine	Aniline	2-(Phenylamino)-5-fluoropyridine	100 °C, 24 h	25%	Supporting Information for "First radiosynthesis of 2-amino-5-[18F]fluoropyridines"
2-Bromo-5-fluoropyridine	3-Aminopyridine	2-(Pyridin-3-ylamino)-5-fluoropyridine	100 °C, 24 h	73%	Supporting Information for "First radiosynthesis of 2-amino-5-[18F]fluoropyridines"
3-Chloro-2-fluoro-5-trifluoromethylpyridine	Sodium Cyanide	3-Chloro-2-cyano-5-trifluoromethylpyridine	20-25 °C, 23 h	82%	EP1746089A1
2-Bromo-4-fluoro-5-methylpyridine	Morpholine	2-Bromo-4-morpholino-5-methylpyridine	DMSO, K₂CO₃, 80-100 °C	Not specified	BenchChem Application Note
2-Bromo-4-fluoro-5-methylpyridine	Sodium Methoxide	2-Bromo-4-methoxy-5-methylpyridine	DMF, RT to 80 °C	Not specified	BenchChem Application Note

Note: The data in this table is collated from different sources and should be used for qualitative comparison as reaction conditions are not identical.

Experimental Protocol: Nucleophilic Aromatic Substitution of 2-Bromo-4-fluoro-5-methylpyridine with Morpholine

This protocol is adapted from a representative procedure for SNAr on a dihalopyridine, demonstrating the preferential substitution of the fluorine atom.

Materials:

• 2-Bromo-4-fluoro-5-methylpyridine (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Dimethyl Sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-Bromo-4-fluoro-5-methylpyridine in DMSO, add morpholine and potassium carbonate.

• Heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography to yield 2-bromo-4-morpholino-5-methylpyridine.

References

• 1. researchgate.net [researchgate.net]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Biological Activity of 2-Cyano-5-fluoropyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of analogs of 2-Cyano-5-fluoropyridine, focusing on their potential as anticancer, anti-inflammatory, and antimicrobial agents. Due to the limited publicly available data on the biological activity of 2-Cyano-5-fluoropyridine itself, this guide focuses on a series of structurally related 2-amino-3-cyanopyridine derivatives to provide insights into the structure-activity relationships within this class of compounds.

Anticancer Activity

Numerous studies have highlighted the potential of cyanopyridine derivatives as anticancer agents. The primary mechanism of action for many of these compounds involves the inhibition of key kinases implicated in cancer progression, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Human Epidermal Growth Factor Receptor 2 (HER-2), and Pim-1 kinase.

Comparative Anticancer Activity of 2-Amino-3-Cyanopyridine Analogs

The following table summarizes the in vitro anticancer activity (IC50 values) of various 2-amino-3-cyanopyridine analogs against different cancer cell lines.

Compound ID	R Group	Cancer Cell Line	IC50 (µM)	Reference
1a	4-Hydroxyphenyl	MCF-7 (Breast)	2.50	[1]
HepG2 (Liver)	8.05	[1]
1b	4-Methoxyphenyl	MCF-7 (Breast)	1.95	[1]
HepG2 (Liver)	7.90	[1]
1c	4-Chlorophenyl	MCF-7 (Breast)	1.80	[1]
HepG2 (Liver)	7.71	[1]
2a	Phenyl	MCF-7 (Breast)	1.77	[2]
HepG2 (Liver)	2.71	[2]
2b	2,4-Dichlorophenyl	MCF-7 (Breast)	1.39	[2]
3a	Nopinone derivative (R=H)	A549 (Lung)	>100	[3]
MKN45 (Gastric)	>100	[3]
MCF-7 (Breast)	>100	[3]
3b	Nopinone derivative (R=4-Br)	A549 (Lung)	23.78	[3]
MKN45 (Gastric)	67.61	[3]
MCF-7 (Breast)	53.87	[3]

Note: IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells. A lower IC50 value indicates higher potency.

The data suggests that the substitution pattern on the phenyl ring at the 4-position of the pyridine core significantly influences the anticancer activity. For instance, the presence of a halogen, such as chlorine, appears to enhance the cytotoxic effects against breast cancer cells.

Targeted Kinase Inhibition

Several cyanopyridine analogs have been identified as potent inhibitors of kinases involved in cancer cell signaling pathways.

• VEGFR-2 and HER-2 Inhibition: Certain cyanopyridone derivatives have demonstrated dual inhibitory action against both VEGFR-2 and HER-2, key receptors in angiogenesis and cell proliferation.[2]

• Pim-1 Kinase Inhibition: Pim-1 is a serine/threonine kinase that is overexpressed in various cancers and promotes cell survival and proliferation. Specific 2-amino-3-cyanopyridine derivatives have shown significant inhibitory activity against Pim-1 kinase.

The inhibition of these kinases disrupts downstream signaling pathways, leading to apoptosis and the suppression of tumor growth.

Signaling Pathway

The following diagram illustrates a simplified representation of the VEGFR-2 signaling pathway, a common target for cyanopyridine-based anticancer agents.

A simplified diagram of the VEGFR-2 signaling pathway and the inhibitory action of cyanopyridine analogs.

Anti-inflammatory and Antimicrobial Activities

While the primary focus of research on cyanopyridine derivatives has been on their anticancer properties, some studies have also explored their potential as anti-inflammatory and antimicrobial agents.

Anti-inflammatory Activity

Certain cyanopyridine analogs have been shown to possess anti-inflammatory properties, primarily through the scavenging of nitric oxide (NO), a key inflammatory mediator.

Antimicrobial Activity

The antimicrobial potential of 2-aminopyridine derivatives has been investigated against various bacterial and fungal strains. The activity is influenced by the nature of the substituents on the pyridine ring.

Due to the limited and non-standardized data available for the anti-inflammatory and antimicrobial activities of a comparable series of analogs, a quantitative comparison table is not provided in this guide.

Experimental Protocols

This section provides an overview of the key experimental protocols used to evaluate the biological activities of cyanopyridine derivatives.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.[4][5][6][7][8]

Principle: In live cells, mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.

Brief Protocol:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at ~570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

VEGFR-2 Kinase Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of VEGFR-2 kinase.[9][10][11][12][13]

Principle: The assay quantifies the transfer of a phosphate group from ATP to a specific substrate by the VEGFR-2 enzyme. The inhibition of this process by the test compound is measured.

Brief Protocol:

• In a microplate, combine the recombinant VEGFR-2 enzyme, a specific peptide substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• After incubation, stop the reaction and measure the amount of phosphorylated substrate or the amount of ATP consumed using a suitable detection method (e.g., luminescence-based assays like Kinase-Glo®).

• Calculate the percentage of kinase inhibition and determine the IC50 value.

HER-2 Kinase Assay

Similar to the VEGFR-2 assay, this protocol evaluates the inhibitory effect of compounds on HER-2 kinase activity.[14][15][16][17][18]

Principle: This assay measures the inhibition of the phosphorylation of a specific substrate by the HER-2 enzyme in the presence of the test compound.

Brief Protocol:

• Combine recombinant HER-2 enzyme, a suitable substrate, and the test compound in a microplate.

• Start the reaction by adding ATP.

• After incubation, quantify the amount of phosphorylated substrate or remaining ATP.

• Determine the percentage of inhibition and the IC50 value.

Pim-1 Kinase Assay

This assay is used to screen for inhibitors of Pim-1 kinase.[19][20][21][22][23]

Principle: The assay measures the inhibition of the phosphorylation of a specific substrate by the Pim-1 enzyme.

Brief Protocol:

• Incubate the recombinant Pim-1 enzyme with a specific substrate and the test compound.

• Initiate the reaction by adding ATP.

• After a set time, stop the reaction and measure the amount of phosphorylated product.

• Calculate the percentage of inhibition and the IC50 value.

Nitric Oxide (NO) Scavenging Assay for Anti-inflammatory Activity

This assay determines the ability of a compound to scavenge nitric oxide radicals.[24][25][26][27][28]

Principle: Sodium nitroprusside in an aqueous solution at physiological pH spontaneously generates nitric oxide, which interacts with oxygen to produce nitrite ions. The concentration of nitrite is measured using the Griess reagent. Scavengers of nitric oxide compete with oxygen, leading to a reduced production of nitrite.

Brief Protocol:

• Mix a solution of sodium nitroprusside with the test compound at various concentrations.

• Incubate the mixture at room temperature.

• Add Griess reagent to the mixture.

• Measure the absorbance at ~540 nm.

• Calculate the percentage of NO scavenging activity.

Antimicrobial Susceptibility Testing

The antimicrobial activity of the compounds can be evaluated using methods such as the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).[29][30][31][32]

Principle: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Brief Protocol:

• Prepare serial dilutions of the test compound in a liquid growth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the target microorganism.

• Incubate the plate under appropriate conditions.

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion

The analogs of 2-Cyano-5-fluoropyridine, particularly those belonging to the 2-amino-3-cyanopyridine class, represent a promising scaffold for the development of novel therapeutic agents. The available data strongly supports their potential as anticancer agents, with demonstrated activity against various cancer cell lines and the ability to inhibit key oncogenic kinases. While preliminary evidence suggests potential for anti-inflammatory and antimicrobial applications, further research is required to fully elucidate their efficacy in these areas. The structure-activity relationships highlighted in this guide can inform the design of more potent and selective analogs for future drug development endeavors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atcc.org [atcc.org]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. VEGFR2 (KDR) Kinase Assay Kit - Nordic Biosite [nordicbiosite.com]
• 13. HTScan® VEGF Receptor 2 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 14. promega.com [promega.com]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. benchchem.com [benchchem.com]
• 17. scilit.com [scilit.com]
• 18. aacrjournals.org [aacrjournals.org]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. promega.com [promega.com]
• 22. HTScan® Pim-1 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 23. reactionbiology.com [reactionbiology.com]
• 24. Evaluation of nitric oxide scavenging activity, in vitro and ex vivo, of selected medicinal plants traditionally used in inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. mjas.analis.com.my [mjas.analis.com.my]
• 26. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Synthesis, computational and antimicrobial evaluation of some new pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]
• 31. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 32. mdpi.com [mdpi.com]

A Comparative Guide to the Structural Validation of 2-Cyano-5-fluoropyridine Derivatives

This guide provides a comprehensive comparison of key analytical techniques for the structural validation of 2-cyano-5-fluoropyridine and its derivatives. Intended for researchers, scientists, and professionals in drug development, this document outlines the principles, experimental protocols, and comparative performance of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FT-IR) spectroscopy in the characterization of this important class of compounds.

Overview of Analytical Techniques

The structural elucidation of novel 2-cyano-5-fluoropyridine derivatives is a critical step in chemical synthesis and drug discovery. A multi-technique approach is often necessary for unambiguous structure confirmation. The primary methods employed are X-ray crystallography for determining the solid-state structure, NMR spectroscopy for elucidating the molecular framework in solution, and FT-IR spectroscopy for identifying characteristic functional groups.

Caption: A generalized workflow for the synthesis and structural validation of a new chemical entity.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, revealing precise bond lengths, bond angles, and the three-dimensional arrangement of atoms in the crystal lattice. This technique is invaluable for the unambiguous determination of stereochemistry and the study of intermolecular interactions.[1]

While a specific crystal structure for 2-cyano-5-fluoropyridine was not found in the provided search results, the following table presents typical crystallographic parameters for related organic compounds containing fluoro and cyano functionalities. This provides a comparative context for what can be expected.

Table 1: Comparative Crystallographic Data for Related Organic Compounds

Parameter	N'-cyano-N,N'-dimethyl-4-nitrobenzohydrazide[2]	Fluorinated 2-(2-Pyridyl)Quinolines (Representative)[1]
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁	P2₁/n
a (Å)	8.1974(6)	10.1234(5)
b (Å)	10.6696(7)	15.4321(8)
c (Å)	12.9766(8)	11.2345(6)
α (°)	90	90
β (°)	90	98.765(4)
γ (°)	90	90
Volume (ų)	1134.5(1)	1734.5(2)
Z	4	4

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the 2-cyano-5-fluoropyridine derivative suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling of a solution.

• Crystal Mounting: Select a high-quality crystal and mount it on a goniometer head.

• Data Collection: Place the mounted crystal on a single-crystal X-ray diffractometer.[1] Collect diffraction data at a controlled temperature, typically using Mo Kα radiation.[1]

• Structure Solution and Refinement: Process the collected data to determine the unit cell dimensions and space group. Solve the crystal structure using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules in solution.[3] ¹H NMR provides information about the number, environment, and connectivity of hydrogen atoms, while ¹³C NMR reveals the carbon skeleton of the molecule. For fluorinated compounds, ¹⁹F NMR is also a highly informative technique.

Table 2: Comparative NMR Data for 2-Cyano-5-fluoropyridine

Nucleus	Observed Chemical Shift (δ, ppm)[4]	Expected Multiplicity & Coupling Constants (J, Hz)
¹H NMR
H-3	7.58 (m)	ddd, J ≈ 8.8, 4.2, 2.5 Hz
H-4	7.78 (m)	ddd, J ≈ 8.8, 7.5, 2.5 Hz
H-6	8.61 (d)	d, J ≈ 2.5 Hz
¹³C NMR	Expected Ranges for Similar Pyridines[5]
C-2 (C-CN)	130-140
C-3	120-130
C-4	140-150
C-5 (C-F)	160-170 (d, ¹JCF ≈ 250 Hz)
C-6	150-160
CN	115-125

Note: ¹³C NMR data is based on expected chemical shift ranges for substituted pyridines and general knowledge of fluorine and cyano group effects. Actual values may vary.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 2-cyano-5-fluoropyridine derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard acquisition parameters are typically used. For enhanced structural elucidation, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

• Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the ¹H NMR signals and determine the chemical shifts, multiplicities, and coupling constants. Assign the signals to the respective nuclei in the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[5] Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint".

Table 3: Characteristic FT-IR Absorption Bands for 2-Cyano-5-fluoropyridine Derivatives

Functional Group	Characteristic Absorption Range (cm⁻¹)
C≡N (Nitrile)	2240 - 2220[6]
C-F (Aryl Fluoride)	1250 - 1000
Aromatic C-H Stretch	3100 - 3000
Aromatic C=C and C=N Bending	1600 - 1400

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation:

  • Solid (KBr Pellet): Grind 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) to a fine powder. Press the powder into a thin, transparent pellet.[5]

  • Solid (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.[7]

  • Solution: Dissolve the sample in a suitable solvent (e.g., chloroform) and place it in a solution cell.

• Data Acquisition: Place the prepared sample in the FT-IR spectrometer and acquire the spectrum. A background spectrum of the empty sample holder (or pure solvent) should be collected and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands in the spectrum and correlate them to the functional groups present in the molecule.

Comparative Analysis and Logical Relationships

The three techniques provide complementary information for a comprehensive structural validation. FT-IR confirms the presence of key functional groups, NMR elucidates the connectivity of the atoms in solution, and X-ray crystallography provides the definitive solid-state structure.

Caption: The complementary roles of FT-IR, NMR, and X-ray crystallography in structural validation.

Conclusion

The structural validation of 2-cyano-5-fluoropyridine derivatives requires a synergistic application of multiple analytical techniques. While FT-IR spectroscopy offers a quick confirmation of functional groups, NMR spectroscopy provides detailed information about the molecular structure in solution. For an unambiguous determination of the three-dimensional structure and intermolecular interactions, single-crystal X-ray crystallography is the gold standard. By comparing the experimental data from these methods, researchers can confidently elucidate and validate the structures of novel compounds, which is a crucial step in the advancement of drug discovery and materials science.

References

• 1. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of different synthetic routes for 2-Cyano-5-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

2-Cyano-5-fluoropyridine is a crucial intermediate in the synthesis of various pharmaceutical compounds. The efficiency of its production is paramount for drug development pipelines. This guide provides a comparative analysis of different synthetic routes to 2-Cyano-5-fluoropyridine, offering a side-by-side examination of their methodologies, yields, and reaction conditions. The information is intended to assist researchers in selecting the most suitable synthetic strategy for their specific needs.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative data for the prominent synthetic routes to 2-Cyano-5-fluoropyridine, allowing for a direct comparison of their efficiencies.

Route	Starting Material	Key Reagents	Solvent	Reaction Temperature	Reaction Time	Reported Yield
Route 1	2-Cyano-5-aminopyridine	Fluoroboric acid, Sodium nitrite	-	-10 to -5°C (diazotization), 80°C (decomposition)	1 hour (diazotization), 30 minutes (decomposition)	64%[1][2]
Route 2	2-Cyano-5-aminopyridine	70% Hydrogen fluoride-pyridine, Sodium nitrite	-	Ice-salt bath, then 80°C	45 min (ice bath), 30 min (room temp), 1.5 h (80°C)	98%[3][4]
Route 3	5-Chloro-2-cyanopyridine	Potassium fluoride	1-methyl-2-pyrrolidinone	Reflux	18 hours	48%[3]

Experimental Protocols

This section provides detailed experimental procedures for the key synthetic routes discussed.

Route 1: From 2-Cyano-5-aminopyridine via Diazotization with Fluoroboric Acid

This method involves the diazotization of 2-cyano-5-aminopyridine using fluoroboric acid, followed by thermal decomposition of the resulting diazonium salt.[1][2]

Step 1: Preparation of the Diazonium Salt

• In a 500 mL four-neck round-bottom flask, add 175 mL of 40% (1.05 mol) fluoroboric acid.

• With stirring, add 38.6 g (0.3 mol) of 2-cyano-5-aminopyridine in portions.

• Cool the reaction mixture in an ice-salt bath to between -10 and -5°C.

• Slowly add a saturated solution of 21.6 g of sodium nitrite (0.315 mol) while maintaining the temperature between -10 and -5°C.

• Continue stirring at this temperature for 1 hour, during which a significant amount of white solid will precipitate.

• Place the reaction mixture in a refrigerator overnight to ensure complete precipitation of the diazonium salt.

• Filter the precipitate under vacuum and wash with anhydrous ether and anhydrous ethanol until it is nearly colorless.

• Dry the precipitate in a vacuum oven to a constant weight to yield the diazonium salt.

Step 2: Thermal Decomposition

• In a 500 mL four-neck round-bottom flask, add 150 mL of petroleum ether.

• Add the dried diazonium salt in portions.

• Slowly heat the flask to 80°C and maintain at reflux for approximately 30 minutes to ensure complete decomposition, which is indicated by the release of white smoke (N₂ + BF₃).

• Adjust the pH of the solution to approximately 7 with ammonia water and separate the aqueous phase.

• To isolate the product as a hydrochloride salt, pass dry hydrogen chloride gas through the petroleum ether solution, which will cause a white solid to precipitate. This salt can be converted to the free base by alkalization or heating.

• Alternatively, the mother liquor from the diazonium salt filtration can be slowly heated to 80°C until no more gas is evolved. The pH is then adjusted to ~7 with anhydrous sodium carbonate, and the product is isolated by steam distillation.

Route 2: From 2-Cyano-5-aminopyridine with Hydrogen Fluoride-Pyridine

This route also utilizes a diazotization reaction but employs a hydrogen fluoride-pyridine complex as the fluorinating agent, reporting a significantly higher yield.[3][4]

Experimental Procedure:

• In a suitable reaction flask, dissolve 10.03 g (84.2 mmol) of 5-amino-pyridine-2-carbonitrile in 100 g of 70% hydrogen fluoride-pyridine.

• Cool the solution in an ice-salt bath.

• Add 8.7 g (126 mmol) of sodium nitrite in batches.

• Stir the dark red reaction solution in the ice-salt bath for 45 minutes.

• Remove the ice bath and continue stirring at room temperature for 30 minutes.

• Heat the mixture at 80°C for 1.5 hours.

• After the reaction is complete, quench the mixture by slowly pouring it into approximately 400 g of an ice/water mixture.

• Extract the product with dichloromethane (6 x 150 mL).

• Dry the combined organic phases over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The reported crude product was of sufficient purity for subsequent use without further purification.[4]

Route 3: From 5-Chloro-2-cyanopyridine via Halogen Exchange

This method involves a nucleophilic aromatic substitution reaction where the chloro group is displaced by fluoride.[3]

Experimental Procedure:

• A mixture of 1 g (7.22 mmol) of 2-cyano-5-chloropyridine and 1.26 g (21.68 mmol) of potassium fluoride in 25 mL of 1-methyl-2-pyrrolidinone is heated at reflux for 18 hours.

• After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic solvents are removed in vacuo.

• The residue is purified by silica gel chromatography to afford the final product.

Synthetic Route and Analysis Workflow

The following diagram illustrates a generalized workflow for the synthesis and analysis of 2-Cyano-5-fluoropyridine.

Caption: A generalized workflow for the synthesis and analysis of 2-Cyano-5-fluoropyridine.

Concluding Remarks

The choice of synthetic route for 2-Cyano-5-fluoropyridine will depend on various factors including the availability and cost of starting materials, desired yield and purity, and the scalability of the process. The diazotization of 2-cyano-5-aminopyridine using a hydrogen fluoride-pyridine complex (Route 2) offers the highest reported yield, making it an attractive option for efficient production. However, the use of hydrogen fluoride requires specialized equipment and safety precautions. Route 1, utilizing fluoroboric acid, provides a more moderate yield but may be more amenable to standard laboratory setups. The halogen exchange reaction (Route 3) from 5-chloro-2-cyanopyridine presents a lower yield and longer reaction time, which might be less favorable for large-scale synthesis. Researchers should carefully consider these trade-offs when selecting a synthetic strategy.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chembk.com [chembk.com]
• 3. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]

A Comparative Guide to the Synthesis of 2-Cyano-5-fluoropyridine: Advantages of the Fluoroboric Acid Method

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 2-Cyano-5-fluoropyridine is a crucial building block in the pharmaceutical industry. This guide provides a comprehensive comparison of the common synthetic routes to this compound, with a particular focus on the advantages of utilizing fluoroboric acid.

This analysis delves into three primary synthetic strategies: the Balz-Schiemann reaction employing fluoroboric acid, a modified Balz-Schiemann approach using a hydrogen fluoride-pyridine complex, and a nucleophilic aromatic substitution pathway. By examining experimental data on yield, purity, reaction conditions, and safety, this guide aims to equip researchers with the necessary information to make informed decisions for their synthetic endeavors.

Comparison of Synthetic Routes

The selection of a synthetic route for 2-Cyano-5-fluoropyridine is a critical decision that balances factors such as yield, purity, safety, and operational simplicity. The following table summarizes the key quantitative data for the three primary methods discussed.

Parameter	Balz-Schiemann with Fluoroboric Acid	Balz-Schiemann with HF-Pyridine	Nucleophilic Aromatic Substitution
Starting Material	2-Cyano-5-aminopyridine	2-Cyano-5-aminopyridine	2-Chloro-5-cyanopyridine
Fluorinating Agent	Fluoroboric Acid (HBF₄)	Hydrogen Fluoride-Pyridine (HF-Pyridine)	Potassium Fluoride (KF)
Reported Yield	64%[1]	98% (crude)[2]	48%[2]
Purity	High (Implied by protocol, specific % not stated)	Stated as "pure enough for subsequent use"[2]	Requires silica gel chromatography[2]
Reaction Time	Diazotization: ~1 hour; Decomposition: ~1 hour	Diazotization & reaction: ~2.25 hours	18 hours[2]
Key Safety Concern	Corrosive and toxic	Extremely corrosive and toxic, severe burn hazard	Standard laboratory hazards

In-Depth Analysis of Synthetic Pathways

The Balz-Schiemann Reaction with Fluoroboric Acid: A Balance of Yield and Safety

The Balz-Schiemann reaction is a well-established method for the introduction of fluorine onto an aromatic ring.[3] The use of fluoroboric acid in this process for the synthesis of 2-Cyano-5-fluoropyridine presents a compelling option for researchers.

This method involves the diazotization of 2-Cyano-5-aminopyridine with sodium nitrite in the presence of fluoroboric acid, followed by the thermal decomposition of the resulting diazonium salt to yield the desired product.[1] A key advantage of this approach is the reported 64% yield, which represents a solid outcome for a multi-step synthesis.[1] Furthermore, fluoroboric acid is considered a safer alternative to anhydrous hydrogen fluoride, although it is still a corrosive and toxic substance that requires careful handling.[4]

Logical Workflow for Balz-Schiemann Reaction with Fluoroboric Acid

Caption: Workflow of the Balz-Schiemann reaction using fluoroboric acid.

Modified Balz-Schiemann with Hydrogen Fluoride-Pyridine: High Yield at a High Risk

An alternative approach to the Balz-Schiemann reaction utilizes a 70% hydrogen fluoride-pyridine solution as the fluorinating agent.[2] This method boasts a very high crude yield of 98%, with the product reportedly being pure enough for subsequent use without further purification.[2]

However, the significant advantage in yield is overshadowed by the extreme hazards associated with the hydrogen fluoride-pyridine reagent.[5][6][7] Hydrogen fluoride is a highly corrosive and toxic substance that can cause severe, delayed-onset burns and systemic toxicity.[8] The handling of this reagent requires specialized personal protective equipment and a well-ventilated fume hood. The high toxicity and corrosive nature of HF-pyridine present a major drawback for its use in a research and development setting.

Signaling Pathway of Fluorination via Diazotization

Caption: General pathway for the Balz-Schiemann reaction.

Nucleophilic Aromatic Substitution: A Milder but Lower-Yielding Alternative

A third synthetic route involves the nucleophilic aromatic substitution of 2-chloro-5-cyanopyridine with potassium fluoride.[2] This method avoids the use of highly corrosive and toxic fluorinating agents like fluoroboric acid and hydrogen fluoride-pyridine.

The reaction is typically carried out in a polar aprotic solvent such as 1-methyl-2-pyrrolidinone at elevated temperatures.[2] While this approach offers a potentially safer alternative, the reported yield of 48% is significantly lower than that of the Balz-Schiemann variations.[2] Furthermore, the product requires purification by silica gel chromatography, which can add to the overall time and cost of the synthesis.[2]

Experimental Workflow for Nucleophilic Aromatic Substitution

Caption: Workflow for the synthesis via nucleophilic aromatic substitution.

Experimental Protocols

Synthesis of 2-Cyano-5-fluoropyridine using Fluoroboric Acid

Materials:

• 2-Cyano-5-aminopyridine

• 40% Fluoroboric acid

• Sodium nitrite

• Petroleum ether

• Ammonia water

• Dry hydrogen chloride gas

• Anhydrous sodium carbonate

• Anhydrous ether

• Anhydrous ethanol

Procedure:

• In a 500 mL four-neck round-bottom flask, 175 mL of 40% fluoroboric acid is added.

• While stirring, 38.6 g of 2-cyano-5-aminopyridine is added in portions.

• The reaction mixture is cooled to -10 to -5°C in an ice-salt bath.

• A saturated solution of 21.6 g of sodium nitrite is slowly added, maintaining the temperature between -10 to -5°C. The mixture is stirred for 1 hour, during which a white solid precipitates.

• The mixture is refrigerated overnight to allow for complete precipitation of the diazonium salt.

• The precipitate is collected by vacuum filtration, washed with anhydrous ether and anhydrous ethanol until nearly colorless, and dried under vacuum to a constant weight, yielding the diazonium salt.

• In a separate 500 mL flask, 150 mL of petroleum ether is placed, and the dried diazonium salt is added in portions.

• The mixture is slowly heated to 80°C and refluxed for approximately 30 minutes to ensure complete decomposition of the salt.

• The pH of the reaction mixture is adjusted to approximately 7 with ammonia water, and the aqueous phase is removed.

• Dry hydrogen chloride gas is bubbled through the petroleum ether solution, causing the precipitation of 2-Cyano-5-fluoropyridine hydrochloride.

• The hydrochloride salt can be converted to the free base by alkalization or heating.

• The mother liquor from the diazonium salt filtration is slowly heated to 80°C until gas evolution ceases. The pH is adjusted to ~7 with anhydrous sodium carbonate, and the product is isolated by steam distillation to yield additional product.[1]

Conclusion: Fluoroboric Acid as the Optimal Choice

While the hydrogen fluoride-pyridine method offers a higher crude yield, the extreme safety hazards associated with this reagent make it a less desirable choice for many laboratory settings. The nucleophilic aromatic substitution route, although safer, provides a significantly lower yield and requires chromatographic purification.

The synthesis of 2-Cyano-5-fluoropyridine using fluoroboric acid emerges as the most balanced approach. It provides a respectable yield of 64% and utilizes a reagent that, while requiring careful handling, is considerably safer than anhydrous hydrogen fluoride.[1][4] For researchers and drug development professionals seeking a reliable and relatively safe method for the synthesis of this important intermediate, the Balz-Schiemann reaction with fluoroboric acid represents a practical and efficient choice.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. calpaclab.com [calpaclab.com]
• 5. fishersci.be [fishersci.be]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]

Unveiling the Purity Landscape: An Analysis of Impurities in Commercial 2-Cyano-5-fluoropyridine

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount. This guide provides a comparative analysis of impurities found in commercial 2-Cyano-5-fluoropyridine, a key building block in the synthesis of numerous pharmaceutical compounds. By understanding the potential impurity profile, researchers can better anticipate and mitigate risks associated with downstream applications, ensuring the integrity and safety of their final products.

2-Cyano-5-fluoropyridine is a widely utilized intermediate in medicinal chemistry.[1] Its synthesis, however, can introduce various impurities that may persist in the final commercial product. These unwanted chemicals can arise from raw materials, side reactions during synthesis, or degradation.[2] Even trace amounts of certain impurities can have a significant impact on the efficacy, safety, and regulatory compliance of a drug product.[3]

Common Impurity Profile of 2-Cyano-5-fluoropyridine

The primary route for synthesizing 2-Cyano-5-fluoropyridine involves the diazotization of an aminocyanopyridine precursor followed by a fluorination reaction.[1][4][5] Based on this synthetic pathway, several potential impurities can be anticipated. The table below summarizes the most likely impurities, their potential sources, and recommended analytical methods for their detection.

Impurity Name	Potential Source	Recommended Analytical Method(s)
2-Cyano-5-hydroxypyridine	Incomplete fluorination or hydrolysis of the diazonium salt intermediate.	HPLC, LC-MS
2-Cyano-5-chloropyridine	Presence of chloride ions in the reaction mixture, potentially from starting materials or reagents.	GC-MS, HPLC
Unreacted 5-Amino-2-cyanopyridine	Incomplete diazotization reaction.	HPLC, LC-MS
Positional Isomers (e.g., 2-Cyano-3-fluoropyridine)	Non-selective fluorination or rearrangement reactions.	GC-MS, NMR
Residual Solvents (e.g., Dichloromethane, Petroleum Ether)	Used during extraction and purification steps.[4][5]	GC-Headspace

Table 1: Potential Impurities in Commercial 2-Cyano-5-fluoropyridine

Experimental Protocols for Impurity Detection

Accurate identification and quantification of impurities are critical for quality control. The following are detailed methodologies for key analytical techniques used in the analysis of 2-Cyano-5-fluoropyridine.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

• Gradient Program: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the 2-Cyano-5-fluoropyridine sample in 1 mL of acetonitrile.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile and Semi-Volatile Impurities

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Injection: Split mode (10:1) at 250°C.

• MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of dichloromethane.

Logical Workflow for Impurity Analysis

The following diagram illustrates a typical workflow for the comprehensive analysis of impurities in a batch of commercial 2-Cyano-5-fluoropyridine.

Figure 1. A logical workflow for the analysis of impurities.

Comparison with Alternatives

Currently, specific commercial alternatives to 2-Cyano-5-fluoropyridine with readily available, detailed impurity profiles for direct comparison are not extensively documented in publicly accessible literature. The impurity profile of any heterocyclic building block is highly dependent on the specific synthetic route and purification methods employed by the manufacturer. Therefore, it is crucial for researchers to request a certificate of analysis (CoA) from the supplier, which should provide information on the purity and the levels of known impurities. When evaluating different suppliers, a direct comparison of their CoAs is the most effective way to assess the relative purity of their products.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Pharmaceutical Impurities & Their Effects | Advent [adventchembio.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]
• 5. 2-Cyano-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]

Novel Cyanopyridine Scaffolds Exhibit Potent and Selective Cytotoxicity Against Various Cancer Cell Lines

A comparative analysis of newly synthesized cyanopyridine derivatives reveals their significant potential as anticancer agents. Multiple studies highlight their efficacy in inducing cell death in various cancer cell lines, with some compounds showing greater potency than established chemotherapy drugs.

Researchers have been actively designing and synthesizing novel cyanopyridine scaffolds, demonstrating their promising cytotoxic effects against a range of human cancer cell lines, including breast, lung, liver, and prostate cancers.[1][2][3][4] These compounds have been shown to inhibit cancer cell proliferation at micromolar and even nanomolar concentrations, indicating their potential for development as effective cancer therapeutics.[1][5][6] The primary mechanism of action for many of these derivatives involves the induction of apoptosis and cell cycle arrest, often through the inhibition of key signaling pathways such as the PIM-1 kinase pathway.[1][3][5]

Comparative Cytotoxicity Data

The cytotoxic activity of various novel cyanopyridine derivatives has been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below. A lower IC50 value indicates a more potent compound.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Drug	Reference Drug IC50 (µM)	Source
7h	MCF-7 (Breast)	1.89 ± 0.08	Doxorubicin	11.49 ± 0.47	[1]
8f	MCF-7 (Breast)	1.69 ± 0.07	Doxorubicin	11.49 ± 0.47	[1]
9d	MCF-7 (Breast)	2.05 ± 0.08	Doxorubicin	11.49 ± 0.47	[1]
7b	A549 (Lung)	More potent than Doxorubicin	Doxorubicin	Not specified	[2]
8a	A549 (Lung)	More potent than Doxorubicin	Doxorubicin	Not specified	[2]
4c	HepG2 (Liver)	8.02 ± 0.38	5-Fluorouracil	9.42 ± 0.46	[5]
4d	HepG2 (Liver)	6.95 ± 0.34	5-Fluorouracil	9.42 ± 0.46	[3][5]
4c	HCT-116 (Colorectal)	7.15 ± 0.35	5-Fluorouracil	8.01 ± 0.39	[3]
5e	PC-3 (Prostate)	Twice the activity of 5-FU	5-Fluorouracil	Not specified	[4]
5e	MDA-MB-231 (Breast)	2.6-fold the activity of 5-FU	5-Fluorouracil	Not specified	[4]
5c	PC-3, MDA-MB-231, HepG2	Promising cytotoxicity	5-Fluorouracil	Not specified	[4]
5a	HepG2 (Liver)	2.71 ± 0.15	Taxol	Not specified	[7]
5e	MCF-7 (Breast)	1.39 ± 0.08	Taxol	Not specified	[7]
5c	HEPG2 (Liver)	1.46	Doxorubicin	Not specified
5d	HEPG2 (Liver)	7.08	Doxorubicin	Not specified	[8]
4e	MCF-7 (Breast)	8.352	-	-	[9]

Experimental Protocols

The evaluation of the cytotoxic activity of these novel cyanopyridine scaffolds predominantly relies on the MTT assay.

MTT Cell Viability Assay:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, A549, HepG2) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10^4 cells/well) and allowed to adhere overnight.

• Compound Treatment: The following day, the cells are treated with various concentrations of the synthesized cyanopyridine compounds. A negative control (vehicle-treated cells) and a positive control (a known anticancer drug like Doxorubicin or 5-Fluorouracil) are also included.

• Incubation: The plates are incubated for a specified period, typically 48 or 72 hours.

• MTT Addition: After the incubation period, MTT solution (e.g., 5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2-4 hours.

• Formazan Solubilization: The resulting formazan crystals are solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration.

Visualizing Experimental and Biological Pathways

To better understand the experimental process and the underlying biological mechanisms, the following diagrams illustrate a typical workflow for cytotoxicity assessment and a simplified signaling pathway for apoptosis induction.

Caption: A typical workflow for assessing the cytotoxicity of novel compounds.

Caption: Cyanopyridine-induced apoptosis via PIM-1 kinase inhibition.

Mechanism of Action

Several studies have investigated the molecular mechanisms underlying the cytotoxic effects of these cyanopyridine derivatives. A recurring finding is their ability to inhibit PIM-1 kinase, a serine/threonine kinase that plays a crucial role in cancer cell survival and proliferation.[1][5] By inhibiting PIM-1, these compounds can trigger a cascade of events leading to programmed cell death, or apoptosis.

Furthermore, some derivatives have been shown to induce cell cycle arrest, typically at the G2/M or S phase, preventing cancer cells from dividing and proliferating.[1][4] The induction of apoptosis is a key mechanism, with studies showing an increase in early and late apoptotic cells following treatment with these compounds.[1][4] This is often accompanied by a reduction in the expression of inhibitor of apoptosis proteins (IAPs) like survivin and XIAP.[4] The selective toxicity of some of these compounds towards cancer cells over normal cells further enhances their therapeutic potential.[4]

References

• 1. Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine derivatives as PIM-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orientjchem.org [orientjchem.org]
• 3. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Novel 3-Cyanopyridines as Survivin Modulators and Apoptosis Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Facile synthesis and antiproliferative activity of new 3-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Assessment of Cyanopyridine‐Based 1,3,4‐Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of 2-Cyano-5-fluoropyridine and 5-Cyano-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of two isomeric compounds: 2-Cyano-5-fluoropyridine and 5-Cyano-2-fluoropyridine. Understanding the distinct spectroscopic signatures of these molecules is crucial for their unambiguous identification, characterization, and application in medicinal chemistry and materials science. This document presents a summary of their key spectroscopic data, detailed experimental protocols for common analytical techniques, and a logical workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-Cyano-5-fluoropyridine and 5-Cyano-2-fluoropyridine, highlighting the differences in their NMR, IR, and Mass Spectrometry profiles.

Property	2-Cyano-5-fluoropyridine	5-Cyano-2-fluoropyridine
Molecular Formula	C₆H₃FN₂	C₆H₃FN₂
Molecular Weight	122.10 g/mol [1][2]	122.10 g/mol [3]
CAS Number	327056-62-2[1][2]	3939-12-6[4]
Appearance	White to off-white solid	White crystalline solid
Melting Point	35-41 °C[2]	51-52 °C

Table 1: Physicochemical Properties

Technique	2-Cyano-5-fluoropyridine	5-Cyano-2-fluoropyridine
¹H NMR (CDCl₃, 300 MHz)	δ 8.61 (d, 1H), 7.78 (m, 1H), 7.58 (m, 1H)[5]	Expected to show three distinct aromatic proton signals with different chemical shifts and coupling patterns due to the altered positions of the fluorine and cyano groups.
¹³C NMR	Data not readily available in searched literature.	Data not readily available in searched literature.
¹⁹F NMR	Expected to show a single resonance.	Expected to show a single resonance at a different chemical shift compared to its isomer.

Table 2: NMR Spectroscopic Data

Technique	2-Cyano-5-fluoropyridine	5-Cyano-2-fluoropyridine
IR (Infrared) Spectroscopy	C≡N stretching vibration expected around 2230-2210 cm⁻¹. Aromatic C-H and C=C/C=N stretching and bending vibrations are also expected.	C≡N stretching vibration expected around 2230-2210 cm⁻¹. The fingerprint region (below 1500 cm⁻¹) is expected to differ significantly from its isomer due to the different substitution pattern.
Mass Spectrometry (GC-MS)	Molecular ion peak (M⁺) at m/z = 122.[5]	Molecular ion peak (M⁺) expected at m/z = 122. Fragmentation patterns may differ based on the relative positions of the fluorine and cyano groups.

Table 3: IR and Mass Spectrometry Data

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the hydrogen, carbon, and fluorine nuclei within the molecules.

Instrumentation: A 300 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Dissolve 5-10 mg of the sample (2-Cyano-5-fluoropyridine or 5-Cyano-2-fluoropyridine) in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-10 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

• Temperature: 298 K.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled experiment.

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Relaxation Delay: 2-5 seconds.

¹⁹F NMR Acquisition:

• Pulse Program: Standard single-pulse experiment, proton-decoupled.

• Spectral Width: A range appropriate for fluorinated aromatic compounds.

Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase and baseline correct the resulting spectrum.

• Reference the spectrum to the residual solvent peak (for ¹H and ¹³C) or an appropriate fluorine standard.

• Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecules based on their vibrational frequencies.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation (ATR-FTIR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• Background: A background spectrum of the clean, empty ATR crystal should be collected before scanning the sample.

Data Analysis:

• The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

• Identify characteristic absorption bands for functional groups such as the C≡N stretch, C-F stretch, and aromatic ring vibrations.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecules.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Sample Preparation:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

GC-MS Analysis:

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• GC Column: A suitable capillary column (e.g., DB-5ms).

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-400.

Data Analysis:

• Identify the molecular ion peak (M⁺) to confirm the molecular weight.

• Analyze the fragmentation pattern to gain structural information. The relative positions of the cyano and fluoro groups will influence which fragments are most stable and therefore more abundant.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis and characterization of a chemical compound.

References

• 1. 2-Cyano-5-fluoropyridine | C6H3FN2 | CID 11332453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 3. ossila.com [ossila.com]
• 4. scbt.com [scbt.com]
• 5. 2-Cyano-5-fluoropyridine | 327056-62-2 [chemicalbook.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2-Cyano-5-fluoropyridine

For Immediate Implementation by Laboratory Personnel

This document provides essential, step-by-step guidance for the safe and compliant disposal of 2-Cyano-5-fluoropyridine. Adherence to these procedures is critical for ensuring personnel safety and environmental protection. This chemical is classified as harmful if swallowed, causes skin irritation, and poses a risk of serious eye damage[1][2].

Personal Protective Equipment (PPE) and Handling

Before handling 2-Cyano-5-fluoropyridine, ensure all personnel are equipped with the appropriate personal protective equipment. This is the first line of defense in preventing exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or face shield.	Protects against splashes and airborne particles that can cause serious eye irritation[1].
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact which can cause irritation[1].
Respiratory Protection	NIOSH-approved N95 dust mask or higher.	Avoids inhalation of dust particles[2].
Body Protection	Laboratory coat and closed-toe shoes.	Minimizes skin exposure.

Spill Management and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Ventilate : Clear the area of all non-essential personnel and ensure adequate ventilation[3].

• Containment : Prevent the spill from spreading and entering drains or waterways[3][4]. Use inert absorbent materials like sand or earth to contain the spill.

• Cleanup : Carefully sweep or scoop up the spilled solid material, avoiding dust formation, and place it into a designated, labeled, and sealed container for hazardous waste[3].

• Decontamination : Clean the spill area thoroughly with soap and water.

Waste Disposal Protocol

Disposal of 2-Cyano-5-fluoropyridine and its contaminated containers must be handled as hazardous waste.

• Waste Segregation : Do not mix 2-Cyano-5-fluoropyridine waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Labeling : All waste containers must be clearly and accurately labeled with the full chemical name ("2-Cyano-5-fluoropyridine"), the appropriate hazard symbols (e.g., "Harmful," "Irritant"), and the date of accumulation.

• Storage : Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.

• Final Disposal : Arrange for the disposal of the waste through a licensed and approved hazardous waste disposal facility[1]. Your institution's EHS office will provide specific guidance and arrange for pickup. Under no circumstances should this chemical be disposed of down the drain or in regular trash[3][4].

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 2-Cyano-5-fluoropyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]
• 3. 2-Cyano-5-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 4. echemi.com [echemi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Cyano-5-fluoropyridine

For Immediate Reference: Key Safety and Handling Information for 2-Cyano-5-fluoropyridine

This guide provides essential safety protocols and logistical plans for the handling and disposal of 2-Cyano-5-fluoropyridine, a crucial compound in various research and development applications. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-Cyano-5-fluoropyridine is classified as a hazardous substance. It is harmful if swallowed and causes skin and serious eye irritation.[1] The following personal protective equipment is mandatory when handling this compound.

PPE Category	Item	Specification	Purpose
Eye and Face Protection	Safety Goggles	Chemical splash goggles compliant with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2][3]	To protect eyes from splashes and solid particles.
Face Shield	Recommended when there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or butyl rubber gloves. Always check the manufacturer's glove compatibility chart.[4]	To prevent skin contact and absorption.
Body Protection	Laboratory Coat	Standard, fully-buttoned laboratory coat.	To protect clothing and skin from contamination.[4]
Respiratory Protection	Dust Mask	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95) should be used if exposure limits are exceeded or if irritation is experienced.[2][3][5][6]	To avoid inhalation of dust particles, especially when handling the solid form.

Operational Plan: A Step-by-Step Guide to Safe Handling

1. Preparation and Engineering Controls:

• Ventilation: Always handle 2-Cyano-5-fluoropyridine in a properly functioning and certified chemical fume hood to minimize inhalation exposure.[3][4]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[3]

• Work Area: Designate a specific area for handling the compound. The surface should be clean and uncluttered. Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Transferring the Solid:

• Tare the receiving vessel inside the chemical fume hood.

• Carefully scoop the required amount of 2-Cyano-5-fluoropyridine from the stock container using a clean spatula. Avoid generating dust.

• Transfer the solid to the tared vessel.

• Close the stock container immediately and securely.

• Wipe the spatula clean with a disposable wipe lightly dampened with a suitable solvent (e.g., ethanol or isopropanol). Dispose of the wipe in the designated solid hazardous waste container.

3. Dissolution:

• Add the solvent to the vessel containing the 2-Cyano-5-fluoropyridine.

• Stir the mixture using a magnetic stirrer or gentle swirling to dissolve the solid completely. Keep the container covered to the extent possible to avoid splashes and solvent evaporation.

4. Post-Handling and Decontamination:

• Decontaminate all surfaces that may have come into contact with the chemical using a suitable solvent and then soap and water.

• Wash hands thoroughly with soap and water after removing gloves.[1][3]

Disposal Plan: Managing Waste Streams

Proper segregation and disposal of waste are critical to prevent environmental contamination and ensure safety.

• Solid Waste:

  • This includes contaminated gloves, disposable lab coats, bench paper, and any material used for cleaning up spills.

  • Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste container. The label should include "Hazardous Waste," the chemical name, and the associated hazards (Toxic, Irritant).[4]

• Liquid Waste:

  • This includes unused solutions of 2-Cyano-5-fluoropyridine and solvent rinses from cleaning glassware.

  • Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Do not mix this waste with other waste streams unless compatibility has been confirmed.[4]

• Empty Containers:

  • Rinse the empty container with a suitable solvent (e.g., acetone) three times.

  • Collect the rinsate as hazardous liquid waste.

  • The "empty" container can then be disposed of according to your institution's guidelines, which may allow for disposal as non-hazardous waste after proper rinsing.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 2-Cyano-5-fluoropyridine.

Caption: Workflow for the safe handling and disposal of 2-Cyano-5-fluoropyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. southwest.tn.edu [southwest.tn.edu]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-シアノ-5-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Cyano-5-fluoropyridine 97 327056-62-2 [sigmaaldrich.com]